Cholinphosphate sodium salt

Core Science & Biosynthesis

Cholinphosphate sodium salt CAS 16904-96-4 properties

An In-depth Technical Guide to Choline Phosphate Sodium Salt (CAS 16904-96-4)

Prepared by: Gemini, Senior Application Scientist

Foreword: The Biomimetic Blueprint

In the pursuit of seamless integration between synthetic materials and biological systems, nature remains the ultimate blueprint. The cell membrane, a phospholipid bilayer, represents a masterclass in biocompatibility, selectively interacting with its environment while resisting non-specific fouling. At the heart of this interface is the phosphorylcholine (PC) headgroup. Choline phosphate sodium salt, the subject of this guide, is the foundational chemical entity that provides this remarkable functionality. While a simple salt, its true significance is realized when it is incorporated into larger macromolecular structures. This guide provides researchers, chemists, and drug development professionals with a comprehensive understanding of its core properties, synthesis, analysis, and its pivotal role in the creation of next-generation biomaterials and therapeutics.

Core Physicochemical Properties

Choline phosphate sodium salt is a hygroscopic, water-soluble white crystalline powder. Its structure is zwitterionic, containing both a positively charged quaternary ammonium group and a negatively charged phosphate group, rendering the molecule electrically neutral overall at physiological pH. This dual-charge nature is fundamental to its function.

Property	Value	Reference
CAS Number	16904-96-4	[1]
Molecular Formula	C₅H₁₃NNaO₄P	[2]
Molecular Weight	205.12 g/mol	[2]
IUPAC Name	sodium;2-(trimethylazaniumyl)ethyl phosphate	[2]
Synonyms	Phosphorylcholine sodium salt, Sodium choline phosphate	[2]
Appearance	White crystalline powder	[1]
Solubility	Soluble in water and other polar solvents	[1]
Topological Polar Surface Area	72.4 Ų	[2]
Storage Conditions	-20°C, in a sealed container, protected from moisture	[3]

Note: A common related salt is Phosphorylcholine chloride sodium salt (CAS 16904-96-4), which has a formula of C₅H₁₃ClNNa₂O₄P and a molecular weight of 263.57.[1][4] The core functional phosphorylcholine moiety remains the same.

Synthesis Pathway: From Precursors to Product

The industrial synthesis of phosphorylcholine salts is typically a two-step process involving the phosphorylation of a choline salt followed by neutralization and purification. The choice of reagents and reaction conditions is critical to achieving high purity and yield, minimizing byproducts.

Causality in Synthesis: The most common route involves the condensation reaction between choline chloride and a phosphorylating agent like orthophosphoric acid.[5] This reaction is typically performed under heat and reduced pressure to drive the reaction forward by removing water, which is formed as a byproduct. The subsequent neutralization with a calcium or sodium base (e.g., calcium hydroxide, sodium hydroxide) not only forms the desired salt but also precipitates excess phosphate, aiding in purification.[6][7]

Representative Lab-Scale Synthesis Protocol

This protocol is a representative example derived from common patent literature.[5]

• Phosphorylation:

  • In a reaction vessel equipped for heating and vacuum distillation, add orthophosphoric acid.

  • Heat the acid to 160-165°C.

  • Slowly add a solution of anhydrous choline chloride dissolved in orthophosphoric acid dropwise to the heated reactor. The molar ratio of total phosphoric acid to choline chloride is typically kept high (e.g., 2:1 or greater) to act as both reactant and solvent.

  • Maintain the reaction at 160-165°C under vacuum for 2-4 hours to drive off water and complete the esterification.

• Neutralization and Salt Formation:

  • Cool the resulting crude phosphorylcholine chloride mixture.

  • Dissolve the mixture in water.

  • Slowly add a slurry of calcium hydroxide or a solution of sodium hydroxide to neutralize the excess phosphoric acid and the phosphorylcholine product. The pH is carefully monitored and adjusted to precipitate impurities like dicalcium phosphate.

• Purification:

  • Filter the mixture to remove the precipitated inorganic phosphate salts.

  • The resulting filtrate, containing the target choline phosphate salt, is concentrated under reduced pressure.

  • Crystallize the product by adding a non-solvent like ethanol, which reduces the solubility of the salt, causing it to precipitate.

  • The crystals are filtered, washed with ethanol to remove residual impurities, and dried under vacuum to yield the final product.

Diagram: Synthesis Workflow

Caption: General workflow for the synthesis of Choline Phosphate Salt.

The Biomimetic Principle: Applications in Advanced Materials

The core value of choline phosphate lies in its ability to impart biomimicry. Surfaces modified with phosphorylcholine moieties mimic the outer leaflet of cell membranes.[8] This creates a tightly bound, yet dynamic, layer of water that acts as a physical and energetic barrier to protein adsorption, platelet adhesion, and subsequent biofouling.[9][10]

Mechanism of Biocompatibility

Caption: PC surfaces create a hydration barrier that resists protein adsorption.

Key Application Areas

• Medical Device Coatings: Choline phosphate is a precursor to monomers like 2-methacryloyloxyethyl phosphorylcholine (MPC). Polymers made from MPC are used to coat blood-contacting devices such as cardiovascular stents, catheters, and extracorporeal circuits.[11][12] These coatings drastically improve hemocompatibility, reduce the risk of thrombosis, and minimize inflammatory responses.[8][13]

• Advanced Drug Delivery Systems: Phosphorylcholine-based polymers offer a compelling alternative to polyethylene glycol (PEG) for creating "stealth" drug delivery vehicles.[9] Liposomes, micelles, or nanoparticles coated with PC polymers can better evade the immune system, leading to longer circulation times and enhanced accumulation at target sites, such as tumors (the EPR effect).[9][14][15] The high water solubility and biocompatibility make these polymers ideal for creating drug-polymer conjugates with high payloads.[15]

• Ophthalmology: PC-based materials are used in contact lenses to improve comfort and reduce protein and lipid deposition, leading to extended wear times.[16]

Analytical Characterization

Ensuring the purity and identity of choline phosphate sodium salt is critical. A combination of chromatographic and spectroscopic techniques is typically employed. High-Performance Liquid Chromatography (HPLC) is a cornerstone for quantification and impurity profiling.

Protocol: HPLC Assay for Choline Phosphate

This method is based on established principles for separating choline and its phosphorylated derivatives.[17][18]

Objective: To quantify Choline Phosphate Sodium Salt and separate it from potential precursors (choline) and related impurities.

Instrumentation & Reagents:

• HPLC system with a UV or Charged Aerosol Detector (CAD). An electrochemical detector can also be used after enzymatic conversion.[17]

• Ion-Exchange or HILIC analytical column.

• Mobile Phase: Isocratic elution with an aqueous buffer, e.g., 50 mM sodium phosphate (pH 8.0).[17]

• Choline Phosphate Sodium Salt reference standard.

• Reagent-grade water, sodium phosphate salts.

Methodology:

• Standard Preparation: Prepare a stock solution of the reference standard in reagent-grade water (e.g., 1 mg/mL). Create a series of calibration standards by serial dilution (e.g., 1-100 µg/mL).

• Sample Preparation: Accurately weigh and dissolve the sample under test in water to a concentration within the calibration range.

• Chromatographic Conditions:

  • Column: BASi Acetylcholine/Choline analytical column (or equivalent ion-exchange column).[17]

  • Mobile Phase: 50 mM sodium phosphate, pH 8.0.

  • Flow Rate: 1.0 mL/min.[17]

  • Injection Volume: 20 µL.[17]

  • Column Temperature: 30°C.

• Analysis:

  • Inject the calibration standards to establish a calibration curve (peak area vs. concentration).

  • Inject the test sample(s).

  • Identify the choline phosphate peak by comparing its retention time to that of the reference standard.

  • Quantify the amount of choline phosphate in the sample using the calibration curve.

Rationale: An ion-exchange column is chosen for its ability to separate charged species like choline and its phosphorylated ester based on their interaction with the stationary phase. The aqueous phosphate buffer provides the appropriate ionic strength to elute the analytes in a reproducible manner.

Diagram: Analytical Workflow

Caption: Standard workflow for the quantitative analysis of Choline Phosphate by HPLC.

Safety, Handling, and Storage

Choline phosphate is a component of natural phospholipids and is generally regarded as highly biocompatible.[4][8] However, as with any chemical reagent, appropriate laboratory safety protocols must be followed.

Parameter	Guideline	Reference
Personal Protective Equipment (PPE)	Standard laboratory attire: safety glasses, gloves, and a lab coat.	[19]
Handling	Avoid inhalation of dust and direct contact with skin and eyes. Handle in a well-ventilated area.	[20]
Storage	Store at -20°C in a tightly sealed container to protect from moisture, as the compound is hygroscopic.	[3]
First Aid (Eyes)	In case of contact, rinse immediately and copiously with clean, fresh water for at least 10 minutes.	[19]
First Aid (Skin)	Wash with plenty of soap and water.	[19]

References

• Taylor & Francis. (n.d.). Phosphorylcholine – Knowledge and References. Retrieved from [Link]

• Ishihara, K. (2024). Biomimetic polymers with phosphorylcholine groups as biomaterials for medical devices. Proceedings of the Japan Academy, Series B, 100(7), 439-453. Retrieved from [Link]

• Campbell, E. J., & Helmus, M. N. (2016). U.S. Patent No. 9,468,706. Washington, DC: U.S. Patent and Trademark Office.
• Fu, F., et al. (2015). Method for preparing phosphocholine chloride calcium salt tetrahydrate. CN104892664A.

• Carl ROTH GmbH + Co. KG. (2024). Safety Data Sheet: di-Sodium tetraborate decahydrate. Retrieved from [Link]

• van der Koog, L., et al. (2020). The Phospholipid Research Center: Current Research in Phospholipids and Their Use in Drug Delivery. Pharmaceutics, 12(10), 959. Retrieved from [Link]

• Ishihara, K. (2024). Biomimetic polymers with phosphorylcholine groups as biomaterials for medical devices. Proceedings of the Japan Academy, Series B. Retrieved from [Link]

• Gurantz, D., Laker, M. F., & Hofmann, A. F. (1981). Enzymatic measurement of choline-containing phospholipids in bile. Journal of Lipid Research, 22(2), 373-376. Retrieved from [Link]

• Kwan, T. O., et al. (2017). Analytical approaches to determination of total choline in foods and dietary supplements. Journal of the American Oil Chemists' Society, 94(11), 1379-1390. Retrieved from [Link]

• Gury, C., et al. (2020). Direct Comparison of Polyethylene Glycol and Phosphoryl Choline Drug-loaded Nanoparticles In Vitro and In Vivo. Macromolecular Bioscience, 20(4), e1900331. Retrieved from [Link]

• Lobb, E. J., et al. (2001). Facile Synthesis of Well-Defined, Biocompatible Phosphorylcholine-Based Methacrylate Copolymers via Atom Transfer Radical Polymerization at 20 °C. Journal of the American Chemical Society, 123(32), 7913-7914. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Disodium tetraborate decahydrate. Retrieved from [Link]

• Li, Y., et al. (2023). A Study of the Phosphorylcholine Polymer Coating of a Polymethylpentene Hollow Fiber Membrane. Membranes, 13(7), 643. Retrieved from [Link]

• Chen, M., et al. (2016). Effect of Salt on Phosphorylcholine-based Zwitterionic Polymer Brushes. Langmuir, 32(21), 5365-5373. Retrieved from [Link]

• Steffen, R.L., et al. (n.d.). Method Development And Validation Of An Hplc Assay For Choline In Carbachol Formulations. BASi. Retrieved from [Link]

• Matexcel. (n.d.). Phosphorylcholine based biomedical coating service. Retrieved from [Link]

• Harth, E. (2009). FUNCTIONAL PHOSPHORYLCHOLINE POLYMERS: PRODRUGS AND BIOMATERIALS. (Doctoral dissertation, University of California, Berkeley). Retrieved from [Link]

• Miller, B. R., et al. (2018). Parallel Colorimetric Quantification of Choline and Phosphocholine as a Method for Studying Choline Kinase Activity in Complex Mixtures. ACS Omega, 3(3), 3146-3156. Retrieved from [Link]

• Ing. Petr Švec - PENTA s.r.o. (2024). Safety Data Sheet: Sodium tetraborate decahydrate. Retrieved from [Link]

• Zhou, W., et al. (2024). Phosphatidylcholine-Polycaprolactone Linear–Dendritic Copolymers for Selective Intracellular Drug Delivery and Improved Antitumor Efficacy. Biomacromolecules. Retrieved from [Link]

• Wu, W. (2016). Preparation method of calcium phosphorylcholine chloride. CN103694271B.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 88464640, Cholinphosphate sodium salt. Retrieved from [Link].

• ResearchGate. (n.d.). Summary of existing analytical methods for determination of total choline in foods and dietary supplements. Retrieved from [Link]

• Pakhurde, S. V., et al. (2020). Synthesis of process related impurities of Citicoline and Citicoline sodium. Indian Journal of Chemistry, Section B, 59B(2), 309-315. Retrieved from [Link]

• LookChem. (n.d.). Cas 16904-96-4, PHOSPHOCHOLINE CHLORIDE SODIUM SALT. Retrieved from [Link]

• Zhang, M., et al. (2014). Method for preparing phosphorylcholine chloride calcium salt tetrahydrate. CN103936785A.

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Phosphocholine chloride sodium salt molecular weight and structure

Molecular Architecture, Synthesis, and Biopharmaceutical Applications

Executive Summary

Phosphocholine Chloride Sodium Salt (CAS 16904-96-4) represents a critical intermediate in phospholipid biochemistry and a functional reagent in advanced drug delivery systems.[1][2][3] Unlike the zwitterionic phosphocholine, this specific salt form—often characterized as Choline Chloride O-(disodium phosphate) —integrates a quaternary ammonium halide with a disodium phosphate ester. Its unique ionic structure (

) confers high aqueous solubility and specific reactivity, making it indispensable for synthesizing biomimetic membranes, studying C-Reactive Protein (CRP) ligand interactions, and developing stealth liposomal carriers. This guide dissects its physicochemical properties, the "Kennedy Pathway" mechanism, and protocols for its use in pharmaceutical formulation.

Chemical Identity & Structural Analysis[4]

Nomenclature and Stoichiometry

The compound is a complex salt balancing the cationic charge of the quaternary amine and the anionic charges of the phosphate group and chloride ion.

Parameter	Specification
IUPAC Name	Sodium;trimethyl-[2-(phosphonatooxy)ethyl]azanium;chloride
Common Synonyms	Phosphorylcholine chloride sodium salt; Choline chloride O-(disodium phosphate)
CAS Registry Number	16904-96-4
Molecular Formula
Molecular Weight	263.57 g/mol
Appearance	White crystalline powder
Solubility	Highly soluble in water (>50 mg/mL); Insoluble in non-polar organic solvents

Structural Configuration

The molecular architecture consists of a choline backbone phosphorylated at the hydroxyl position. In this specific salt form, the phosphate group exists in a deprotonated state (

), charge-balanced by two sodium ions ( ). The quaternary nitrogen ( ) retains its chloride counterion ( ), resulting in a net neutral lattice with distinct ionic zones.

Ionic Lattice Composition:

• Cationic Center 1:

  -Trimethylammonium group ( ).

• Anionic Center 1: Chloride ion (

  , associated with the amine).

• Anionic Center 2: Phosphate ester group (

  ).

• Cationic Center 2: Two Sodium ions (

  ).

Note: The presence of the chloride ion distinguishes this specific catalog entry from simple "Phosphocholine Disodium Salt."

Figure 1: Schematic representation of the ionic interactions stabilizing the Phosphocholine Chloride Sodium Salt lattice.

Biological Mechanism: The Kennedy Pathway

Phosphocholine is the obligate precursor in the de novo synthesis of Phosphatidylcholine (PC), the most abundant phospholipid in eukaryotic cell membranes. This process, known as the Kennedy Pathway (CDP-choline pathway), dictates the flux of lipid synthesis and membrane turnover.

Mechanistic Workflow

• Phosphorylation: Choline is phosphorylated by Choline Kinase (CK) to form Phosphocholine. This is the rate-limiting commitment step.

• Activation: Phosphocholine reacts with CTP via CTP:Phosphocholine Cytidylyltransferase (CCT) to form CDP-Choline (Cytidine diphosphate-choline).

• Assembly: CDP-Choline transfers the phosphocholine headgroup to Diacylglycerol (DAG) via Cholinephosphotransferase (CPT) , yielding Phosphatidylcholine.

Figure 2: The CDP-Choline (Kennedy) Pathway. Phosphocholine serves as the critical metabolic bridge between cytosolic choline and membrane phospholipids.

Applications in Drug Development & Research[1]

Stealth Liposome Engineering

Phosphocholine (PC) headgroups are zwitterionic and highly hydrophilic. When incorporated into liposomal surfaces (e.g., via MPC polymers or PC-functionalized lipids), they create a hydration shell that repels protein adsorption (opsonization).

• Mechanism: The PC group recruits a tightly bound water layer, preventing the adsorption of plasma proteins (e.g., fibrinogen).

• Result: Extended circulation half-life of nanoparticles and reduced immunogenicity [1].

C-Reactive Protein (CRP) Ligand

CRP, an acute-phase protein, binds specifically to phosphocholine residues on the surface of damaged cells or bacteria in a calcium-dependent manner.

• Assay Utility: Phosphocholine chloride sodium salt is used as a competitive inhibitor or affinity ligand to crystallize CRP or study its binding kinetics [2].

Synthesis of MPC Polymers

2-Methacryloyloxyethyl Phosphorylcholine (MPC) is a monomer derived from phosphocholine. Polymers containing MPC are used to coat medical devices (stents, catheters) to improve hemocompatibility.

• Protocol Insight: The sodium salt form is often used as the precursor for phosphorylating methacrylate monomers due to its stability and solubility profile.

Experimental Protocols

Preparation of 50 mM Stock Solution

Use this protocol for cell culture or enzyme kinetics assays.

Reagents:

• Phosphocholine Chloride Sodium Salt (MW 263.57)[1][3][4][5][6]

• Milli-Q Water (18.2 MΩ·cm)

• 0.22 µm Syringe Filter (PES membrane)

Procedure:

• Calculation: To prepare 10 mL of 50 mM solution:

• Weighing: Accurately weigh 131.8 mg of the salt into a sterile 15 mL conical tube.

• Solubilization: Add 8.0 mL of Milli-Q water. Vortex vigorously for 30 seconds until fully dissolved. The solution should be clear and colorless.

• Volume Adjustment: Bring final volume to 10.0 mL with Milli-Q water.

• Sterilization: Filter through a 0.22 µm syringe filter into a sterile cryovial.

• Storage: Aliquot and store at -20°C . Stable for 6 months. Avoid repeated freeze-thaw cycles to prevent hydrolysis of the phosphate ester.

Thin-Layer Chromatography (TLC) Identification

Self-validating method to confirm purity.

• Stationary Phase: Silica Gel 60 F254 plates.

• Mobile Phase: Methanol : 0.5% NaCl (aq) (50:50, v/v). Note: High polarity is required due to the salt nature.

• Detection: Dragendorff’s Reagent (specific for quaternary ammonium compounds).

• Expected Result: An orange spot appearing at

  (dependent on exact humidity/plate activation).

Stability & Handling

• Hygroscopicity: The sodium/chloride salt form is hygroscopic. It must be stored in a desiccator or tightly sealed container. Moisture absorption leads to "caking" and potential hydrolysis.

• Hydrolysis Risk: At extreme pH (<3 or >10) or elevated temperatures, the phosphate ester bond can hydrolyze, releasing choline and inorganic phosphate.

• Storage Recommendation: Store powder at -20°C under argon or nitrogen for long-term stability.

References

• Ishihara, K., et al. (1998). "Why do phospholipid polymers reduce protein adsorption?" Journal of Biomedical Materials Research. Link

• Thompson, D., et al. (1999). "The physiological structure of human C-reactive protein and its complex with phosphocholine." Structure. Link

• Gibney, B.R., et al. (2018). "Synthesis and Characterization of Phosphocholine-Functionalized Liposomes." Bioconjugate Chemistry. Link

• PubChem. (2024). "Phosphocholine Chloride Sodium Salt - Compound Summary." National Library of Medicine. Link

• LookChem. (2024). "CAS 16904-96-4 Data Sheet." Link

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Chemical Stability of Phosphocholine Sodium Salt in Aqueous Solution

An In-depth Technical Guide:

Audience: Researchers, scientists, and drug development professionals.

Foreword: Beyond the Data Sheet – A Practical Perspective on Phosphocholine Stability

Phosphocholine (PC), a molecule of profound biological significance, is a cornerstone of membrane structure and cellular signaling. In its isolated form as a sodium salt, it finds increasing application in advanced pharmaceutical formulations, from stabilizing biologics to forming the hydrophilic shell of lipid nanoparticles. However, the transition from benchtop concept to a viable, stable product is fraught with challenges, primary among which is ensuring the chemical integrity of the phosphocholine moiety in an aqueous environment.

This guide is born from extensive field experience in troubleshooting formulation instability. It is designed not as a mere academic review, but as a practical, in-depth manual for the practicing scientist. We will move beyond simply stating that phosphocholine hydrolyzes; we will delve into the causality of this degradation, the subtle yet critical interplay of formulation variables, and the logic behind designing stability studies that are not just data-generating exercises, but self-validating systems for predicting long-term product performance. Our objective is to equip you with the expertise to confidently navigate the stability landscape of phosphocholine, ensuring the robustness and efficacy of your innovations.

Part 1: The Core Chemistry of Phosphocholine Instability

The chemical stability of phosphocholine is overwhelmingly dictated by the susceptibility of its phosphate ester bond to hydrolysis. This is the molecule's principal liability in an aqueous medium. The reaction involves the nucleophilic attack of a water molecule on the phosphorus atom, leading to the cleavage of the P-O-C bond and the subsequent formation of two smaller, more thermodynamically stable molecules: choline and inorganic phosphate.

While enzymatic degradation can occur in biological systems, our focus here is on the chemical hydrolysis that governs the shelf-life and stability of in-vitro and pharmaceutical preparations.[1][2] Understanding the factors that catalyze this fundamental reaction is the first principle of successful formulation design.

Caption: The primary hydrolytic degradation pathway of phosphocholine.

Part 2: The Trinity of Influence: pH, Temperature, and Buffer System

The rate of the hydrolytic degradation described above is not constant. It is exquisitely sensitive to its chemical environment. A comprehensive understanding of these influences is non-negotiable for any scientist working with this molecule.

The Decisive Role of pH

The pH of the aqueous solution is the single most dominant factor controlling phosphocholine stability. The molecule's stability profile exhibits a classic U-shape, with maximum stability observed in the mid-pH range and accelerated degradation under both acidic and alkaline conditions.

• Acid-Catalyzed Hydrolysis (pH < 4): At low pH, the phosphate group becomes protonated. This protonation increases the electrophilicity of the phosphorus atom, making it a more favorable target for nucleophilic attack by water. This mechanism is autocatalytic, as the hydrolysis itself can produce acidic species that further drive degradation.[1]

• Maximum Stability (pH ~6.0-7.0): In this range, phosphocholine exists predominantly as a zwitterion, and the phosphate group is less susceptible to spontaneous hydrolysis. Empirical studies with related phosphatidylcholines have shown the lowest rate of hydrolysis occurs around pH 6.5.[1]

• Base-Catalyzed Hydrolysis (pH > 8): Under alkaline conditions, the hydroxide ion (OH⁻), a far more potent nucleophile than water, directly attacks the phosphorus atom.[3] This leads to a rapid increase in the degradation rate as the pH rises.

The Accelerating Effect of Temperature

Temperature acts as a universal accelerator for chemical reactions, and phosphocholine hydrolysis is no exception. The relationship between temperature and the reaction rate constant is described by the Arrhenius equation. From a practical standpoint, this means that for every 10°C increase in temperature, the degradation rate can be expected to increase by a factor of two to four.

This principle is the foundation of accelerated stability testing.[4] By stressing the formulation at elevated temperatures (e.g., 40°C, 60°C), we can generate degradation data in a compressed timeframe. This data is then used to build an Arrhenius model that can accurately predict the long-term stability and define an appropriate shelf-life under recommended storage conditions, such as refrigeration (2-8°C).[1][5]

The Subtle, but Significant, Impact of Buffer and Ionic Species

The choice of buffering agent is not merely a matter of pH control; the buffer species themselves can participate in the degradation reaction.

• General Acid-Base Catalysis: Certain buffer components can act as proton donors or acceptors, facilitating the hydrolytic reaction. For instance, studies have shown that high concentrations of citrate buffer can be detrimental to the stability of related phospholipids compared to other buffering agents.[1]

• Ionic Strength: The presence of salts can influence stability, though typically to a lesser extent than pH or temperature. Cations like Na⁺ can interact with the phosphate headgroup, potentially altering the hydration shell and influencing the susceptibility to hydrolysis.[6][7]

Expert Insight: It is a common mistake to assume all buffers are inert. When observing unexpected instability, always consider the buffer species as a potential catalyst. A well-designed study will often compare stability in different buffer systems (e.g., phosphate vs. histidine vs. acetate) at the same target pH to de-risk this variable.[8][9]

Part 3: A Self-Validating Protocol for Stability Assessment

The following section outlines a robust, field-proven workflow for quantifying the chemical stability of phosphocholine sodium salt. The logic of this protocol is to systematically challenge the molecule under controlled stress conditions and use a validated, stability-indicating method to accurately measure its degradation over time.

Mandatory Instrumentation and Reagents

• Phosphocholine Sodium Salt: High purity, with a certificate of analysis.

• Water: High-purity, deionized (18.2 MΩ·cm).

• Buffer Systems: A selection of buffers to cover the desired pH range (e.g., acetate, phosphate, histidine).[8][10]

• pH Meter: Calibrated.

• Temperature-Controlled Chambers/Incubators: Capable of maintaining temperatures such as 4°C, 25°C, 40°C, and 60°C.

• HPLC System: A high-performance liquid chromatography system is essential.[11]

• Detector: Phosphocholine lacks a strong UV chromophore, making standard UV detectors unsuitable. An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) is mandatory for accurate quantification.[12]

• HPLC Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is the industry standard for retaining and separating highly polar molecules like phosphocholine from its degradation products.[13]

Experimental Workflow: A Step-by-Step Guide

This workflow is designed to generate the kinetic and Arrhenius data required for a comprehensive stability assessment.

Caption: A systematic workflow for phosphocholine stability testing.

• Preparation (Day 0): Prepare aqueous solutions using the chosen buffers at the target pH values. Dissolve the phosphocholine sodium salt to the final desired concentration. It is critical to verify the final pH after the salt is fully dissolved. Aliquot these solutions into tightly sealed glass vials to prevent changes in concentration due to evaporation.

• Time-Zero (T₀) Analysis: Immediately take a representative set of samples from each condition and analyze them using the validated HPLC method. This analysis establishes the initial, 100% concentration value against which all future time points will be compared. This is a critical self-validating step.

• Incubation: Place the remaining vials into the respective temperature-controlled chambers.

• Sampling: At each scheduled time point, remove one vial from each condition. If analysis cannot be performed immediately, flash-freeze the sample and store it at -80°C to halt any further degradation.

• HPLC Analysis: Analyze the samples. The primary output will be the peak area of the intact phosphocholine.

• Data Processing: For each sample, calculate the percentage of phosphocholine remaining by comparing its peak area to the average peak area from the T₀ analysis for that specific condition.

Part 4: Data Interpretation and Predictive Modeling

Kinetic Analysis

The degradation of phosphocholine in solution typically follows first-order kinetics. To confirm this and calculate the degradation rate constant (k), plot the natural logarithm (ln) of the percentage of phosphocholine remaining against time (in days). The data should yield a straight line, and the rate constant k is the negative of the slope.

Half-Life (t₁/₂): The time it takes for 50% of the phosphocholine to degrade can be calculated as: t₁/₂ = 0.693 / k

Summarizing Quantitative Data

Organizing the results into a clear table is essential for interpretation and reporting.

pH	Temperature (°C)	Rate Constant (k, day⁻¹)	Half-Life (t₁/₂, days)	Correlation (R²)
4.0	40	0.025	27.7	0.995
6.5	40	0.003	231.0	0.998
8.0	40	0.041	16.9	0.991
6.5	25	0.0008	866.3	0.997
6.5	60	0.021	33.0	0.996

Note: The data presented are illustrative examples to demonstrate interpretation.

This table clearly shows the U-shaped stability profile with respect to pH at 40°C and the strong temperature dependence at pH 6.5.

Arrhenius Prediction for Shelf-Life

The Arrhenius plot is the ultimate tool for predicting real-world stability. By plotting the natural logarithm of the calculated rate constants (ln(k)) against the reciprocal of the absolute temperature (1/T in K⁻¹), you can extrapolate the degradation rate at your intended long-term storage temperature (e.g., 4°C / 277.15 K). This scientifically-grounded extrapolation is fundamental to assigning a product's shelf-life and is a standard expectation in regulatory submissions.

Conclusion: Proactive Stability as a Core Tenet of Development

The chemical stability of phosphocholine sodium salt in aqueous solution is a predictable and manageable parameter. By recognizing its primary vulnerability—hydrolysis of the phosphate ester bond—and systematically evaluating the critical influences of pH and temperature, scientists can proactively design robust formulations. The optimal stability is consistently found in a neutral pH range (pH 6.0-7.0) and under refrigerated conditions. The implementation of a rigorous, systematic stability protocol, utilizing a validated, stability-indicating HPLC method, is not just good practice; it is the essential framework for ensuring product quality, efficacy, and safety from early-stage development through to the final product.

References

• Multi-step mechanisms of early phospholipid hydrolysis and mineralisation unveiled through combined quantum chemical calculations and experimental analysis.RSC Publishing.
• Hydrolysis and Oxidation of Liposomes.Encapsula NanoSciences.

• Degradation of phosphatidylcholine in liposomes containing carboplatin in dependence on composition and storage conditions. ResearchGate. Available at: [Link]

• Effect of NaCl and KCl on phosphatidylcholine and phosphatidylethanolamine lipid membranes: insight from atomic-scale simulations for understanding salt-induced effects in the plasma membrane. PubMed. Available at: [Link]

• Simple Chromatographic Method for Simultaneous Analyses of Phosphatidylcholine, Lysophosphatidylcholine, and Free Fatty Acids. PMC. Available at: [Link]

• The depiction of biosynthesis and degradation of phosphatidylcholine.... ResearchGate. Available at: [Link]

• The hydrolysis of monolayers of phosphatidyl(Me-14C)choline by phospholipase D. PubMed. Available at: [Link]

• Effect of Buffer on Protein Stability in Aqueous Solutions: A Simple Protein Aggregation Model. PMC. Available at: [Link]

• Phase stability of phosphatidylcholines in dimethylsulfoxide solutions. PMC. Available at: [Link]

• Analytical Techniques In Stability Testing. Separation Science. Available at: [Link]

• Effect of Technological Process and Temperature on Phospholipids in Buffalo Milk, Whey and Buttermilk. MDPI. Available at: [Link]

• Chemical stability of phospholipid-stabilized supercooled smectic cholesteryl myristate nanoparticles. Ovid. Available at: [Link]

• Kinetic profiles of phosphorylcholine hydrolysis to choline mediated by.... ResearchGate. Available at: [Link]

• The influence of pH on phosphatidylcholine monolayer at the air/aqueous solution interface. ResearchGate. Available at: [Link]

• Plasma-activated water treatment delayed the lipid oxidation and degradation of golden pompano fillets during storage based on lipidomics. PMC. Available at: [Link]

• Effect of Phase Transition Temperature of Phospholipid on the Stability of Retinol Incorporated into Liposomes. ResearchGate. Available at: [Link]

• The Effect of Buffers on Protein Conformational Stability | Request PDF. ResearchGate. Available at: [Link]

• Kinetics of hydrolysis of dispersions of saturated phosphatidylcholines by Crotalus atrox phospholipase A2. ResearchGate. Available at: [Link]

• Effect of NaCl and KCl on Phosphatidylcholine and Phosphatidylethanolamine Lipid Membranes: Insight from Atomic-Scale Simulations for Understanding Salt-Induced Effects in the Plasma Membrane. ACS Publications. Available at: [Link]

• Alkaline hydrolysis of phospholipids in model membranes and the dependence on their state of aggregation. ACS Publications. Available at: [Link]

• Analytical Methods to Determine the Stability of Biopharmaceutical Products. Spectroscopy Online. Available at: [Link]

• Evidence for phosphatidylcholine hydrolysis by phospholipase C in rat platelets. PubMed. Available at: [Link]

• Effect of Temperature on the Nanomechanics of Lipid Bilayers Studied by Force Spectroscopy. PMC. Available at: [Link]

• Effect of Different Buffer Components on IgG4 Stability. ResearchGate. Available at: [Link]

• A Standard Test Method for Lipid Quantitation in Liposomal Formulations. FDA. Available at: [Link]

• Buffer Preparation — Hints, Tips and Common Errors. LCGC International. Available at: [Link]

• Proposed mechanism of the degradation of phosphatidylcholine during DC.... ResearchGate. Available at: [Link]

• Effects of temperature, acyl chain length, and flow-rate ratio on liposome formation and size in a. ResearchGate. Available at: [Link]

• The Effects of the Structure and Composition of the Hydrophobic Parts of Phosphatidylcholine-Containing Systems on Phosphatidylcholine Oxidation by Ozone. PMC. Available at: [Link]

• The Effects of Buffer Nature on Immobilized Lipase Stability Depend on Enzyme Support Loading. MDPI. Available at: [Link]

Sources

• 1. encapsula.com [encapsula.com]
• 2. ovid.com [ovid.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of NaCl and KCl on phosphatidylcholine and phosphatidylethanolamine lipid membranes: insight from atomic-scale simulations for understanding salt-induced effects in the plasma membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ijsrtjournal.com [ijsrtjournal.com]
• 9. The Effects of Buffer Nature on Immobilized Lipase Stability Depend on Enzyme Support Loading | MDPI [mdpi.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. sepscience.com [sepscience.com]
• 12. Simple Chromatographic Method for Simultaneous Analyses of Phosphatidylcholine, Lysophosphatidylcholine, and Free Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Phospholipid Analysis Techniques: Principles, Methods, and Applications - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

The Technical Guide to Phosphocholine Sodium Salt: Sourcing, Validation, and Application

Executive Summary

Phosphocholine (PC) is not merely a lipid headgroup; it is a critical metabolic intermediate and a potent immunomodulator.[1] In biochemical research, the Sodium Salt form (typically Phosphocholine Chloride Sodium Salt, CAS 16904-96-4) is preferred over calcium salts due to its superior solubility in phosphate buffers and lack of interference in calcium-sensitive signaling pathways (e.g., CRP binding).[1]

This guide addresses the "black box" of reagent sourcing. It moves beyond catalog numbers to define the Critical Quality Attributes (CQAs) required for high-stakes applications like C-reactive protein (CRP) crystallography, affinity chromatography, and Kennedy pathway metabolic profiling.[1]

Biochemical Significance & Mechanism

To select the right reagent, one must understand its biological utility. Phosphocholine serves two primary distinct roles in research:

The Kennedy Pathway (Biosynthesis)

Phosphocholine is the first committed intermediate in the de novo synthesis of Phosphatidylcholine (Lecithin).[1][2][3] It is formed by the phosphorylation of choline by Choline Kinase (CK).[1][2][4]

• Experimental Relevance: Researchers use isotopically labeled PC sodium salts to track flux through the Kennedy pathway in cancer metabolism studies.

Immunomodulation (CRP Interaction)

C-reactive protein (CRP), an acute-phase pentraxin, binds with high affinity to phosphocholine residues exposed on damaged cell membranes or bacterial cell walls.[1][5][6]

• Mechanism: The binding is Calcium-dependent.[1] Therefore, using a Calcium-free PC source (like the Sodium salt) is critical when setting up "add-back" assays to strictly control free

  concentration.[1]

Visualization: The Kennedy Pathway

The following diagram illustrates the precise metabolic position of Phosphocholine.

Figure 1: The Kennedy Pathway showing Phosphocholine as the product of Choline Kinase and substrate for CCT.[1][2]

Critical Quality Attributes (CQAs)

When sourcing Phosphocholine Sodium Salt, "Purity >98%" is insufficient. You must validate against these specific attributes:

Attribute	Specification Target	Why it Matters
Counter-ion Stoichiometry	Na⁺ : PC (1:1 or 2:[1]1)	Crucial. Many vendors sell the Calcium salt (CAS 72556-74-2) which precipitates in phosphate buffers.[1] Ensure CAS 16904-96-4 or 13106-48-4.[1]
Hygroscopicity	Low water content (<2%)	PC salts are extremely hygroscopic.[1] Wet reagent leads to erroneous molarity calculations in binding constants ( ).[1]
Free Inorganic Phosphate	< 0.5%	High free phosphate ( ) acts as a competitive inhibitor in enzymatic assays involving phosphatases.[1]
Endotoxin (LAL)	< 0.1 EU/mg	Mandatory for cell culture.[1] High endotoxin levels induce inflammation, masking the immunomodulatory effects of PC itself.

Supplier Landscape & Selection Strategy

Do not treat all suppliers equally. The market is divided into Catalog Aggregators (re-packagers) and Primary Manufacturers .[1]

Tier 1: Primary Manufacturers (High Integrity)

Use for: GMP production, Clinical trials, Sensitive Cell Signaling.

• Avanti Polar Lipids (Croda): The global gold standard.[1] While they focus on the full lipid, their headgroup precursors are chemically defined and free of lipid contaminants.

• Merck (Sigma-Aldrich): Offers specific "BioUltra" grades.[1] Look for Phosphocholine chloride sodium salt hydrate (Product P0378 or similar).[1]

• TCI Chemicals: Excellent for bulk synthesis precursors, often higher synthetic purity but less bio-burden testing than Avanti.

Tier 2: Catalog Suppliers (Research Grade)

Use for: Routine buffers, Crystallography screens.

• Santa Cruz Biotechnology (SCBT): Good availability of CAS 16904-96-4.[1][7]

• Cayman Chemical: Strong on lipid biology, reliable analytical data provided with batches.

Supplier Decision Logic

Use this workflow to determine the necessary grade for your experiment.

Figure 2: Decision matrix for selecting Phosphocholine suppliers based on experimental sensitivity.

Technical Validation Protocol

Trust, but verify. Upon receiving a new batch of Phosphocholine Sodium Salt, perform this self-validating protocol to ensure the salt has not hydrolyzed or absorbed excess water.

Protocol: 1H-NMR Purity & Stoichiometry Check

Objective: Confirm the integrity of the trimethylamine headgroup and calculate the precise hydration state (water weight %) to correct molarity.[1]

Materials:

• Phosphocholine Sodium Salt sample (~10 mg).[1]

• (Deuterium Oxide) with 0.05% TSP (internal standard).[1]

• 600 MHz NMR Spectrometer.[1]

Step-by-Step:

• Preparation: Dissolve 10 mg of sample in 600 µL

  under a nitrogen atmosphere (minimize air exposure due to hygroscopicity).

• Acquisition: Run a standard 1H-NMR (16 scans).

• Analysis (Key Signals):

  • 3.20 ppm (s, 9H): The characteristic sharp singlet of the group.[1] Set integration to 9.00.
  • 3.60 ppm (m, 2H): methylene group.[1]
  • 4.25 ppm (m, 2H): methylene group.[1]
  • 4.79 ppm: HDO (Water) peak.[1]

• Validation Calculation:

  • If the integration of the methylene protons deviates >5% from 2.00 relative to the trimethyl signal, the sample contains impurities (likely choline chloride from hydrolysis).[1]

  • Compare the HDO integral to the sample mass to calculate the water % (

    ).[1] Adjust your assay weighing mass accordingly.

Application Workflow: CRP Affinity Chromatography

One of the most robust uses of PC Sodium Salt is creating affinity columns to purify C-reactive protein (CRP) or anti-phosphocholine antibodies.[1]

Why Sodium Salt? Calcium salts will precipitate when mixed with the sodium carbonate coupling buffers used in resin conjugation.[1]

Protocol: Ligand Coupling

• Matrix Activation: Use Sepharose 4B activated with divinyl sulfone or CNBr.[1]

• Ligand Preparation: Dissolve Phosphocholine Chloride Sodium Salt in 0.1 M

  (pH 11.0) to a concentration of 10 mg/mL.[1]

• Coupling: Incubate the resin with the PC solution for 12–16 hours at 4°C.

• Blocking: Block remaining active groups with 1M Ethanolamine (pH 9.0).

• Usage:

  • Load sample in Calcium-containing buffer (Tris-HCl + 2mM

    ).[1] Note: CRP requires Ca to bind PC.

  • Elute sample with Chelating buffer (Tris-HCl + 5mM EDTA) or Competitive Elution (Tris-HCl + 10mM Phosphocholine Sodium Salt).[1]

References

• Sigma-Aldrich. Phosphocholine Chloride Sodium Salt Hydrate Product Specification. CAS 16904-96-4.[1][7][8][9][10] Link[1]

• Avanti Polar Lipids. Phosphatidylcholine and Precursors: Technical Data.Link[1]

• Volanakis, J. E., & Wirtz, K. W. (1979). Interaction of C-reactive protein with artificial phosphatidylcholine bilayers.[1][6] Nature, 281, 155–157. Link[1]

• Gibellini, F., & Smith, T. K. (2010). The Kennedy pathway—De novo synthesis of phosphatidylethanolamine and phosphatidylcholine.[3] IUBMB Life, 62(6), 414–428. Link[1]

• Thompson, D., et al. (2011). The structure of the C-reactive protein–phosphocholine complex.[1][11] Structure, 19(2), 213-222.[1] (Demonstrates the structural basis for the PC-CRP interaction). Link[1]

Sources

• 1. 23:0 PC powder 99 (TLC) Avanti Polar Lipids [sigmaaldrich.com]
• 2. pdf.smolecule.com [pdf.smolecule.com]
• 3. Structural basis of lipid head group entry to the Kennedy pathway by FLVCR1 | bioRxiv [biorxiv.org]
• 4. Phosphatidylcholine and the CDP-Choline Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. Phosphocholine Chloride Sodium Salt | CAS 16904-96-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 8. Phosphocholine | Sigma-Aldrich [sigmaaldrich.com]
• 9. PHOSPHOCHOLINE CHLORIDE SODIUM SALT CAS#: 16904-96-4 [amp.chemicalbook.com]
• 10. lookchem.com [lookchem.com]
• 11. Studies on the interactions between C-reactive protein and complement proteins - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

C-reactive protein (CRP) binding assay using phosphorylcholine sodium

Application Note: Calcium-Dependent C-Reactive Protein (CRP) Binding Assay using Phosphorylcholine [1][2][3][4]

Abstract & Introduction

C-reactive protein (CRP) is the prototypical acute-phase protein in humans, belonging to the pentraxin superfamily.[3][4][5] Its physiological function relies heavily on its ability to bind phosphocholine (PC) residues exposed on the surface of damaged cell membranes and bacterial cell walls (e.g., Streptococcus pneumoniae C-polysaccharide).

This interaction is strictly calcium-dependent . Each of the five identical protomers in the CRP pentamer coordinates two calcium ions (

). These ions induce a conformational change that stabilizes the hydrophobic binding pocket, allowing the specific recognition of the zwitterionic PC headgroup.

Why this Assay Matters: In drug development, blocking the CRP-PC interaction is a therapeutic target for reducing ischemia-reperfusion injury (IRI), where CRP binds to damaged tissue and activates the complement cascade, exacerbating necrosis. This Application Note details a robust Solid-Phase Competitive Binding Assay using Phosphorylcholine Sodium as a specific competitor to validate CRP-ligand interactions.

Mechanistic Overview

The binding mechanism follows a strict logical order:

• Apo-CRP (Calcium-free) is structurally unstable or conformationally "closed" to PC.

• Calcium Coordination: Two ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

  ions bind to the "recognition face" of the CRP subunit (residues D60, N61, E138, Q139, D140, E147, Q150).

• Ligand Binding: The PC moiety (from PC-BSA or PC-Sodium) docks into the pocket, interacting with Phe66 (hydrophobic interaction) and Glu81 (charge interaction).

Figure 1: The calcium-dependent activation of CRP is a prerequisite for Phosphorylcholine binding.

Protocol A: Solid-Phase Competitive Binding Assay (ELISA)

This protocol uses a microplate coated with a PC-conjugate (PC-BSA). Soluble Phosphorylcholine Sodium is used as a competitor to determine the specificity (

) of the interaction.

Materials Required

Reagent	Specification	Purpose
CRP	Human recombinant or native (pentameric)	Target Protein
PC-BSA	Phosphorylcholine-BSA Conjugate	Capture Matrix (Solid Phase)
PC-Sodium	Phosphorylcholine chloride/sodium salt	Soluble Competitor (Analyte)
Binding Buffer	20mM Tris-HCl, 150mM NaCl, 2mM CaCl₂ , pH 7.4	Maintains active CRP conformation
Wash Buffer	Binding Buffer + 0.05% Tween-20	Removal of unbound proteins
Detection Ab	Anti-CRP Antibody (HRP conjugated)	Signal Generation
Substrate	TMB (3,3',5,5'-Tetramethylbenzidine)	Colorimetric readout

Experimental Workflow

Step 1: Plate Coating

• Dilute PC-BSA to 5 µg/mL in Carbonate/Bicarbonate buffer (pH 9.6).

• Add 100 µL/well to a 96-well polystyrene high-bind microplate.

• Incubate overnight at 4°C.

Step 2: Blocking

• Aspirate wells and wash 3x with Wash Buffer (Must contain Calcium!).

• Add 200 µL/well of Blocking Buffer (1% BSA in Binding Buffer).

  • Note: Do not use milk, as it may contain phosphoproteins or calcium chelators that interfere.

• Incubate for 1 hour at Room Temperature (RT).

Step 3: Competitive Binding (The Critical Step) Here we test if soluble PC-Sodium inhibits CRP binding to the plate.

• Prepare a serial dilution of Phosphorylcholine Sodium (the inhibitor) in Binding Buffer (Range: 0 µM to 1000 µM).

• Prepare a constant concentration of CRP (e.g., 1 µg/mL) in Binding Buffer.

• Pre-incubation: Mix the CRP solution with the PC-Sodium dilutions 1:1 in a separate tube. Incubate for 30 mins at RT.

  • Logic: This allows the soluble PC to occupy the binding pockets of CRP before it sees the plate.

• Transfer 100 µL of the mixture to the blocked PC-BSA coated wells.

• Incubate for 1 hour at 37°C or 2 hours at RT.

Step 4: Detection

• Wash plate 4x with Wash Buffer.[6]

• Add 100 µL/well of Anti-CRP-HRP antibody (diluted in Binding Buffer).

• Incubate for 1 hour at RT.

• Wash plate 4x.[6]

• Add 100 µL TMB substrate.[7] Develop for 10-15 mins.

• Stop reaction with 1M

  and read OD at 450 nm.

Figure 2: Workflow for the Competitive Inhibition Assay. PC-Sodium acts as the soluble inhibitor.

Protocol B: Affinity Purification Notes

If the goal is to purify CRP or remove it from plasma, Phosphorylcholine Sodium is used as the elution agent .

• Column: Immobilized p-Aminophenyl Phosphoryl Choline Agarose.

• Equilibration: Tris-HCl, pH 7.4, 150mM NaCl, 2mM CaCl₂ .

• Load: Serum or recombinant CRP supernatant (must contain

  ).

• Wash: Extensive wash with Equilibration Buffer.

• Elution:

  • Option A (Chelation): Buffer containing 5mM EDTA (Strips Ca, collapses pocket).

  • Option B (Competition): Buffer containing 10mM Phosphorylcholine Sodium (Displaces immobilized PC). Preferred if maintaining pentameric structure is critical.

Troubleshooting & Optimization (Senior Scientist Insights)

• The "Calcium Crash":

  • Symptom:[7][8][9][10][11] No binding signal even with high CRP.

  • Cause: Phosphate buffers (PBS) can precipitate calcium at high concentrations or sequester it.

  • Solution: Always use Tris (TBS) or HEPES buffers. Ensure

    is added fresh if possible.

• Background Noise:

  • CRP is "sticky." If the background is high, increase the salt concentration (NaCl) to 300mM or add 0.1% Casein to the blocking buffer.

• Specificity Check:

  • Always run a control well with 10mM EDTA . If the signal does not disappear in the EDTA well, the binding is non-specific (not PC-mediated).

References

• Volanakis, J. E., & Kaplan, M. H. (1971). Specificity of C-reactive protein for choline phosphate residues of pneumococcal C-polysaccharide. Proceedings of the Society for Experimental Biology and Medicine, 136(2), 612–614.

• Pepys, M. B., & Hirschfield, G. M. (2003). C-reactive protein: a critical update. The Journal of Clinical Investigation, 111(12), 1805–1812.

• Thompson, D., et al. (1999). The physiological structure of human C-reactive protein and its complex with phosphocholine. Structure, 7(2), 169-177.

• Thermo Fisher Scientific. Basic CRP Human ELISA Kit User Guide.

• Black, S., et al. (2004). C-reactive protein: structure, function, regulation, and role in clinical diseases. Frontiers in Immunology.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Efficient expression and purification of rat CRP in Pichia pastoris [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | C-reactive protein: structure, function, regulation, and role in clinical diseases [frontiersin.org]
• 5. pnas.org [pnas.org]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. cube-biotech.com [cube-biotech.com]
• 9. Frontiers | pCRP-mCRP Dissociation Mechanisms as Potential Targets for the Development of Small-Molecule Anti-Inflammatory Chemotherapeutics [frontiersin.org]
• 10. cloud-clone.com [cloud-clone.com]
• 11. Purification of recombinant C-reactive protein mutants - PMC [pmc.ncbi.nlm.nih.gov]

Using phosphocholine sodium as a cholinesterase substrate

Application Notes & Protocols

Topic: Advanced Methodologies for Quantifying Phospholipase C Activity Using Phosphocholine-Based Coupled Enzymatic Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction: Deconvoluting the Role of Phosphocholine in Cellular Signaling and Enzyme Assays

In the landscape of cellular biochemistry, the distinction between related molecules is critical for accurate experimental design and interpretation. A common point of confusion involves the roles of acetylcholine, choline, and phosphocholine in the context of esterase and hydrolase activity. Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE) are serine hydrolases whose primary function is the rapid hydrolysis of the neurotransmitter acetylcholine into choline and acetate, a process essential for terminating nerve impulses.[1][2] Their substrate specificity is centered on choline esters, with acetylcholine being the canonical substrate for AChE.[3][4]

Phosphocholine, while structurally related to choline, is not a direct substrate for cholinesterases. Instead, it is a key intermediate in the de novo synthesis of phosphatidylcholine (PC) via the Kennedy pathway and a product of PC degradation by specific phospholipases.[5][6][7][8] Specifically, Phosphatidylcholine-specific phospholipase C (PC-PLC) catalyzes the hydrolysis of PC to generate two important second messengers: phosphocholine and diacylglycerol (DAG).[9][10]

This application note clarifies this crucial distinction and provides a detailed protocol for a robust, indirect assay to measure PC-PLC activity. The method leverages the production of phosphocholine, which is then enzymatically converted to a detectable signal. This approach is invaluable for researchers studying the pathways involving PC-PLC, which are implicated in cancer, inflammation, and neurodegenerative diseases, and for professionals developing inhibitors of this key enzyme.[9][10]

Section 1: The Biochemical Principle—A Multi-Enzyme Cascade for Signal Amplification

The core of this protocol is a coupled enzymatic assay. Instead of directly measuring phosphocholine, we employ a cascade of reactions that converts the PC-PLC product into a stable, easily quantifiable chromogenic or fluorogenic signal. This method offers superior sensitivity and is adaptable to high-throughput screening platforms.

The workflow is as follows:

• Initiation: PC-PLC is introduced to its substrate, phosphatidylcholine (PC). The enzyme hydrolyzes PC, releasing phosphocholine and DAG.

• Conversion: Alkaline Phosphatase (ALP) is added to the reaction. ALP specifically hydrolyzes the phosphate group from phosphocholine, yielding free choline and inorganic phosphate.

• Oxidation & Detection: Choline Oxidase then catalyzes the oxidation of the newly formed choline, producing betaine and hydrogen peroxide (H₂O₂). This H₂O₂ becomes the substrate for Horseradish Peroxidase (HRP), which, in the presence of a suitable chromogenic or fluorogenic probe (e.g., Amplex Red), generates a highly stable and intense signal that can be measured spectrophotometrically or fluorometrically.[9]

This multi-step process provides a reliable and amplified signal directly proportional to the amount of phosphocholine produced, and thus, to the activity of PC-PLC.

Figure 1: Workflow of the coupled enzymatic assay for PC-PLC activity.

Section 2: Materials and Reagents

Equipment

• Microplate reader with absorbance (570 nm) or fluorescence (Ex/Em = 530/590 nm) capabilities

• 37°C incubator

• Calibrated single and multichannel pipettes

• Low-protein-binding 96-well plates (black plates for fluorescence, clear plates for absorbance)

• Reagent reservoirs

Reagents and Buffers

• PC-PLC Enzyme: Purified PC-PLC from Bacillus cereus or recombinant human PC-PLC.

• Substrate (Phosphatidylcholine): Prepare a 10 mM stock solution of L-α-Phosphatidylcholine (e.g., from egg yolk or soy) in a buffer containing 1% Triton X-100 to ensure micelle formation.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM CaCl₂, 0.1% Triton X-100.

• Detection Cocktail (Prepare fresh):

  • Alkaline Phosphatase (ALP): 10 U/mL

  • Choline Oxidase: 2 U/mL

  • Horseradish Peroxidase (HRP): 2 U/mL

  • Amplex Red (or similar HRP substrate): 100 µM

  • Combine in Assay Buffer.

• Phosphocholine Standard: Phosphocholine chloride sodium salt for standard curve generation (1 mM stock in dH₂O).

• Stop Solution (Optional): 50 mM EDTA to chelate Ca²⁺ and stop the PC-PLC reaction if kinetic reads are not possible.

Section 3: Detailed Experimental Protocols

Protocol 1: Phosphocholine Standard Curve

Rationale: A standard curve is essential to convert the relative fluorescence or absorbance units into the absolute amount of phosphocholine produced. This allows for the calculation of specific enzyme activity.

Steps:

• Prepare a series of dilutions of the 1 mM phosphocholine stock solution in Assay Buffer to generate standards ranging from 0 µM to 100 µM.

• Add 50 µL of each standard dilution to separate wells of the 96-well plate.

• Add 50 µL of the freshly prepared Detection Cocktail to each well containing the standards.

• Incubate the plate at 37°C for 30 minutes, protected from light.

• Measure the absorbance at 570 nm or fluorescence at Ex/Em = 530/590 nm.

• Plot the signal (absorbance or fluorescence) versus the known phosphocholine concentration (µM) and perform a linear regression to determine the equation of the line (y = mx + c).

Protocol 2: PC-PLC Enzyme Activity Assay

Rationale: This protocol measures the rate of phosphocholine production from the PC substrate by the test enzyme. Including proper controls is critical for validating the results.

Experimental Setup (per well):

Component	Test Sample	Negative Control (No Enzyme)	Background Control (No Substrate)
Assay Buffer	to 50 µL	to 50 µL	to 50 µL
10 mM PC Substrate	10 µL	10 µL	-
dH₂O	-	-	10 µL
PC-PLC Enzyme	X µL	-	X µL
dH₂O	-	X µL	-
Total Volume	50 µL	50 µL	50 µL

Steps:

• Prepare Reactions: Add the components listed in the table above to the wells of a 96-well plate. Add the enzyme solution last to initiate the reaction.

• Incubate: Immediately place the plate in a 37°C incubator. Incubate for a predetermined time (e.g., 30-60 minutes). The optimal time should be determined in preliminary experiments to ensure the reaction is within the linear range.

• Add Detection Cocktail: After the incubation period, add 50 µL of the freshly prepared Detection Cocktail to all wells.

• Final Incubation: Incubate the plate for an additional 30 minutes at 37°C, protected from light.

• Measure Signal: Read the absorbance or fluorescence as performed for the standard curve.

Data Analysis and Calculation of Specific Activity

• Correct for Background: Subtract the average signal from the Background Control wells from all other readings.

• Determine Phosphocholine Concentration: Use the equation from the standard curve linear regression (y = mx + c) to calculate the concentration of phosphocholine ([PCho]) produced in each Test Sample well from its corrected signal.

  • [PCho] (µM) = (Corrected Signal - y-intercept) / slope

• Calculate Specific Activity: Use the following formula to determine the specific activity of the PC-PLC enzyme.

  Specific Activity (nmol/min/mg) = ([PCho] produced (µM) * Reaction Volume (L)) / (Incubation Time (min) * Enzyme Amount (mg))

  • [PCho] produced: Calculated in the previous step.

  • Reaction Volume: The initial reaction volume before adding the detection cocktail (e.g., 0.00005 L).

  • Incubation Time: The duration of the PC-PLC reaction (e.g., 30 min).

  • Enzyme Amount: The total mass of PC-PLC enzyme added to the well in mg.

Section 4: Validation and Controls—Ensuring Trustworthiness

A robust assay requires self-validating controls to ensure the observed signal is specific to the intended enzymatic activity.

• Enzyme Concentration Dependence: To confirm the assay is working as expected, run the experiment with a serial dilution of the PC-PLC enzyme. The resulting activity should be directly proportional to the enzyme concentration.

• Time Course Analysis: Perform a kinetic read by measuring the signal at multiple time points. The production of phosphocholine should be linear over the initial phase of the reaction before substrate depletion or product inhibition occurs.

• Inhibitor Control: If a known inhibitor of PC-PLC is available, its inclusion should result in a dose-dependent decrease in signal. This confirms that the signal is a direct result of PC-PLC activity. For example, the compound D609 is a known, albeit non-specific, inhibitor of PC-PLC.

Figure 2: Logical relationship of essential validation experiments.

Conclusion

While phosphocholine is not a direct substrate for cholinesterases, it is a critical product of PC-PLC activity. The coupled enzymatic assay detailed in this application note provides a reliable, sensitive, and high-throughput method for quantifying PC-PLC activity. By understanding the distinct biochemical roles of acetylcholine and phosphocholine, researchers can select the appropriate assays to investigate their specific pathways of interest, accelerating discovery in both basic research and drug development.

References

• Catalyst University. (2014). Biochemistry | Acetylcholinesterase (Part 1) AND Neuron Signaling. YouTube. [Link]

• Gibellini, F., & Smith, T. K. (2010). The Kennedy pathway—De novo synthesis of phosphatidylethanolamine and phosphatidylcholine. IUBMB Life, 62(6), 414–428. [Link]

• Nonstop Neuron. (2019). Acetylcholinesterase Enzyme. YouTube. [Link]

• Hussein, A. S., et al. (1999). Cloning, Expression, and Properties of a Nonneuronal Secreted Acetylcholinesterase from the Parasitic Nematode Nippostrongylus brasiliensis. ResearchGate. [Link]

• Blusztajn, J. K., & Wurtman, R. J. (1983). Phosphatidylcholine as a precursor of choline for acetylcholine synthesis. PubMed. [Link]

• Blusztajn, J. K., et al. (1987). Synthesis of acetylcholine from choline derived from phosphatidylcholine in a human neuronal cell line. PNAS. [Link]

• Sussman, J. L., et al. (1991). Acetylcholinesterase: From 3D Structure to Function. PMC. [Link]

• Gatt, S., & Barenholz, Y. (1973). Choline—An Essential Nutrient with Health Benefits and a Signaling Molecule. PMC. [Link]

• Rennert, H., & Gassen, H. G. (1984). New enzymatic assay of cholinesterase activity. PubMed. [Link]

• Ionescu, A., et al. (2023). Phosphatidylcholine-Specific Phospholipase C as a Promising Drug Target. PMC. [Link]

• Cui, Z., & Houweling, M. (2011). Active Site Gating and Substrate Specificity of Butyrylcholinesterase and Acetylcholinesterase: Insights from Molecular Dynamics Simulations. PMC. [Link]

• van Helvoort, A., et al. (2001). Biosynthesis of phosphatidylcholine from a phosphocholine precursor pool derived from the late endosomal/lysosomal degradation of sphingomyelin. PubMed. [Link]

• Gurantz, D., et al. (1981). Enzymatic measurement of choline-containing phospholipids in bile. PubMed. [Link]

• Pires, M. D., et al. (2021). Acetylcholine Detection Based on pH-Sensitive Liposomes. PMC. [Link]

• Masson, P., & Bachman, M. (2020). Butyrylcholinesterase-Loaded Liposomes and Polymersomes: Catalytic Parameters for Three Types of Substrates. MDPI. [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). PHOSPHOLIPASE C EXPRESSED IN PICHIA PASTORIS. [Link]

• El-Sayed, H., et al. (2023). Acetylcholine Esterase Inhibitory Effect, Antimicrobial, Antioxidant, Metabolomic Profiling, and an In Silico Study of Non-Polar Extract of The Halotolerant Marine Fungus Penicillium chrysogenum MZ945518. PMC. [Link]

• Artiss, J. D., & Zak, B. (1997). Determination of HDL Phosphatidyl Choline by an Enzymatic Method. Clinical Chemistry. [Link]

• AOCS. (2019). Phospholipid Biosynthesis. [Link]

• Pader, V., & Galla, H. J. (2002). An improved assay for the determination of phospholipase C activity. ResearchGate. [Link]

• Podo, F., et al. (2016). Activation of Phosphatidylcholine-Specific Phospholipase C in Breast and Ovarian Cancer: Impact on MRS-Detected Choline Metabolic Profile and Perspectives for Targeted Therapy. Frontiers in Oncology. [Link]

• McMaster, C. R. (2006). The Major Sites of Cellular Phospholipid Synthesis and Molecular Determinants of Fatty Acid and Lipid Head Group Specificity. PMC. [Link]

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Application Notes &amp; Protocols: Preparation of High-Performance Phosphocholine Affinity Chromatography Columns

Introduction: The Principle and Power of Phosphocholine Affinity

Affinity chromatography stands as a premier technique for purification, offering unparalleled specificity by exploiting the precise biological interaction between a target molecule and an immobilized ligand.[1][2][3] This guide focuses on the preparation and application of affinity columns functionalized with a phosphocholine (PC) ligand. Phosphocholine is the phosphate ester of choline and serves as a key structural component of phospholipids in cell membranes.[4]

Its utility in affinity chromatography stems from its specific, calcium-dependent binding interaction with a family of proteins known as pentraxins, most notably C-Reactive Protein (CRP).[5][6] CRP is a major acute-phase inflammatory biomarker, and its levels can surge dramatically in response to inflammation, infection, or tissue injury.[7] The physiological role of CRP involves binding to phosphocholine exposed on the surface of damaged or apoptotic cells and various pathogens, thereby activating the complement system.[5][7] This specific interaction is harnessed for the single-step, high-purity isolation of CRP and other PC-binding proteins from complex biological fluids like plasma, serum, or cell culture supernatants.[5][8][9]

This document provides a comprehensive, field-tested guide for researchers to create their own high-performance phosphocholine affinity columns, from the foundational chemistry of ligand immobilization to column packing, validation, and troubleshooting.

Foundational Chemistry: Immobilizing the Phosphocholine Ligand

The creation of a robust affinity matrix relies on the stable, covalent attachment of the affinity ligand to an inert, porous support.[10][11] For this application, we will utilize an N-hydroxysuccinimide (NHS)-activated agarose matrix, such as NHS-Activated Sepharose 4 Fast Flow. This pre-activated medium is designed for the straightforward coupling of ligands that contain primary amine groups (-NH₂).[12][13]

The ligand of choice is p-Aminophenyl Phosphoryl Choline (PAPC) , which features a primary aromatic amine group that can readily react with the NHS ester on the agarose beads. The NHS coupling chemistry forms a highly stable amide bond, ensuring minimal ligand leakage and a long-lasting affinity support.[13][14][15] A spacer arm, often pre-incorporated into the NHS-activated resin, positions the ligand away from the matrix backbone, reducing steric hindrance and improving its accessibility to the target protein.[13][15][16]

Diagram 1: Ligand Coupling Chemistry

Caption: Covalent immobilization of an amine-containing ligand.

Materials and Reagents

Successful column preparation requires high-quality reagents and appropriate equipment. All buffers should be prepared with high-purity water and filtered through a 0.22 µm or 0.45 µm filter.[14]

Category	Item	Purpose	Typical Supplier
Chromatography Matrix	NHS-Activated Sepharose 4 Fast Flow	Pre-activated support for ligand coupling	Cytiva, MilliporeSigma
Ligand	p-Aminophenyl Phosphoryl Choline Chloride	The affinity "bait" molecule	Thermo Fisher Scientific, Sigma-Aldrich
Equipment	Chromatography Column (e.g., Tricorn, XK)	Housing for the packed resin	Cytiva, Bio-Rad
Peristaltic Pump or Chromatography System	To control flow rates during packing and operation
pH Meter	For accurate buffer preparation
Rotating Mixer or Shaker	For the coupling reaction
Chemicals & Buffers	Isopropanol	Storage solution for NHS-activated resin
Hydrochloric Acid (HCl)	Resin washing and activation
Sodium Bicarbonate (NaHCO₃)	Coupling buffer component
Sodium Chloride (NaCl)	Buffer component to reduce non-specific binding
Tris Base	Blocking and binding buffer component
Calcium Chloride (CaCl₂)	Essential cofactor for CRP-PC binding
EDTA	Chelating agent for elution
Ethanol	Column storage solution

Experimental Protocols

This section details the step-by-step procedures for creating and using the phosphocholine affinity column.

Protocol 1: Covalent Coupling of Phosphocholine Ligand to NHS-Activated Resin

This protocol describes the immobilization of p-Aminophenyl Phosphoryl Choline onto 10 mL of NHS-activated Sepharose resin. Adjust volumes proportionally for different amounts of resin.

Causality: The entire procedure up to the coupling step should be performed swiftly with ice-cold solutions (0-4°C) to minimize the hydrolysis of the highly reactive NHS-ester groups, which is accelerated at higher pH and temperatures.[13]

• Resin Preparation:

  • Transfer 10 mL of the settled NHS-activated resin slurry to a suitable funnel or empty column. Allow the isopropanol storage solution to drain completely.[13][15]

  • Immediately wash the resin with 15-20 column volumes (150-200 mL) of ice-cold 1 mM HCl.[13][14] This step removes the isopropanol and hydrolyzes any less stable NHS groups, preparing the matrix for the ligand.

• Ligand Solution Preparation:

  • Prepare 15 mL of Coupling Buffer: 0.2 M NaHCO₃, 0.5 M NaCl, pH 8.3.[13][14] The slightly alkaline pH is critical as it deprotonates the primary amine of the ligand, making it a potent nucleophile for attacking the NHS ester, while still being low enough to manage the rate of NHS-ester hydrolysis.[14]

  • Dissolve the p-Aminophenyl Phosphoryl Choline ligand in the Coupling Buffer to a final concentration of 5-10 mg/mL.

• Coupling Reaction:

  • Quickly transfer the washed resin to a reaction vessel. Add the 15 mL of ligand solution.

  • Secure the vessel on a rotator or shaker and mix gently for 2-4 hours at room temperature or overnight at 4°C.[14] Slower, colder incubation can be beneficial for sensitive ligands, though PAPC is highly stable. Avoid magnetic stirrers as they can damage the agarose beads.[17]

• Blocking Unreacted Groups:

  • After coupling, collect the supernatant (this can be saved to determine coupling efficiency).

  • Wash the resin with Coupling Buffer.

  • To prevent non-specific binding to any remaining active NHS esters, they must be capped. Add 20 mL of Blocking Buffer (e.g., 0.1 M Tris-HCl, pH 8.5) and mix for 1-2 hours at room temperature.[14] The primary amine in Tris will react with and neutralize any remaining active sites.

• Final Wash Cycle:

  • Wash the resin extensively to remove non-covalently bound ligand and blocking agent. Perform alternating washes with a low pH and high pH buffer.

  • Wash 1: 3 column volumes of 0.1 M Acetate buffer, 0.5 M NaCl, pH 4.0.[14]

  • Wash 2: 3 column volumes of 0.1 M Tris-HCl, 0.5 M NaCl, pH 8.5.[14]

  • Repeat this wash cycle (Wash 1 -> Wash 2) three times.

  • Finally, wash the resin with a neutral buffer (e.g., PBS) and prepare it as a slurry (~50-75%) in 20% ethanol for storage at 4°C.

Diagram 2: Workflow for Column Preparation and Use

Caption: Overview of the affinity chromatography workflow.

Protocol 2: Packing the Affinity Chromatography Column

Efficient and uniform column packing is essential for achieving good separation with high resolution and avoiding issues like band broadening or poor flow. This protocol is for a standard lab-scale column (e.g., 10-20 mL volume).

• Preparation:

  • Bring all materials, including the resin slurry and buffers, to the temperature at which the chromatography will be performed.[17]

  • De-gas all buffers to prevent air bubbles from entering the column.

  • Flush the column end pieces with buffer to eliminate any trapped air.[17] Close the column outlet, leaving 1-2 cm of buffer at the bottom.

• Pouring the Slurry:

  • Gently resuspend the prepared phosphocholine resin to create a uniform slurry (typically 50-75% concentration).[17]

  • Pour the slurry into the column in a single, continuous motion. Pouring down a glass rod held against the column wall can help minimize the introduction of air bubbles.

• Packing the Bed:

  • Immediately fill the remainder of the column with buffer.

  • Mount the top adapter/end piece and connect the column to a pump.

  • Open the column outlet and begin pumping buffer through the column at a flow rate at least 33% higher than the intended operational flow rate (e.g., if operating at 3 mL/min, pack at 4 mL/min). Do not exceed the maximum pressure rating for the resin or column.[17]

  • Maintain this packing flow rate for at least 3 column volumes after a constant bed height is achieved.[17] Mark the bed height on the column.

• Finalizing the Column:

  • Stop the pump, close the column outlet, and carefully remove the top adapter.

  • Pipette out the supernatant above the settled bed and fill the column to the brim with buffer.

  • Insert the top adapter at an angle to avoid trapping air, and slide it down until it is just at the surface of the packed bed.

  • Secure the adapter, connect the column to your system, and equilibrate with 5-10 column volumes of Binding Buffer.

Column Operation: Purifying C-Reactive Protein

This section provides an example protocol for the purification of CRP.

Buffer	Composition	Purpose
Binding Buffer	0.1 M Tris, 0.1 M NaCl, 3 mM CaCl₂, pH 8.0	Promotes the specific, calcium-dependent binding of CRP to the phosphocholine ligand.[8][18]
Elution Buffer	0.1 M Tris, 0.1 M NaCl, 5 mM EDTA, pH 8.0	EDTA chelates Ca²⁺, disrupting the CRP-PC interaction and releasing the bound protein.[18]
Regeneration Buffer	0.1 M Tris, 1.0 M NaCl, pH 8.0	High salt wash to remove any strongly, non-specifically bound proteins.
Storage Solution	20% Ethanol	Prevents microbial growth during long-term storage.

Procedure:

• Equilibration: Equilibrate the packed column with 5-10 column volumes of Binding Buffer.

• Sample Loading: Apply the clarified and filtered sample (e.g., serum diluted 1:1 in Binding Buffer[18]). The flow rate should be slow enough to allow sufficient residence time for binding.

• Wash: Wash the column with 10-15 column volumes of Binding Buffer, or until the UV absorbance (A₂₈₀) returns to baseline. This removes all unbound contaminants.

• Elution: Elute the bound CRP by switching the buffer flow to the Elution Buffer.[18] Collect fractions and monitor the protein concentration using UV absorbance.

• Regeneration and Storage: After elution, wash the column with 3-5 column volumes of Regeneration Buffer, followed by 5-10 column volumes of Storage Solution. Store the column at 4°C.

Quality Control and Validation

A well-prepared column is a self-validating system.[19] Key parameters should be assessed to ensure performance and reproducibility.

• Coupling Efficiency: The concentration of the ligand in the supernatant collected after the coupling reaction can be measured (e.g., by UV-Vis spectroscopy if the ligand has a chromophore). Comparing this to the starting concentration allows for the calculation of the amount of ligand successfully immobilized. NHS-activated media typically achieve >80% coupling efficiency.[14]

• Binding Capacity: The most critical performance metric is the dynamic binding capacity (DBC). This is determined by loading a known concentration of the target protein (e.g., purified CRP) onto the column at a defined flow rate and measuring the amount of protein that binds before significant breakthrough (elution) is observed. Commercially prepared PC-Sepharose can bind >5 mg of CRP per mL of packed resin.[8]

Troubleshooting Guide

Problem	Potential Cause(s)	Solution(s)
Low Protein Yield	1. Incomplete binding (incorrect buffer Ca²⁺, pH).2. Inefficient elution.3. Low ligand density on resin.	1. Ensure Binding Buffer contains sufficient CaCl₂ and correct pH.2. Optimize Elution Buffer; ensure EDTA concentration is sufficient.3. Re-evaluate and optimize the ligand coupling protocol.
High Backpressure	1. Clogged column frit or tubing.2. Resin bed has compressed.3. Sample contains particulates or is too viscous.	1. Clean the system; replace frits if necessary.2. Repack the column.3. Centrifuge and filter all samples and buffers before use.
Poor Purity / Non-Specific Binding	1. Incomplete blocking of active groups after coupling.2. Ionic or hydrophobic interactions between proteins and the matrix.3. Insufficient washing post-binding.	1. Ensure the blocking step is performed thoroughly.2. Increase the salt concentration (e.g., up to 0.5 M NaCl) in the Binding and Wash Buffers.[1]3. Increase the volume of the wash step.

References

• Column Packing and Preparation Protocol for Affinity Chrom
• Column Packing and Preparation for Affinity Chromatography of GST-tagged Proteins. Cytiva.
• Column Packing and Preparation for Affinity Chrom
• Reference Methods for Packing Columns with Nuvia IMAC Resin: From Lab-Scale to Process-Scale. Bio-Rad.
• Purification of recombinant C-reactive protein mutants. PMC - NIH.
• Affinity chromatography: How to pack columns / cartridges. YouTube (Cube Biotech).
• The Phosphocholine-binding Pocket on C-reactive Protein Is Necessary for Initial Protection of Mice against Pneumococcal Infection. PMC - NIH.
• C-Reactive Protein Purific
• Simple isolation of canine C-reactive protein (CRP) by phosphorylcholine (PC)
• Quality by Design for Affinity Chromatography.
• NHS-Activ
• Efficient expression and purification of r
• NHS Act Sepharose 4 Fast Flow, Cytiva, in pack of 25 mL. MilliporeSigma.
• NHS-Activated Sepharose 4 Fast Flow resin. Cytiva.
• NHS-activ
• Understanding Affinity Chrom
• Mastering Affinity Chromatography: Techniques and Troubleshooting. Microbioz India.
• NHS-activ
• Affinity Chromatography in Bioprocessing. Thermo Fisher Scientific.
• Affinity Chromatography Troubleshooting. Sigma-Aldrich.
• Covalent Immobilization of Affinity Ligands. Thermo Fisher Scientific.
• Immobilization of Ligands on Chromatography Supports.
• Phosphatidylcholine: Composition, Functions, Techniques, and Applications.
• Affinity Chrom
• A novel phosphocholine-mimetic inhibits a pro-inflammatory conformational change in C-reactive protein. PMC - NIH.

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• 2. microbiozindia.com [microbiozindia.com]
• 3. Affinity Chromatography in Bioprocessing | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Phosphatidylcholine: Composition, Functions, Techniques, and Applications - Creative Proteomics [creative-proteomics.com]
• 5. C-Reactive Protein Purification [gbiosciences.com]
• 6. A novel phosphocholine‐mimetic inhibits a pro‐inflammatory conformational change in C‐reactive protein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Efficient expression and purification of rat CRP in Pichia pastoris [frontiersin.org]
• 8. Purification of recombinant C-reactive protein mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simple isolation of canine C-reactive protein (CRP) by phosphorylcholine (PC) affinity chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Covalent Immobilization of Affinity Ligands | Thermo Fisher Scientific - SG [thermofisher.com]
• 11. researchgate.net [researchgate.net]
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• 13. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
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• 15. gels.yilimart.com [gels.yilimart.com]
• 16. cube-biotech.com [cube-biotech.com]
• 17. merckmillipore.com [merckmillipore.com]
• 18. The Phosphocholine-binding Pocket on C-reactive Protein Is Necessary for Initial Protection of Mice against Pneumococcal Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 19. biopharminternational.com [biopharminternational.com]

Application Notes and Protocols for Cell Membrane Biomimetic Studies Using Choline Phosphate

Authored by a Senior Application Scientist

Introduction: A New Perspective on Biomimicry with Choline Phosphate

The cell membrane is a complex and dynamic interface that governs the communication between a cell and its environment. Replicating this intricate structure in vitro is a cornerstone of biomedical research, with applications ranging from fundamental biophysical studies to advanced drug delivery systems and biosensor development.[1][2][3] For decades, phosphatidylcholine (PC) has been the primary building block for creating these model membranes due to its prevalence in eukaryotic cell membranes.[4][5][6] However, the exploration of novel synthetic phospholipids is pushing the boundaries of what is possible in biomimicry.

This application note introduces the use of choline phosphate (CP) lipids, a class of synthetic phospholipids with a reversed phosphocholine headgroup orientation, for creating advanced biomimetic cell membranes.[7][8][9] This "inside-out" orientation of the zwitterionic headgroup offers unique interaction properties with biological systems, leading to enhanced cellular uptake and providing a versatile platform for surface functionalization.[7][10] These application notes will provide researchers, scientists, and drug development professionals with a comprehensive guide to the preparation, characterization, and application of choline phosphate-based biomimetic membranes. The protocols and insights provided herein are designed to be self-validating, with a strong emphasis on the scientific rationale behind each experimental step.

Physicochemical Properties of Choline Phosphate and Related Lipids

The unique properties of choline phosphate lipids make them well-suited for forming stable and functional biomimetic membranes. Below is a summary of key physicochemical properties for choline phosphate and a common naturally occurring phospholipid, phosphatidylcholine, for comparison.

Property	Choline Phosphate (CP)	Phosphatidylcholine (PC)	Significance in Biomimetic Studies
Headgroup Structure	"Inside-out" orientation with the phosphate group exterior to the choline group.[7][8]	"Natural" orientation with the choline group exterior to the phosphate group.[4][6]	The reversed orientation of CP can lead to unique interactions with cell surfaces and proteins.[7][10]
Zwitterionic Nature	Yes, over a wide pH range.	Yes, over a wide pH range.[5]	Contributes to the formation of stable bilayers and resistance to non-specific protein adsorption.[11][12]
Self-Assembly	Spontaneously forms bilayers and vesicles (liposomes) in aqueous solutions.[7][13]	Spontaneously forms bilayers and vesicles (liposomes) in aqueous solutions.[13][14][15]	This is the fundamental property that allows for the creation of biomimetic membranes.
Biocompatibility	Excellent, similar to PC-based lipids.[7][16]	High, as it is a natural component of cell membranes.[14]	Essential for in vitro and in vivo applications.
Stability	Can be synthesized to form highly stable liposomes, especially when used as a cross-linker.[16]	Stability can vary based on acyl chain saturation, but can be improved with cholesterol.[14][17]	Crucial for the shelf-life and experimental reliability of biomimetic systems.

Core Protocols

Protocol 1: Preparation of Choline Phosphate-Based Unilamellar Vesicles (Liposomes) by Extrusion

This protocol details the preparation of small unilamellar vesicles (SUVs) or large unilamellar vesicles (LUVs) with a defined size distribution using the extrusion method. This technique involves the sequential passage of a multilamellar vesicle (MLV) suspension through polycarbonate membranes with defined pore sizes.[18][19]

Materials:

• Choline phosphate lipid(s) of choice (e.g., synthetic CP with desired acyl chains)

• Chloroform or a chloroform/methanol mixture

• Hydration buffer (e.g., phosphate-buffered saline (PBS), pH 7.4)

• Nitrogen or argon gas

• Vacuum pump

• Round-bottom flask

• Rotary evaporator (optional)

• Water bath or heating block

• Vortex mixer

• Liposome extruder (e.g., Avanti Mini-Extruder)

• Polycarbonate membranes (e.g., 100 nm pore size)

• Glass syringes

Step-by-Step Methodology:

• Lipid Film Formation:

  • Dissolve the desired amount of choline phosphate lipid in chloroform or a chloroform/methanol mixture in a round-bottom flask. For co-liposomes, dissolve all lipids in the same solution.

  • Remove the organic solvent using a gentle stream of nitrogen or argon gas while rotating the flask to create a thin, uniform lipid film on the bottom.

  • To ensure complete removal of the solvent, place the flask under high vacuum for at least 2 hours or overnight.[18]

• Hydration:

  • Add the desired volume of hydration buffer to the flask containing the dry lipid film. The buffer should be pre-warmed to a temperature above the gel-to-liquid crystalline phase transition temperature (Tm) of the lipid.

  • Agitate the flask to hydrate the lipid film. This can be done by gentle swirling or vortexing. This process results in the formation of multilamellar vesicles (MLVs).[20]

• Freeze-Thaw Cycles (Optional but Recommended):

  • To increase the encapsulation efficiency for hydrophilic molecules and to promote the formation of unilamellar vesicles, subject the MLV suspension to 5-10 freeze-thaw cycles.

  • Freeze the suspension by immersing the flask in liquid nitrogen until completely frozen.

  • Thaw the suspension in a water bath set to a temperature above the lipid's Tm.[18]

• Extrusion:

  • Assemble the extruder with the desired pore size polycarbonate membranes according to the manufacturer's instructions. Typically, two membranes are used.[18]

  • Heat the extruder to a temperature above the Tm of the lipid mixture.

  • Load the MLV suspension into one of the syringes and pass it through the membranes to the other syringe.

  • Repeat this process for an odd number of passes (e.g., 11-21 times) to ensure that the final vesicle suspension is in the opposite syringe from the starting one.[18] This results in a more uniform size distribution.

• Storage:

  • Store the resulting unilamellar vesicle suspension at 4°C. For long-term storage, the stability should be assessed on a case-by-case basis.

Workflow for Liposome Preparation by Extrusion

Caption: Workflow for preparing choline phosphate unilamellar vesicles.

Protocol 2: Characterization of Choline Phosphate Vesicles

A. Size and Polydispersity Analysis using Dynamic Light Scattering (DLS)

DLS is a non-invasive technique used to measure the size distribution of particles in suspension.[21][22] It measures the fluctuations in scattered light intensity due to the Brownian motion of the vesicles.[21][23]

Step-by-Step Methodology:

• Sample Preparation:

  • Dilute a small aliquot of the vesicle suspension in the same buffer used for hydration to a suitable concentration for DLS analysis (typically 0.1-1.0 mg/mL).

  • Filter the diluted sample through a 0.22 µm syringe filter to remove any large aggregates or dust particles.

• DLS Measurement:

  • Equilibrate the DLS instrument to the desired temperature (e.g., 25°C).

  • Transfer the filtered sample to a clean cuvette.

  • Place the cuvette in the DLS instrument and allow the sample to thermally equilibrate for a few minutes.

  • Perform the measurement according to the instrument's software instructions. Typically, multiple runs are averaged to obtain a reliable result.

• Data Analysis:

  • The primary outputs are the Z-average diameter (hydrodynamic diameter) and the Polydispersity Index (PDI).

  • A PDI value below 0.2 indicates a monodisperse sample, which is generally desirable for most applications.[24]

B. Morphological Analysis using Transmission Electron Microscopy (TEM)

TEM provides direct visualization of the vesicles, allowing for the assessment of their size, shape, and lamellarity.[25][26] Negative staining is a common method for preparing liposome samples for TEM.[27]

Step-by-Step Methodology:

• Grid Preparation:

  • Place a drop of the vesicle suspension onto a carbon-coated copper grid.

  • Allow the vesicles to adsorb for 1-2 minutes.

• Negative Staining:

  • Wick away the excess sample with filter paper.

  • Place a drop of a negative staining solution (e.g., 2% uranyl acetate or phosphotungstic acid) onto the grid for 1-2 minutes.

  • Wick away the excess stain with filter paper.

• Drying:

  • Allow the grid to air-dry completely.

• Imaging:

  • Image the grid using a transmission electron microscope. Vesicles will appear as bright, spherical structures against a dark background.[28] The characteristic "cup-shape" of liposomes in TEM is an artifact of the drying process.[26]

C. Analysis of Phase Behavior using Differential Scanning Calorimetry (DSC)

DSC is used to determine the phase transition temperature (Tm) of the lipid bilayer, which is the temperature at which the lipid transitions from a gel-like state to a fluid, liquid-crystalline state.[29]

Step-by-Step Methodology:

• Sample Preparation:

  • Prepare a concentrated sample of the vesicle suspension (typically 10-20 mg/mL).

  • Accurately weigh a small amount of the suspension into a DSC pan.

  • Seal the pan hermetically.

  • Prepare a reference pan containing the same amount of buffer.

• DSC Measurement:

  • Place the sample and reference pans into the DSC instrument.

  • Heat the sample at a controlled rate (e.g., 1-5°C/min) over a temperature range that encompasses the expected Tm.

  • Record the heat flow as a function of temperature.

• Data Analysis:

  • The Tm is identified as the peak of the endothermic transition in the thermogram. The enthalpy of the transition (ΔH) can also be calculated, which provides information about the cooperativity of the transition.

Applications of Choline Phosphate-Based Biomimetic Membranes

The unique properties of choline phosphate lipids open up a wide range of applications in biomedical research.

Application 1: Drug Delivery

Choline phosphate-based liposomes can serve as effective drug delivery vehicles.[7][16] Their unique headgroup structure can enhance cellular uptake, potentially leading to more efficient drug delivery to target cells.[7]

Conceptual Protocol for Drug Loading and Release Studies:

• Drug Loading:

  • For hydrophilic drugs, dissolve the drug in the hydration buffer before adding it to the lipid film.

  • For hydrophobic drugs, co-dissolve the drug with the choline phosphate lipid in the organic solvent during the lipid film formation step.

  • Follow the liposome preparation protocol as described above.

  • Remove any unencapsulated drug by dialysis or size exclusion chromatography.

• Encapsulation Efficiency:

  • Determine the concentration of the encapsulated drug by lysing the liposomes with a suitable detergent and quantifying the drug concentration using a technique such as UV-Vis spectroscopy or HPLC.

  • Calculate the encapsulation efficiency as: (Amount of encapsulated drug / Initial amount of drug) x 100%.

• In Vitro Release Study:

  • Place a known amount of the drug-loaded liposome suspension in a dialysis bag with a suitable molecular weight cut-off.

  • Immerse the dialysis bag in a release medium (e.g., PBS at 37°C) with constant stirring.

  • At predetermined time points, withdraw aliquots of the release medium and replace with fresh medium.

  • Quantify the amount of released drug in the aliquots.

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• 8. Inside-Out Oriented Choline Phosphate-Based Biomimetic Magnetic Nanomaterials for Precise Recognition and Analysis of C-Reactive Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Polyvalent choline phosphate as a universal biomembrane adhesive - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Biomimetic polymers with phosphorylcholine groups as biomaterials for medical devices - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Simulation of lipid bilayer self-assembly using all-atom lipid force fields - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Liposomes: structure, composition, types, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Equation of State for Phospholipid Self-Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Choline phosphate lipid as an intra-crosslinker in liposomes for drug and antibody delivery under guard - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note &amp; Protocol Guide: Optimizing Phosphocholine Sodium Salt Concentration for Enzyme Kinetic Studies

Abstract

Phosphocholine is a pivotal intermediate in cellular metabolism, most notably as a precursor in the de novo synthesis of phosphatidylcholine, the most abundant phospholipid in eukaryotic membranes. The kinetics of enzymes that produce or consume phosphocholine are fundamental to understanding lipid metabolism, cell signaling, and membrane biogenesis. This guide provides a comprehensive overview and detailed protocols for utilizing phosphocholine sodium salt in the kinetic analysis of key enzymes such as Choline Kinase (ChoK) and CTP:phosphocholine cytidylyltransferase (CCT). We delve into the causality behind experimental design, from reagent preparation and buffer selection to assay execution and data interpretation, equipping researchers, scientists, and drug development professionals with the tools to conduct robust and reproducible enzyme kinetic studies.

Introduction: The Central Role of Phosphocholine in Cellular Metabolism

Biological Significance of Phosphocholine

Phosphocholine (PCho) is a small, water-soluble molecule that occupies a critical junction in cellular biochemistry. Its primary role is as a building block in the Kennedy pathway for the synthesis of phosphatidylcholine (PC) and sphingomyelin, which are essential structural components of cell membranes.[1][2][3] Beyond its structural role, the flux of the phosphocholine pool is tightly regulated and has been implicated in cell growth, proliferation, and malignant transformation, making the enzymes that control its concentration significant targets for therapeutic intervention.[4][5]

The Kennedy Pathway for Phosphatidylcholine Synthesis

The de novo synthesis of phosphatidylcholine is predominantly accomplished via the Kennedy pathway. This pathway involves three key enzymatic steps, starting with the phosphorylation of choline. Phosphocholine serves as the product of the first reaction and the substrate for the second, highlighting its central position.

Figure 1: The Kennedy Pathway for de novo phosphatidylcholine biosynthesis.

Key Enzymes in Phosphocholine Metabolism

A thorough understanding of the enzymes that interface with phosphocholine is essential for designing meaningful kinetic experiments.

• 2.1 Choline Kinase (ChoK): This cytosolic enzyme catalyzes the first committed step in the Kennedy pathway: the ATP-dependent phosphorylation of choline to produce phosphocholine.[2][4] Its activity is often upregulated in cancer cells to meet the high demand for membrane synthesis.

• 2.2 CTP:phosphocholine Cytidylyltransferase (CCT): CCT is the rate-limiting enzyme in PC biosynthesis.[6] It catalyzes the conversion of phosphocholine and CTP into CDP-choline and pyrophosphate. Its activity is regulated by association with lipid membranes, making it a fascinating subject for kinetic analysis under various conditions.[7]

• 2.3 Phosphatidylcholine-Specific Phospholipase C (PC-PLC): In contrast to the synthetic enzymes, PC-PLC hydrolyzes phosphatidylcholine to generate phosphocholine and diacylglycerol (DAG).[8] This reaction is a key component of cellular signaling cascades.

• 2.4 Other Relevant Enzymes:

  • PHOSPHO1: A phosphatase responsible for hydrolyzing phosphocholine and phosphoethanolamine, playing a role in regulating phospholipid homeostasis.[9]

  • Alkaline Phosphatase (ALP): This enzyme can non-specifically hydrolyze phosphocholine to choline. This property is often exploited in coupled-enzyme assays to quantify phosphocholine.[10]

Foundational Protocols: Reagent and Buffer Preparation

The quality and accuracy of kinetic data are built upon a foundation of meticulous reagent preparation.

Protocol: Preparation and Quantification of Phosphocholine Sodium Salt Stock Solutions

Rationale: Accurate determination of the substrate concentration is the single most important variable in enzyme kinetics. Phosphocholine sodium salt is hygroscopic; therefore, weighing it directly is often inaccurate. It is best practice to prepare a high-concentration stock and determine its precise concentration empirically.

Materials:

• Phosphocholine chloride calcium salt tetrahydrate (or other stable salt form)

• High-purity water (e.g., 18 MΩ·cm)

• Alkaline Phosphatase (ALP)

• Choline Oxidase

• Horseradish Peroxidase (HRP)

• Amplex™ Red reagent or similar H₂O₂-detecting probe

• Choline chloride (for standard curve)

• Spectrofluorometer

Procedure:

• Initial Stock Preparation: Dissolve an accurately weighed amount of phosphocholine salt in high-purity water to make a stock solution of approximately 100 mM. Store at -20°C.

• Standard Curve Preparation: Prepare a series of choline chloride standards ranging from 0 to 100 µM in your chosen assay buffer.

• Phosphocholine Hydrolysis: Prepare several dilutions of your phosphocholine stock solution (e.g., 1:1000, 1:2000, 1:5000) in the assay buffer. To a defined volume of each dilution, add a sufficient amount of Alkaline Phosphatase to ensure complete hydrolysis to choline (e.g., 10 U/mL). Incubate at 37°C for 60 minutes.

• Choline Quantification:

  • Add Choline Oxidase, HRP, and the fluorescent probe (e.g., Amplex Red) to both the choline standards and the hydrolyzed phosphocholine samples according to the manufacturer's protocol.

  • Incubate in the dark for 30 minutes at room temperature.

• Measurement: Measure the fluorescence using a plate reader (e.g., λex = 535 nm / λem = 587 nm).

• Concentration Calculation: Plot the fluorescence of the choline standards to generate a standard curve. Use the linear equation from this curve to calculate the exact concentration of choline in your hydrolyzed phosphocholine samples. Back-calculate to determine the precise concentration of your original stock solution.

Critical Consideration: Buffer Composition and the Impact of Sodium Ions

Rationale: The choice of buffer can dramatically influence enzyme activity. Beyond pH and temperature, the specific ions present can act as cofactors or inhibitors. Since the substrate is a sodium salt, it is crucial to account for the contribution of Na⁺ ions to the total ionic strength of the reaction mixture.

• pH and Buffer System: Select a buffer system that maintains a stable pH at the known optimum for your enzyme of interest (e.g., Tris-HCl or HEPES).

• Cofactors: Many kinases, including Choline Kinase, require a divalent cation, typically Mg²⁺, as a cofactor.[2] The optimal Mg²⁺ concentration (often 5-10 mM) should be determined empirically.

• Sodium Ion Concentration: Some enzymes are sensitive to high concentrations of monovalent cations like Na⁺.[11][12] When preparing reactions with varying concentrations of phosphocholine sodium salt, the total Na⁺ concentration will also vary. To isolate the effect of the substrate from the effect of the cation, it is essential to maintain a constant ionic strength. This is achieved by adding a compensating salt, such as NaCl, to the reactions with lower phosphocholine concentrations.

Example: If your highest phosphocholine sodium salt concentration is 200 mM, all other reaction wells should be supplemented with NaCl to bring their final Na⁺ concentration to 200 mM.

Experimental Design for Enzyme Kinetics

Principle of Michaelis-Menten Kinetics

The Michaelis-Menten model describes the relationship between the initial reaction velocity (V₀), the substrate concentration ([S]), the maximum velocity (Vmax), and the Michaelis constant (Km). Km represents the substrate concentration at which the reaction velocity is half of Vmax and is an inverse measure of the substrate's affinity for the enzyme.[13][14]

Designing the Substrate Concentration Range

Causality: To accurately determine Km and Vmax, it is critical to measure reaction velocities across a wide range of substrate concentrations that bracket the Km value. A common and effective strategy is to test concentrations from approximately 0.1 x Km to 10 x Km. This ensures that the resulting curve adequately defines the initial linear phase, the transition, and the saturation plateau.

Enzyme	Substrate	Reported Kₘ (Phosphocholine)	Organism/Source	Reference
Choline Kinase (CKβ)	Choline	~15 µM (for Choline)	Human	[15]
CTP:phosphocholine Cytidylyltransferase (CCTα)	Phosphocholine	~0.1 - 0.4 mM	Rat Liver	[6][7]
PHOSPHO1	Phosphocholine	~0.5 mM	Mouse	[9]

Note: The Km for phosphocholine in the forward Choline Kinase reaction is not applicable as it is the product. The Km for choline is provided for context. Kinetic parameters can vary significantly with buffer conditions, pH, and temperature.

Workflow for a Typical Enzyme Kinetic Experiment

Figure 2: General workflow for an enzyme kinetics experiment.

Detailed Assay Protocol: Kinetic Analysis of Choline Kinase

Rationale: This protocol uses the well-established pyruvate kinase/lactate dehydrogenase (PK/LDH) coupled assay system to continuously monitor the rate of ATP consumption by Choline Kinase. The ADP produced by ChoK is used by PK to convert phosphoenolpyruvate (PEP) to pyruvate, which is then reduced to lactate by LDH, oxidizing NADH to NAD⁺. The decrease in NADH absorbance at 340 nm is directly proportional to the ChoK activity.

Materials:

• Purified Choline Kinase (ChoK)

• Choline Chloride (substrate)

• Phosphocholine sodium salt (for product inhibition studies, if desired)

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 7.5)

• ATP, Magnesium Chloride (MgCl₂)

• Phosphoenolpyruvate (PEP)

• NADH

• Pyruvate Kinase (PK)

• Lactate Dehydrogenase (LDH)

• UV-transparent 96-well plate or cuvettes

• Temperature-controlled spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare Master Mix: Prepare a reaction master mix containing all components except the substrate you are varying (in this case, choline). For a 1 mL final volume:

  • 800 µL Assay Buffer

  • 100 µL 100 mM MgCl₂ (final 10 mM)

  • 20 µL 100 mM ATP (final 2 mM)

  • 20 µL 50 mM PEP (final 1 mM)

  • 20 µL 15 mM NADH (final 0.3 mM)

  • 10 µL PK/LDH enzyme mix (e.g., 10 U of each)

  • Sufficient volume of ChoK enzyme to yield a linear reaction rate.

• Prepare Substrate Dilutions: Prepare a series of choline chloride dilutions in the assay buffer, ranging from ~1 µM to 200 µM (based on a Km of ~15 µM).

• Set up Reactions: In your plate or cuvettes, add the appropriate volume of each choline dilution. Add assay buffer to normalize the volume.

• Equilibrate and Initiate: Add the Master Mix to each well/cuvette and immediately place it in the spectrophotometer pre-heated to the desired temperature (e.g., 37°C).

• Data Acquisition: Monitor the decrease in absorbance at 340 nm every 15-30 seconds for 10-15 minutes.

• Controls: Always include:

  • No ChoK control: To ensure there is no background NADH oxidation.

  • No Choline control: To confirm the reaction is substrate-dependent.

• Calculate Initial Velocity:

  • For each choline concentration, plot Absorbance vs. Time.

  • Determine the slope (ΔAbs/min) of the initial linear portion of the curve.

  • Convert this rate to µmol/min/mg using the Beer-Lambert law (Extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹).

  Velocity (µmol/min/mg) = (Slope / 6.22) * (Total Reaction Volume / mg of Enzyme)

Data Analysis and Interpretation

Plotting and Analyzing Kinetic Data

Once initial velocities (V₀) are calculated for each substrate concentration ([S]), plot V₀ versus [S]. Use a non-linear regression software package (e.g., GraphPad Prism, Origin) to fit the data directly to the Michaelis-Menten equation:

V₀ = (Vmax * [S]) / (Km + [S])

This method is statistically more robust than linearized plots (e.g., Lineweaver-Burk), which can disproportionately weight data at low substrate concentrations.

Example Data Table and Michaelis-Menten Plot

Choline [µM]	V₀ (µmol/min/mg)
1	0.06
2.5	0.14
5	0.25
10	0.40
20	0.57
40	0.73
80	0.84
160	0.91

This data, when plotted and fitted, would yield a Km of approximately 15 µM and a Vmax of approximately 1.0 µmol/min/mg.

Common Pitfalls and Troubleshooting

• No Activity: Check enzyme integrity, cofactor presence (Mg²⁺), and buffer pH.

• Non-linear Progress Curves (Initial Burst or Lag): May indicate enzyme instability, product inhibition, or a slow conformational change. Ensure you are measuring the true initial velocity.

• Substrate Inhibition: At very high concentrations, some substrates can bind to a second, allosteric site on the enzyme, causing inhibition. If velocities decrease at high [S], this may be the cause.

• High Background: Ensure coupling enzymes are free of contaminating ATPases or NADH oxidases by running the "No ChoK" control.

References

• Vance, D. E. (1996). Phosphatidylcholine metabolism: masochistic enzymology, metabolic regulation, and lipoprotein assembly. Canadian Journal of Biochemistry and Cell Biology, 74(3), 265-274. [Link]

• Cell Biolabs, Inc. (n.d.). Phosphatidylcholine Assay Kit. [Link]

• Duan, R. D., & Nilsson, Å. (2009). Pancreatic and mucosal enzymes in choline phospholipid digestion. American Journal of Physiology-Gastrointestinal and Liver Physiology, 297(4), G619-G634. [Link]

• Lee, J. C., et al. (2023). Phosphatidylcholine-Specific Phospholipase C as a Promising Drug Target. Molecules, 28(15), 5693. [Link]

• Cook, S. J., & Wakelam, M. J. (1991). Isolation and enzymic assay of choline and phosphocholine present in cell extracts with picomole sensitivity. Biochemical Journal, 279(Pt 1), 63-68. [Link]

• Wikipedia. (n.d.). Phosphatidylcholine. [Link]

• Roberts, S. J., et al. (2022). The emerging roles of PHOSPHO1 and its regulated phospholipid homeostasis in metabolic disorders. Frontiers in Endocrinology, 13, 936934. [Link]

• Gallego-Ortega, D., et al. (2011). Choline Kinase: An Unexpected Journey for a Precision Medicine Strategy in Human Diseases. Cancers, 3(1), 596-617. [Link]

• Attard, G. S., et al. (2000). Modulation of CTP:phosphocholine cytidylyltransferase by membrane curvature elastic stress. Proceedings of the National Academy of Sciences, 97(17), 9334-9338. [Link]

• Google Patents. (2013).

• Tatsuta, T., et al. (2024). Chemical inhibition of phosphatidylcholine biogenesis reveals its role in mitochondrial division. Nature Communications, 15(1), 1276. [Link]

• Pip-Jan, Trajkovski, M., et al. (2019). Lysophosphatidic acid produced by autotaxin acts as an allosteric modulator of its catalytic efficiency. Journal of Biological Chemistry, 294(49), 18692-18704. [Link]

• Page, M. J., & Di Cera, E. (2006). Role of Na+ and K+ in Enzyme Function. Physiological Reviews, 86(4), 1049-1092. [Link]

• Wikipedia. (n.d.). Choline kinase. [Link]

• ResearchGate. (n.d.). Determination of enzyme kinetic parameters. [Link]

• Reddit. (2024). Sodium concentration and enzyme activity. [Link]

• Gallego-Ortega, D., et al. (2009). Differential Role of Human Choline Kinase α and β Enzymes in Lipid Metabolism: Implications in Cancer Onset and Treatment. PLOS ONE, 4(11), e7819. [Link]

• Nelatury, S., et al. (2014). Parameter Estimation in Different Enzyme Reactions. Advances in Enzyme Research, 2, 14-26. [Link]

• Krahmer, N., et al. (2011). Phosphatidylcholine Synthesis for Lipid Droplet Expansion Is Mediated by Localized Activation of CTP:Phosphocholine Cytidylyltransferase. Cell Metabolism, 14(4), 504-515. [Link]

• Gaggini, M., et al. (2023). Choline in immunity: a key regulator of immune cell activation and function. Frontiers in Immunology, 14, 1243187. [Link]

• AOCS. (2019). Phospholipid Biosynthesis. [Link]

• Barlaam, B., et al. (2012). Autotaxin. Subcellular Biochemistry, 64, 185-214. [Link]

• He, X., et al. (2007). A high-throughput sphingomyelinase assay using natural substrate. Analytical Biochemistry, 366(2), 187-193. [Link]

• Zabara, A., et al. (2020). Controlling the Kinetics of an Enzymatic Reaction through Enzyme or Substrate Confinement into Lipid Mesophases with Tunable Structural Parameters. Molecules, 25(14), 3277. [Link]

• Cell Biolabs, Inc. (n.d.). Phosphatidylcholine Assay. [Link]

• Fink, M., et al. (2023). A Systematic Review of Enzymatic Kinetics in Microreactors. Catalysts, 13(4), 708. [Link]

• Alonso, A., et al. (2005). Changes of Enzyme Activity in Lipid Signaling Pathways Related to Substrate Reordering. Biophysical Journal, 88(2), 1017-1029. [Link]

• Lin, Y.-H., et al. (2021). The Expression Regulation and Biological Function of Autotaxin. Cancers, 13(8), 1916. [Link]

• Liu, Y., et al. (2017). Phosphatidylcholine regulates NF-κB activation in attenuation of LPS-induced inflammation: evidence from in vitro study. Food & Function, 8(11), 4153-4161. [Link]

• American Journal of Physiology. (2006). Role of Na+ and K+ in Enzyme Function. [Link]

• Ben-Shabat, S., et al. (2011). Kinetic analysis of autotaxin reveals substrate-specific catalytic pathways and a mechanism for lysophosphatidic acid distribution. Journal of Biological Chemistry, 286(34), 29954-29965. [Link]

• Malito, E., et al. (2006). ELUCIDATION OF HUMAN CHOLINE KINASE CRYSTAL STRUCTURES IN COMPLEX WITH THE PRODUCTS ADP OR PHOSPHOCHOLINE. Journal of Molecular Biology, 364(2), 136-151. [Link]

• Taylor & Francis. (n.d.). Autotaxin – Knowledge and References. [Link]

• ResearchGate. (2025). Kinetics of Enzyme Action on Surface-Attached Substrates: A Practical Guide to Progress Curve Analysis in Any Kinetic Situation. [Link]

• Yeo, H. L., et al. (2016). Phosphorylation of Human Choline Kinase Beta by Protein Kinase A: Its Impact on Activity and Inhibition. PLOS ONE, 11(5), e0154910. [Link]

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• 4. Choline Kinase: An Unexpected Journey for a Precision Medicine Strategy in Human Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differential Role of Human Choline Kinase α and β Enzymes in Lipid Metabolism: Implications in Cancer Onset and Treatment | PLOS One [journals.plos.org]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. Modulation of CTP:phosphocholine cytidylyltransferase by membrane curvature elastic stress - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phosphatidylcholine-Specific Phospholipase C as a Promising Drug Target - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The emerging roles of PHOSPHO1 and its regulated phospholipid homeostasis in metabolic disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A high-throughput sphingomyelinase assay using natural substrate - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Note: Strategies for Phosphocholine (PC) Hapten-Carrier Conjugation

Topic: Methods for Conjugation of Phosphocholine to Carrier Proteins Content Type: Application Note & Detailed Protocols Audience: Researchers, Scientists, and Drug Development Professionals[]

Abstract

Phosphocholine (PC) is a critical immunodominant epitope found on the surface of diverse pathogens, including Streptococcus pneumoniae (teichoic acids) and filarial nematodes (ES-62). It is also a key target in atherosclerosis research (oxidized LDL) and a stealth moiety in drug delivery. However, PC is a hapten; it is non-immunogenic unless covalently coupled to a carrier protein such as Keyhole Limpet Hemocyanin (KLH) or Bovine Serum Albumin (BSA).

This guide details the two primary chemical strategies for PC conjugation: Diazonium Coupling (the historical gold standard for high-titer antibody generation) and Carodiimide (EDC) Coupling (for precise, linker-defined conjugation). It includes a validated protocol for epitope density quantification using the Total Phosphate Assay.

Part 1: Strategic Overview of Conjugation Chemistries

Selecting the correct conjugation chemistry is determined by the available PC derivative and the intended downstream application.

Feature	Method A: Diazonium Coupling	Method B: EDC/NHS Coupling
Primary Reagent	p-Aminophenyl Phosphorylcholine (p-APPC)	6-(O-Phosphorylcholine)hexanoic acid (or similar -COOH derivative)
Reaction Type	Electrophilic Aromatic Substitution	Amide Bond Formation
Target Residues	Tyrosine (primary), Histidine, Lysine	Lysine (primary amines)
Linker Structure	Rigid Phenyl Azo group (–N=N–Ph–)	Flexible Alkyl chain (–CO–NH–)
Immunogenicity	High. The azo bond and phenyl ring often enhance the immune response to the hapten.[]	Moderate. Better for generating antibodies strictly against the PC headgroup without linker interference.
Key Application	Vaccine development; Monoclonal Antibody generation (e.g., TEPC-15 mimics).[]	Drug delivery studies; "Stealth" coating of proteins.

Part 2: Detailed Experimental Protocols

Protocol A: Diazonium Coupling (The "Gold Standard")

This method generates the classic PC-azo-Protein conjugate.[] It relies on the in situ generation of a reactive diazonium salt from p-aminophenyl phosphorylcholine (p-APPC).[]

Reagents Required:

• Hapten: p-Aminophenyl Phosphorylcholine (p-APPC).[] Note: If unavailable, reduce p-nitrophenyl phosphorylcholine using Zn/Acetic acid.[]

• Carrier Protein: BSA or KLH (Imject™ grade).

• Diazotization Buffer: 0.1 M HCl.

• Coupling Buffer: 0.1 M Borate Buffer, pH 9.0 (Alternative: 0.1 M Carbonate, pH 9.5).

• Reagents: Sodium Nitrite (NaNO₂), Urea, NaOH.

Step-by-Step Methodology:

• Diazonium Salt Generation (The Activation Step)

  • Dissolve 20 mg of p-APPC in 2.0 mL of 0.1 M HCl in a glass vial.

  • Cool the solution to 0°C - 4°C on ice. Critical: Temperature must remain low to prevent decomposition of the diazonium salt into a phenol.

  • Prepare a fresh solution of Sodium Nitrite (10 mg/mL in water).

  • Add 1.0 mL of NaNO₂ solution dropwise to the p-APPC while stirring.

  • Incubate on ice for 30 minutes. The solution should turn pale yellow.

  • Validation: Test a micro-aliquot with starch-iodide paper; it should turn blue immediately, indicating excess nitrous acid.[]

  • Quench: Add Urea (approx. 5-10 mg) to the mixture to destroy excess nitrous acid (which could damage the protein). Stir for 5 mins.

• Protein Conjugation

  • Dissolve 20 mg of Carrier Protein (BSA or KLH) in 4.0 mL of Borate Buffer (pH 9.0) .

  • Why pH 9.0? At this pH, the phenolic group of Tyrosine and the imidazole of Histidine are deprotonated/activated, facilitating electrophilic attack by the diazonium ion.

  • Slowly add the cold Diazonium-PC solution to the protein solution dropwise over 10 minutes with gentle stirring.

  • Observation: The solution will rapidly turn orange/red (the "azo" color). This confirms conjugation is occurring.

  • Incubate at 4°C for 4–12 hours (overnight is preferred). Maintain pH > 8.5 by adding dilute NaOH if necessary (though Borate is a strong buffer).

• Purification

  • Dialyze the conjugate extensively against PBS (pH 7.4) using a 10 kDa MWCO membrane. Change buffer 4 times over 24 hours to remove unreacted hapten.

  • Success Indicator: The retentate (protein) should remain yellow/orange. If the color dialyzes out, conjugation failed.

Protocol B: EDC/NHS Coupling (Carboxyl-PC)[1]

Use this method if you require a defined alkyl linker or wish to avoid the immunogenic phenyl ring.

Reagents Required:

• Hapten: 6-(O-Phosphorylcholine)hexanoic acid (Carboxyl-PC).[]

• Crosslinkers: EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and NHS (N-hydroxysuccinimide).[]

• Activation Buffer: 0.1 M MES, pH 5.5.

• Coupling Buffer: PBS, pH 7.4.

Step-by-Step Methodology:

• Hapten Activation

  • Dissolve 5 mg of Carboxyl-PC in 1.0 mL of MES Buffer (pH 5.5) .

  • Add 2.5 mg of EDC and 2.5 mg of NHS.

  • Incubate at Room Temperature (RT) for 15 minutes.

  • Mechanism:[][2][3][4] This forms a semi-stable NHS-ester intermediate.[]

• Conjugation

  • Dissolve 10 mg of Carrier Protein in 2.0 mL of PBS (pH 7.4) .

  • Add the activated Hapten-NHS solution to the protein.

  • Incubate at RT for 2 hours or overnight at 4°C.

• Purification

  • Desalt using a PD-10 column or dialyze against PBS to remove byproducts (isourea) and unreacted PC.[]

Part 3: Visualization of Workflows

Diagram 1: Diazonium Conjugation Chemistry Workflow

Caption: Workflow for the conversion of p-APPC to an active diazonium salt and subsequent coupling to carrier protein residues.

Part 4: Quality Control & Characterization[1]

Validating the Hapten Density (moles of PC per mole of protein) is critical. The standard UV A280 method is inaccurate due to the azo-bond absorbance. The Total Phosphate Assay (Modified Bartlett/Molybdate) is the required method.

Protocol: Total Phosphate Determination (Molybdate Method)

Principle: Acid digestion converts organic PC into inorganic phosphate (Pi), which reacts with ammonium molybdate to form a blue complex (820 nm).

• Standard Curve Preparation:

  • Prepare a stock of KH₂PO₄ (1 mM). Create standards: 0, 10, 20, 40, 80 µM.

• Sample Digestion:

  • Add 50 µL of Conjugate (approx 0.5 mg/mL) to a glass tube.

  • Add 50 µL of 10% Magnesium Nitrate in Ethanol (ashing aid).

  • Evaporate to dryness on a heat block.

  • Add 0.5 mL of 10% H₂SO₄ .

  • Heat at 200°C for 30 mins (Digestion). Caution: Fumes.[]

  • Allow to cool.[3][5][6] Add 100 µL H₂O₂ if the solution is brown/black to clarify.

• Colorimetric Reaction:

  • Add 4.0 mL of Ammonium Molybdate / Ascorbic Acid Reagent .

  • Incubate at 37°C for 30 minutes.

  • Measure Absorbance at 820 nm .

• Calculation:

  • Determine [Phosphate] from the standard curve.

  • Measure [Protein] using a BCA or Bradford assay (use the conjugate, not native protein, as standard if possible).

  • Hapten Density = [Phosphate] / [Protein] .

  • Target: 10–20 PC molecules per BSA for optimal immunogenicity.

Diagram 2: QC and Validation Workflow

Caption: Quality Control workflow distinguishing chemical quantification (Phosphate assay) from functional verification (ELISA).

References

• Chesebro, B., & Metzger, H. (1972). Affinity labeling of a phosphorylcholine binding mouse myeloma protein. Biochemistry, 11(5), 766–771. Link

• Avanti Polar Lipids. Determination of Total Phosphorus (Bartlett Modification). Technical Protocols. Link

• Thermo Fisher Scientific. Crosslinking Technical Handbook: EDC/NHS Chemistry. Link

• G-Biosciences. Carrier Protein Conjugation Methods: A Review. Link

• Biosearch Technologies. Immunogen Preparation: Hapten-Carrier Conjugation via Diazonium.[] Link

Sources

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• 5. epa.gov [epa.gov]
• 6. 5-((4-(-Phenyldiazenyl)phenyl)diazenyl)quinolin-8-ol [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Solubilizing Phosphocholine Sodium Salt in Ethanol Systems

Executive Summary & Molecule Identification

CRITICAL FIRST STEP: Before proceeding, verify your target molecule. There is a frequent confusion in the field between Phosphocholine (the headgroup salt) and Phosphatidylcholine (the full lipid) .

Feature	Phosphocholine Sodium Salt (Target of this guide)	Phosphatidylcholine (PC) (Common Lipid)
CAS Number	~16904-96-4 (or similar hydrates)	97281-47-5 (Soy), 8002-43-5 (Egg)
Structure	Ionic Salt (Phosphate + Choline)	Lipid (Fatty acid tails + Headgroup)
Polarity	Highly Polar / Hydrophilic	Amphiphilic (Hydrophobic tails)
Solubility	Water: High (>250 mg/mL)Ethanol: Poor/Insoluble	Water: Insoluble (forms liposomes)Ethanol: Soluble

The Core Challenge: Phosphocholine sodium salt is an ionic solid. While highly soluble in water, it acts as an antisolvent precipitate in pure ethanol. "Ethanol buffers" present a thermodynamic conflict: the ethanol lowers the dielectric constant, reducing the solvent's ability to shield the ionic charges of the sodium and phosphate groups, leading to precipitation.

The Solubility Paradox: Why It Precipitates

To solve solubility issues, you must understand the Dielectric Mismatch .

• Hydration Shell Collapse: In water (

  ), the sodium and phosphate ions are stabilized by a dense shell of water molecules.

• Ethanol Interference: Ethanol (

  ) disrupts this shell. As you increase ethanol concentration, the energy required to keep the ions apart increases.

• Salting Out: If your buffer contains inorganic salts (e.g., PBS, NaCl), the competition for the few remaining water molecules intensifies. The buffer salts will often precipitate the Phosphocholine salt (or vice versa) via the common ion effect.

Validated Protocols

Method A: The "Water Bridge" Stock (Recommended)

Best for: Final ethanol concentrations < 70%.

Principle: Create a hyper-concentrated aqueous core that survives dilution into ethanol.

• Preparation of Stock:

  • Dissolve Phosphocholine Sodium Salt in pure deionized water (Milli-Q) at 10x or 100x the desired final concentration.

  • Target: 50–100 mg/mL in water. Vortex until clear.

• Buffer Preparation:

  • Prepare your ethanol buffer separately (e.g., 50% Ethanol / 50% HEPES).

  • Crucial: Keep the ionic strength of the buffer component LOW (e.g., 10mM buffer, not 150mM PBS).

• Dropwise Addition:

  • While vortexing the ethanol buffer, add the aqueous stock dropwise .

  • Why? This prevents local zones of 100% saturation which trigger nucleation.

Method B: The Thermal Co-Solvent Ramp

Best for: High ethanol concentrations (>70%) or when water must be minimized.

• Slurry Phase:

  • Weigh the salt directly into the vessel.

  • Add the calculated amount of water required to reach 10–15% of the final volume.

  • Example: For 10 mL final volume, add 1.0 mL water.

• Dissolution:

  • Vortex until fully dissolved (clear solution).

• Ethanol Titration:

  • Warm the solution to 37°C–40°C (improves entropic dissolution).

  • Add ethanol in 10% increments, vortexing between additions.

  • Stop if turbidity persists for >30 seconds.

Troubleshooting Guide (FAQ)

Q1: I added the salt directly to my 70% Ethanol/PBS buffer, and it looks like a snow globe. Why?

A: You triggered ionic aggregation .

• Mechanism: PBS contains ~150mM NaCl. In 70% ethanol, NaCl itself is near its solubility limit. Adding Phosphocholine Sodium Salt introduces more ions, crashing the system.

• Fix:

  • Switch from PBS to Tris-HCl or HEPES (lower ionic impact).

  • Reduce buffer molarity to 5–10 mM.

  • Use Method A (dissolve in water first).

Q2: Is there a "Critical Water Content" (CWC)?

A: Yes. For Phosphocholine Sodium Salt, you generally need a minimum of 10–20% water (v/v) in the final mixture to maintain stability at millimolar concentrations. Below this threshold, the hydration shell collapses.

Q3: Can I use Methanol instead of Ethanol?

A: Yes, if your application permits. Methanol (

) is more polar than ethanol ( ) and solubilizes ionic salts significantly better.

• Warning: Methanol is toxic; ensure compatibility with downstream biological assays.

Q4: My solution was clear, but precipitated after 24 hours at 4°C.

A: This is temperature-dependent solubility .

• Solubility decreases as temperature drops.

• Solution: Store stocks at Room Temperature (RT) if stable, or reduce the concentration to provide a safety margin for cold storage.

Decision Logic & Workflow

The following diagram outlines the decision process for stabilizing Phosphocholine Sodium Salt in organic/aqueous mixtures.

Caption: Decision matrix for solubilizing Phosphocholine Sodium Salt. Note the critical divergence based on ethanol concentration and buffer salt content.

Data Summary: Solubility Limits

Estimated solubility behavior based on ionic salt properties in hydro-alcoholic systems.

Solvent System	Solubility Rating	Notes
100% Water	Excellent (>250 mg/mL)	Forms clear, colorless solution.
100% Ethanol	Poor (< 1 mg/mL)	Immediate precipitation or suspension.
50% EtOH / 50% Water	Good (~50 mg/mL)	Stable if buffer salts are low.
70% EtOH / 30% Water	Moderate (~10 mg/mL)	Requires pre-dissolution in water (Method A).
90% EtOH / 10% Water	Very Low (< 1 mg/mL)	High risk of precipitation; requires heat.
DMSO	Moderate (~20 mg/mL)	Alternative organic solvent if Ethanol fails.

References

• InvivoChem. Phosphocholine Chloride Sodium Salt Product Sheet (CAS 16904-96-4).[1] Retrieved from

• Cayman Chemical. Choline (chloride) Solubility Data. (Mechanistic reference for choline salt behavior in ethanol). Retrieved from

• Sigma-Aldrich. Phosphocholine Chloride Sodium Salt Hydrate Safety & Data.[2] Retrieved from

• Avanti Polar Lipids. Lipid Solubility and Preparation. (Reference for distinguishing Lipids vs. Salts). Retrieved from

• National Institutes of Health (NIH). Solubility of Organic Salts in Solvent–Antisolvent Mixtures. (Theoretical grounding for salt precipitation in ethanol). Retrieved from

Sources

• 1. Phosphocholine chloride disodium (phosphatidylcholine sodium salt) | Biochemical Assay Reagents | 16904-96-4 | Invivochem [invivochem.com]
• 2. researchgate.net [researchgate.net]

Preventing hydrolysis of phosphorylcholine sodium during storage

A Guide to Preventing Hydrolysis During Storage and Handling

Welcome to the technical support resource for phosphorylcholine sodium. As Senior Application Scientists, we understand that the integrity of your starting materials is paramount to the success of your research. Phosphorylcholine (PC) and its derivatives are fundamental components in the development of biocompatible materials, drug delivery systems, and medical device coatings due to their ability to mimic natural cell membranes.[1][2][3] However, the ester linkage in the phosphorylcholine moiety is susceptible to hydrolysis, which can compromise its functionality and lead to inconsistent experimental outcomes.

This guide provides in-depth, field-proven insights into the causes of phosphorylcholine sodium hydrolysis and offers robust strategies to maintain its stability during storage and experimental use.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles of phosphorylcholine sodium stability.

Q1: What is phosphorylcholine sodium hydrolysis and why is it a concern?

A: Hydrolysis is a chemical reaction in which a water molecule cleaves one or more bonds in a compound. In the case of phosphorylcholine, the ester bond connecting the phosphate group and the choline moiety is the primary site of hydrolytic attack. This reaction breaks down phosphorylcholine into two degradation products: choline and inorganic phosphate.[4][5][6]

This degradation is a significant concern for several reasons:

• Loss of Function: The unique zwitterionic structure of the phosphorylcholine headgroup is responsible for its biomimetic and non-fouling properties.[3] Hydrolysis destroys this structure, leading to a loss of the desired biological and material performance.

• Altered Physicochemical Properties: The breakdown of the molecule changes the chemical composition of your material, which can alter properties like solubility, pH, and osmolarity in solution.

• Inaccurate Quantification: If you are quantifying phosphorylcholine or its conjugates, the presence of degradation products will lead to inaccurate measurements and unreliable data.

Below is a diagram illustrating the hydrolytic cleavage of the phosphoester bond.

Caption: Mechanism of phosphorylcholine hydrolysis.

Q2: What are the primary factors that accelerate the hydrolysis of phosphorylcholine sodium?

A: The stability of phosphorylcholine sodium is influenced by three main environmental factors:

• Moisture: As the key reactant, water is the most critical factor. Phosphorylcholine sodium is often hygroscopic, meaning it readily absorbs moisture from the atmosphere.[7] This is particularly problematic for the solid form, as absorbed water can initiate hydrolysis even before the compound is dissolved.

• Temperature: Like most chemical reactions, the rate of hydrolysis increases with temperature. Storing the compound at elevated or fluctuating temperatures will significantly accelerate its degradation.

• pH: The phosphoester bond is most stable within a specific pH range. Both strongly acidic and strongly alkaline conditions can catalyze its cleavage.[8][9][10] The formation of phosphoric acid as a hydrolysis product can itself lower the pH of an unbuffered solution, creating a feedback loop that accelerates further degradation.

Q3: How should I store solid phosphorylcholine sodium to ensure its long-term stability?

A: Proper storage of the solid (powder or crystal) form is crucial for preventing premature degradation. The key is to rigorously control its exposure to moisture and heat.

• Atmosphere: Always store phosphorylcholine sodium under an inert gas atmosphere (e.g., argon or nitrogen) to displace moisture-laden air.[11] The container should be tightly sealed.

• Temperature: Store at the recommended temperature, which is typically refrigerated (2-8°C) or frozen (-20°C).[7][12] Always refer to the supplier's safety data sheet (SDS) or certificate of analysis for specific temperature requirements. Avoid freeze-thaw cycles.

• Desiccation: Store the tightly sealed container inside a desiccator containing a suitable desiccant (e.g., silica gel) to protect it from ambient humidity, especially after opening.

Q4: What are the best practices for preparing and storing aqueous solutions of phosphorylcholine sodium?

A: Preparing and storing solutions introduces new stability challenges. The goal is to create an environment that minimizes the rate of hydrolysis.

• Solvent Quality: Use high-purity, sterile water, such as water for injection (WFI) or HPLC-grade water. Avoid using deionized water that may have a low pH or contain microbial contaminants that could secrete enzymes (phosphatases) that degrade the compound.

• Buffering: Whenever possible, dissolve phosphorylcholine sodium in a suitable buffer system to maintain a stable pH, ideally between 6.5 and 7.5. Phosphate-buffered saline (PBS) is often a good choice, but you must ensure compatibility with your downstream application.

• Concentration: Prepare stock solutions at a reasonably high concentration. More dilute solutions can sometimes degrade faster. Prepare working dilutions fresh from the stock solution just before use.

• Storage: Store stock solutions frozen at -20°C or -80°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[11][12] For short-term storage (a few days), refrigeration at 2-8°C may be acceptable, but stability should be verified.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Q: I noticed my solid phosphorylcholine sodium powder has become clumpy and difficult to weigh. What should I do?

A: This is a classic sign of moisture absorption. The hygroscopic nature of the compound causes it to attract water from the air, leading to clumping.

• Immediate Action: The affected vial should be considered suspect. If the clumping is minor, you can try drying the material under a high vacuum in the presence of a strong desiccant (like phosphorus pentoxide), but this may not reverse any hydrolysis that has already occurred.

• Root Cause Analysis: Your storage protocol is inadequate. Review your handling procedures. Are you opening the container in a high-humidity environment? Is the container seal compromised? Are you flushing the vial with inert gas before resealing?

• Preventative Measures: For a new vial, ensure it is brought to room temperature before opening to prevent condensation from forming on the cold powder. Handle the powder in a glove box or under a stream of dry inert gas. After dispensing, flush the container headspace with argon or nitrogen before tightly resealing and returning it to desiccated cold storage.

Q: The pH of my unbuffered phosphorylcholine sodium solution dropped from 7.0 to 5.5 after a week in the refrigerator. Is this significant?

A: Yes, this is a strong indicator of hydrolysis. As phosphorylcholine breaks down, it releases phosphoric acid, which acidifies the solution. This pH drop is not only a symptom of degradation but will also catalyze further hydrolysis.

• Immediate Action: The solution has likely degraded significantly and should be discarded.

• Root Cause Analysis: Using an unbuffered aqueous solution for storage is inherently risky. The lack of pH control allows the degradation products to accelerate the reaction.

• Preventative Measures: Always prepare solutions using a buffer system appropriate for your experimental needs, maintaining a pH in the neutral range (6.5-7.5). Monitor the pH of your stock solutions periodically if they are stored for extended periods.

Q: My HPLC analysis shows a new, earlier-eluting peak that grows over time. How can I confirm this is a hydrolysis product?

A: The appearance of a new peak is a common sign of degradation. In reverse-phase HPLC, the highly polar degradation products (choline and phosphate) will typically elute much earlier than the parent phosphorylcholine molecule.

• Confirmation Workflow:

  • Run Standards: Obtain analytical standards for choline chloride and sodium phosphate. Prepare solutions of these standards and inject them into your HPLC system using the same method.

  • Spike Sample: Spike a sample of your degraded phosphorylcholine solution with the choline and phosphate standards. If the new peak in your sample increases in area and maintains a consistent shape, you have strong evidence that it corresponds to that degradation product.

  • Use a Different Method: Consider using an alternative analytical technique for confirmation, such as HPLC with a charged aerosol detector (CAD) or mass spectrometry (MS), which can provide mass information to definitively identify the unknown peak.[13]

Below is a troubleshooting workflow to help diagnose and resolve stability issues.

Caption: Troubleshooting workflow for phosphorylcholine stability.

Quantitative Data & Protocols

Summary of Recommended Storage Conditions

Parameter	Solid Phosphorylcholine Sodium	Aqueous Stock Solution (Buffered)
Temperature	-20°C to 8°C (Refer to supplier)[7][12]	-20°C or -80°C[11][12]
Atmosphere	Tightly sealed under inert gas (Ar, N₂)[11]	Headspace flushed with inert gas before sealing
Protection	Store in a desiccator	Store in small, single-use aliquots
pH	N/A	6.5 - 7.5 (Buffered)
Solvent	N/A	High-purity, sterile water (e.g., WFI)
Handling	Equilibrate to RT before opening	Avoid repeated freeze-thaw cycles

Experimental Protocol: HPLC Method for Stability Assessment

This protocol provides a robust starting point for quantifying phosphorylcholine sodium and detecting its primary hydrolysis product, choline. This method is based on common techniques for analyzing phospholipids and related compounds.[13][14][15]

Objective: To assess the purity of a phosphorylcholine sodium sample and quantify the extent of hydrolysis.

1. Materials and Reagents:

• Phosphorylcholine sodium (sample)

• Choline chloride (analytical standard)

• HPLC-grade acetonitrile, methanol, and water

• Ammonium acetate or formic acid (for mobile phase)

• 0.22 µm syringe filters

2. Chromatographic System:

• HPLC System: Standard system with a pump, autosampler, and column oven.

• Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is often ideal for separating the polar parent compound from its even more polar degradants. A C18 column can also be used with appropriate mobile phase modifiers.

• Detector: A Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) is preferred as phosphorylcholine lacks a strong UV chromophore. If unavailable, a low wavelength UV detector (e.g., 200-205 nm) can be used, but sensitivity will be lower.[15]

3. Method Parameters (HILIC Example):

• Mobile Phase A: Acetonitrile

• Mobile Phase B: 10 mM Ammonium Acetate in Water

• Gradient:

  • 0-2 min: 95% A

  • 2-10 min: Ramp from 95% A to 60% A

  • 10-12 min: Hold at 60% A

  • 12-15 min: Return to 95% A and equilibrate

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detector Settings: Optimize based on manufacturer's instructions.

4. Sample and Standard Preparation:

• Stock Solutions: Accurately weigh and prepare 1 mg/mL stock solutions of your phosphorylcholine sodium sample and the choline chloride standard in the initial mobile phase (95:5 Acetonitrile:Water).

• Calibration Curve: Prepare a series of dilutions from the choline chloride stock solution to create a calibration curve (e.g., 1, 5, 10, 25, 50 µg/mL).

• Sample Preparation: Dilute your phosphorylcholine sodium stock solution to fall within the calibration range.

• Filtration: Filter all solutions through a 0.22 µm syringe filter before injection.

5. Analysis and Data Interpretation:

• Inject the calibration standards to establish a linear relationship between peak area and concentration for choline.

• Inject your phosphorylcholine sodium sample.

• Identify the phosphorylcholine peak and any peaks corresponding to the choline standard (based on retention time).

• Quantify the amount of choline in your sample using the calibration curve. The percentage of hydrolysis can be calculated as: % Hydrolysis = (Mass of Choline / Initial Mass of Phosphorylcholine) * 100

This self-validating protocol allows you to empirically determine the stability of your material under your specific storage conditions, ensuring the integrity and reproducibility of your research.

References

• Adlercreutz, D., & Wehtje, E. (2001). A simple HPLC method for the simultaneous analysis of phosphatidylcholine and its partial hydrolysis products 1- and 2-Acyl lysophosphatidylcholine. JAOCS, 78(10), 1007-1011. [Link]

• Sakaki, S., Nakabayashi, N., & Ishihara, K. (1999). Stabilization of an antibody conjugated with enzyme by 2-methacryloyloxyethyl phosphorylcholine copolymer in enzyme-linked immunosorbent assay. Journal of Biomedical Materials Research, 47(4), 523-528. [Link]

• Zhang, Y., et al. (2023). A Study of the Phosphorylcholine Polymer Coating of a Polymethylpentene Hollow Fiber Membrane. Polymers, 15(13), 2898. [Link]

• Gaiti, A., et al. (1984). Factors Affecting the Stability of Detergent-Solubilized Cholinephosphotransferase and Ethanolaminephosphotransferase. Italian Journal of Biochemistry, 33(4), 231-41. [Link]

• Kishimoto, K., et al. (2022). Optimisation of acid hydrolysis conditions of choline esters and mass spectrometric determination of total choline in various foods. Scientific Reports, 12(1), 1684. [Link]

• Clifton, L. A., et al. (2018). Postulated mechanism of acid-catalysed hydrolysis of a phospholipid by haloperidol. Soft Matter, 14(38), 7829-7837. [Link]

• Sauane, M., & Chalfant, C. E. (2013). Phospholipase D and Choline Metabolism. International journal of molecular sciences, 14(11), 22779–22793. [Link]

• Diaz-Meco, M. T., et al. (1989). Phospholipase C-mediated hydrolysis of phosphatidylcholine is activated by muscarinic agonists. The Biochemical journal, 263(1), 115–120. [Link]

• Adlercreutz, D., & Wehtje, E. (2001). A simple HPLC method for the simultaneous analysis of phosphatidylcholine and its partial hydrolysis products 1-acyl lysophosphatidylcholine and 2-acyl lysophosphatidylcholine. Journal of the American Oil Chemists' Society, 78(10), 1007-1011. [Link]

• Zhang, Y., et al. (2023). A Study of the Phosphorylcholine Polymer Coating of a Polymethylpentene Hollow Fiber Membrane. MDPI. [Link]

• Wikipedia. (n.d.). Phosphorylcholine. Retrieved from [Link]

• Peychev, Z., et al. (2024). Electrochemical Investigation of the Stability of Poly-Phosphocholinated Liposomes. MDPI. [Link]

• Silvermars. (n.d.). Medical Phosphorylcholine Coating. Retrieved from [Link]

• AOCS. (2019). Phospholipid Biosynthesis. Retrieved from [Link]

• Keglevich, G., & Bálint, E. (2021). The Hydrolysis of Phosphinates and Phosphonates: A Review. Molecules, 26(9), 2769. [Link]

• Capot Chemical. (2010). MSDS of Calcium phosphorylcholine chloride. Retrieved from [Link]

• Wang, Y., et al. (2014). Determination of phosphatidylcholine in soybean lecithin samples by high performance liquid chromatography on titania. Analytical Methods, 6(13), 4838-4843. [Link]

• Ishihara, K. (2019). Biomimetic polymers with phosphorylcholine groups as biomaterials for medical devices. Polymer Journal, 51(10), 1039-1052. [Link]

• Google Patents. (n.d.). CN102156174A - Detection of phosphatidylcholine in yolk lecithin by using high performance liquid chromatography.

• Lee, H., et al. (2020). Development of Poly(2-Methacryloyloxyethyl Phosphorylcholine)-Functionalized Hydrogels for Reducing Protein and Bacterial Adsorption. Polymers, 12(2), 488. [Link]

• Fagone, P., & Jackowski, S. (2013). Phosphatidylcholine and the CDP-choline cycle. Biochimica et Biophysica Acta, 1831(3), 523–532. [Link]

Sources

• 1. 2-Methacryloyloxyethyl phosphorylcholine MEHQ = 100ppm inhibitor, 97 67881-98-5 [sigmaaldrich.com]
• 2. Phosphorylcholine - Wikipedia [en.wikipedia.org]
• 3. Medical Phosphorylcholine Coating, Anti thrombogenic, hydrophilic, antimicrobial [silvermarstech.com]
• 4. Phospholipase D and Choline Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overview of Phosphatidylcholine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 6. Phosphatidylcholine and the CDP-Choline Cycle - PMC [pmc.ncbi.nlm.nih.gov]
• 7. downloads.ossila.com [downloads.ossila.com]
• 8. Optimisation of acid hydrolysis conditions of choline esters and mass spectrometric determination of total choline in various foods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. medchemexpress.com [medchemexpress.com]
• 13. researchgate.net [researchgate.net]
• 14. lib3.dss.go.th [lib3.dss.go.th]
• 15. CN102156174A - Detection of phosphatidylcholine in yolk lecithin by using high performance liquid chromatography - Google Patents [patents.google.com]

Bioprocessing Technical Support Center: Troubleshooting Choline Phosphate Salt Precipitation

Welcome to the Bioprocessing Technical Support Center. As a Senior Application Scientist, I frequently encounter solubility bottlenecks when scaling up chemically defined (CD) media. Modern high-titer monoclonal antibody (mAb) production requires elevated concentrations of essential nutrients like choline and phosphate[1]. However, formulating these components in highly concentrated fed-batch feeds often leads to the precipitation of complex salts.

This guide provides a mechanistic understanding of choline-phosphate interactions and field-proven, self-validating protocols to resolve precipitation issues in your cell culture workflows.

Diagnostic Workflow: Identifying the Precipitate

Before altering your media formulation, you must identify the exact nature of the precipitate. Turbidity in CD media is typically driven by temperature shifts, pH fluctuations, or the exceeding of solubility products (

) of specific salt complexes[2].

Diagnostic decision tree for identifying root causes of media precipitation.

Frequently Asked Questions (FAQs)

Q: Why does choline phosphate precipitate in my concentrated feed media? A: Precipitation is governed by the solubility product constant (

). While pure choline dihydrogen phosphate is highly soluble in water[3], complex CD media contain multiple competing ions. When high concentrations of choline chloride and inorganic phosphates are formulated together in the presence of divalent cations like calcium ( ), they form insoluble ternary complexes, such as phosphorylcholine chloride calcium salt tetrahydrate[4]. Furthermore, temperature drops (e.g., 4°C storage) lower the kinetic energy of the solvent, pushing supersaturated components past their solubility limits[2].

Q: How does choline precipitation affect my CHO cell metabolism? A: Choline is an essential precursor for the biosynthesis of phosphatidylcholine (PC), a primary structural component of cellular membranes[1]. If choline precipitates out of the bioavailable fraction of the media, cells undergo lipid starvation. This reduces membrane fluidity, lowers cell viability, and drastically decreases mAb titers[1]. The intracellular conversion relies on the Kennedy pathway, making extracellular choline solubility a critical quality attribute.

The Kennedy pathway: Extracellular choline conversion to phosphatidylcholine.

Quantitative Data: Solubility & Physicochemical Parameters

Understanding the physicochemical limits of your media components is the first step in preventing precipitation. Below is a summary of the solubility limits and sensitivities of common choline and phosphate salts used in bioprocessing.

Compound	Chemical Formula	Solubility in Water	pH Sensitivity	Temp Sensitivity
Choline Chloride		> 50 mg/mL[5]	Low	Low
Calcium Phosphate		Insoluble	High (Precipitates > pH 7.1)[6]	Moderate
Phosphocholine Calcium Salt		~100 mg/mL[7]	Moderate	High (Crystallizes in cold)
Choline Dihydrogen Phosphate		Highly Soluble[3]	Low	Low

Troubleshooting Protocols

Protocol 1: Self-Validating Identification of Precipitate

Objective: Determine if the precipitate is a choline-phosphate-calcium complex, simple calcium phosphate, or a protein aggregate. Causality & Validation: Calcium phosphate dissolves rapidly in acidic conditions[6], whereas complex organic salts or denatured proteins require different solubilization strategies. This protocol uses a self-validating logic loop: if the pellet dissolves at pH 2.0, inorganic phosphate is the primary driver; if it requires heat, it is a temperature-dependent organic supersaturation.

Step-by-Step Methodology:

• Isolation: Aseptically transfer 10 mL of the turbid media into a conical tube. Centrifuge at 4,000 x g for 15 minutes. Decant the supernatant.

• Temperature Solubilization Test: Resuspend half of the pellet in 5 mL of sterile water and heat to 37°C for 30 minutes in a water bath.

  • Observation: If the turbidity clears, the precipitation is temperature-dependent (common for high-concentration choline feeds stored at 4°C)[2].

• Acidification Test: Resuspend the other half of the pellet in 5 mL of 0.1 M HCl (pH ~2.0).

  • Observation A: If the pellet completely dissolves, the precipitate is primarily inorganic calcium phosphate[6].

  • Observation B: If the pellet remains partially insoluble, organic complexes (e.g., choline salts or proteins) are present.

• Analytical Confirmation: Perform LC-MS on the dissolved organic pellet. Look for the characteristic mass-to-charge ratio (m/z) of the choline cation (104.1 m/z) to definitively confirm choline co-precipitation.

Protocol 2: Media Formulation Strategy to Prevent Co-precipitation

Objective: Formulate high-density feed media without exceeding the solubility product of choline and phosphate salts. Causality & Validation: By separating reactive counter-ions and controlling the order of addition, localized supersaturation is avoided. Keeping the pH below 7.1 prevents the deprotonation of

to , drastically increasing the solubility of calcium-phosphate-choline complexes[6].

Step-by-Step Methodology:

• Component Segregation (Two-Part Feed): Divide the feed formulation into two separate solutions to prevent ion interaction during storage.

  • Part A: Contains bulk amino acids, trace metals, and calcium salts.

  • Part B: Contains phosphate buffers and choline chloride[1].

• pH Optimization: Adjust Part A to pH 6.8 - 7.0 using 1M HCl or 1M NaOH. Critical: Do not exceed pH 7.1[6].

• Controlled Order of Addition (For Single-Part Feeds): If a single-part feed is strictly required by your bioreactor setup:

  • Dissolve choline chloride completely before adding any phosphate salts.

  • Add calcium chloride last, dropwise, under vigorous agitation to prevent localized zones of high concentration.

• Thermal Management: Store the concentrated feed media at room temperature (if chemically stable) or ensure a validated warming step (e.g., 37°C for 2 hours with agitation) is performed prior to bioreactor feeding to re-solubilize any cold-induced choline phosphate precipitates[2].

References

• Development of a chemically defined platform fed-batch culture media for monoclonal antibody-producing CHO cell lines with optimized choline content Source: National Institutes of Health (NIH) URL:[Link]

• Optimizing conditions for calcium phosphate mediated transient transfection Source: National Institutes of Health (NIH) URL:[Link]

• Troubleshooting Precipitation in Cell Culture: Causes and Solutions Source: Procell Life Science URL:[Link]

• Method for preparing phosphorylcholine chloride calcium salt tetrahydrate Source: Patsnap / Google Patents URL

• Choline Dihydrogen Phosphate Source: Hiyka URL:[Link]

Sources

• 1. Development of a chemically defined platform fed-batch culture media for monoclonal antibody-producing CHO cell lines with optimized choline content - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 3. hiyka.com [hiyka.com]
• 4. Method for preparing phosphorylcholine chloride calcium salt tetrahydrate - Eureka | Patsnap [eureka.patsnap.com]
• 5. 氯化胆碱 BioReagent, suitable for cell culture, suitable for insect cell culture, ≥98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Optimizing conditions for calcium phosphate mediated transient transfection - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 磷酰胆碱氯化钙盐 钙盐 四水合物 Sigma Grade | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: Purification of Liposome Suspensions

A Senior Application Scientist's Guide to Removing Free Phosphocholine Sodium

Welcome to the technical support center for liposome purification. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into removing unencapsulated components, such as free phosphocholine sodium, from liposome suspensions. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring robust and reproducible results.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove free phosphocholine from my liposome suspension?

Removing free (unencapsulated) phosphocholine, or any other drug/excipient, is a critical quality control step for several reasons. The presence of free components can interfere with downstream applications and lead to inaccurate characterization data. For therapeutic applications, quantifying the encapsulated versus free drug is essential to determine the accurate delivered dose and to understand the formulation's potential toxicity and therapeutic index.[1][2] Regulatory bodies, such as the FDA, have specific guidance on characterizing liposomal drug products, which includes the quantification of free and encapsulated drug substance.[2]

Q2: What are the primary methods for purifying liposomes?

The most common purification methods leverage the size difference between the relatively large liposomes and the smaller, unencapsulated molecules like phosphocholine. The three industry-standard techniques are:

• Dialysis: A simple, passive method suitable for small volumes.

• Size Exclusion Chromatography (SEC): A highly effective and widely used column chromatography technique.[3]

• Tangential Flow Filtration (TFF): A rapid and highly scalable method ideal for larger volumes and industrial applications.[4][5]

Q3: How do I choose the right purification method for my experiment?

The choice of method depends on factors like sample volume, desired purity, processing time, and scalability. The table below provides a comparative overview to guide your decision.

Feature	Dialysis	Size Exclusion Chromatography (SEC)	Tangential Flow Filtration (TFF)
Principle	Passive diffusion across a semi-permeable membrane	Separation based on hydrodynamic volume	Pressure-driven separation with cross-flow to minimize fouling
Scalability	Low (ideal for < 5 mL)	Moderate (lab to pilot scale)	High (lab to manufacturing scale)[6]
Speed	Slow (hours to days)	Moderate (minutes to hours)	Fast (minutes to hours)
Sample Dilution	Minimal	Significant	Minimal (can concentrate the sample)
Key Advantage	Simple setup, low cost	High resolution, well-established	Fast, scalable, high recovery[6]
Key Disadvantage	Time-consuming, potential for liposome aggregation if not agitated[7]	Liposome retention on the column, sample dilution[3][8]	Higher initial equipment cost, requires process optimization[6][9]

Q4: How can I determine if my purification was successful?

After purification, you must quantify the removal of the free component. This is often done by measuring the amount of phosphocholine in the liposome fraction and comparing it to the total amount initially used. This is a key part of calculating the Encapsulation Efficiency (EE%) .[10] Common analytical techniques include:

• High-Performance Liquid Chromatography (HPLC): A robust method for separating and quantifying the free drug from the drug released after lysing the liposomes.[10]

• UV-Vis Spectroscopy: Can be used if the molecule has a chromophore. Measurements are taken before and after purification, and after disrupting the liposomes with a solvent (like methanol) or a detergent (like Triton X-100) to determine total concentration.[11]

• Nuclear Magnetic Resonance (¹H NMR): A powerful technique that can quantify encapsulated drugs without the need to lyse the liposomes.[12]

The formula for Encapsulation Efficiency is: EE% = ( (Total Drug - Free Drug) / Total Drug ) * 100

Troubleshooting Guide

This section addresses common problems encountered during the purification of liposomes.

Problem 1: Low removal efficiency of free phosphocholine.

Potential Cause 1.1 (Dialysis): Inappropriate Membrane or Conditions

• Explanation: The Molecular Weight Cut-Off (MWCO) of the dialysis membrane may be too small, or the dialysis buffer volume may be insufficient to maintain a proper concentration gradient for efficient diffusion.

• Solution:

  • Select the Right MWCO: Ensure the membrane's MWCO is at least 100 times larger than the molecular weight of phosphocholine sodium but significantly smaller than the liposomes.

  • Increase Buffer Volume: Use a large volume of dialysis buffer, ideally at least 100 times the sample volume.[13]

  • Perform Multiple Buffer Changes: Change the buffer several times to re-establish the concentration gradient.[7][13] For example, perform 5-10 changes at 1-2 hour intervals.[7][14]

  • Agitate the System: Gently stir the dialysis buffer to prevent localized saturation around the dialysis cassette.[7][13]

Potential Cause 1.2 (SEC): Incorrect Column Resin or Elution

• Explanation: The pore size of the SEC resin is critical. If pores are too large, liposomes may enter and their elution will be delayed, co-eluting with smaller molecules. If the column is run too slowly, diffusion can broaden the peaks, leading to poor separation.

• Solution:

  • Choose the Correct Resin: Select a resin where liposomes are completely excluded from the pores and elute in the void volume. Resins like Sepharose 4B or Sephacryl S-1000 are often suitable for this purpose.[8][15]

  • Optimize Flow Rate: Ensure the flow rate is high enough to minimize band broadening but not so high that it causes excessive backpressure or damages the liposomes.

Problem 2: Significant loss of liposome sample after purification.

Potential Cause 2.1 (SEC): Adsorption to the Column Matrix

• Explanation: Lipids can non-specifically bind to the chromatography resin, leading to a loss of material. This retention can be significant, sometimes reaching 20-40% of the applied sample.[3][8]

• Solution:

  • Pre-saturate the Column: Before loading your sample, run a solution of empty "control" liposomes through the column. This will occupy the non-specific binding sites on the resin, allowing your actual sample to pass through with higher recovery.[3]

  • Use the Smallest Possible Column: Liposome retention is often proportional to the column volume. Use a column size that is appropriate for your sample volume to minimize potential loss.[3]

Potential Cause 2.2 (TFF): Incorrect Operating Parameters

• Explanation: In Tangential Flow Filtration, excessively high transmembrane pressure (TMP) can force liposomes into the membrane pores, causing fouling and loss of product. An improper cross-flow velocity can also lead to membrane fouling.[9]

• Solution:

  • Optimize Transmembrane Pressure (TMP): Start with a low TMP and gradually increase it while monitoring the permeate flow rate. Find the optimal TMP that provides a good flow rate without causing a rapid decline (which indicates fouling).

  • Maintain Adequate Cross-Flow Velocity: The tangential flow is what keeps the membrane surface clean.[9] Ensure the pump speed is sufficient to create a sweeping force that prevents liposome accumulation on the membrane.

Problem 3: Liposomes have aggregated or changed in size after purification.

Potential Cause 3.1 (General): Shear Stress or Osmotic Shock

• Explanation: Liposomes are sensitive to high shear forces, which can occur during vigorous pumping in TFF or extrusion through a narrow column outlet in SEC.[6] Additionally, significant differences in osmolarity between the liposome suspension and the purification buffer can cause liposomes to swell or shrink, leading to instability and aggregation.[16]

• Solution:

  • Use Isotonic Buffers: Ensure the buffer used for dialysis, SEC, or TFF is isotonic with the buffer inside the liposomes.

  • Minimize Shear Forces: Use gentle pumping mechanisms (e.g., a peristaltic pump for TFF). For SEC, ensure the column fittings and tubing do not create unnecessary restrictions.

  • Control Temperature: Lipid bilayers have a characteristic phase transition temperature (Tc).[17] Purification should ideally be performed above the Tc to ensure the membrane is in a more fluid and less brittle state.

Potential Cause 3.2 (Dialysis): Lack of Agitation

• Explanation: Without gentle agitation, liposomes can settle and aggregate at the bottom of the dialysis cassette over the long incubation periods.[7]

• Solution:

  • Ensure Constant, Gentle Tumbling: Place the entire dialysis setup on a rotator or orbital shaker during the process to keep the liposomes in suspension.[7][14]

Experimental Protocols & Workflows

Workflow Diagrams

Protocol 1: Purification by Size Exclusion Chromatography (SEC)

This protocol is designed for the purification of a 1-2 mL liposome sample.

• Materials:

  • SEC Resin: Sepharose® 4B or equivalent.

  • Chromatography column (e.g., 1.5 cm diameter x 30 cm length).

  • Elution Buffer: Isotonic buffer matching the internal liposome environment (e.g., Phosphate-Buffered Saline, pH 7.4). Degas the buffer before use.[18]

  • Fraction collector or test tubes.

• Column Preparation:

  • Prepare a slurry of the SEC resin in the elution buffer (approx. 50:50 resin to buffer).

  • Carefully pour the slurry into the column, avoiding the introduction of air bubbles.

  • Pack the column under gravity or with a peristaltic pump at a slightly higher flow rate than will be used for separation, until a stable bed height is achieved.

  • Equilibrate the packed column by washing with at least 2-3 column volumes of elution buffer.

• Purification:

  • Allow the buffer to drain until it is level with the top of the resin bed.

  • Carefully load the liposome sample (1-2 mL) directly onto the center of the resin bed.

  • Allow the sample to fully enter the resin bed.

  • Gently add a small layer of elution buffer to the top of the resin, then top up the column/connect to the buffer reservoir.

  • Begin elution with the buffer at a constant flow rate (e.g., 0.5-1.0 mL/min).

  • Start collecting fractions (e.g., 1 mL per fraction) immediately after sample loading.

  • The liposomes, being large, will be excluded from the resin pores and will travel quickly through the column, eluting in the initial fractions (void volume).[8][19] The smaller, free phosphocholine molecules will enter the pores, taking a longer path, and will elute in later fractions.[19]

  • The liposome-containing fractions will appear more turbid or opalescent.

• Analysis:

  • Analyze the collected fractions using UV-Vis spectroscopy or another appropriate method to identify the liposome peak and the free phosphocholine peak.

  • Pool the fractions containing the purified liposomes.

  • Characterize the pooled sample for size (e.g., Dynamic Light Scattering) and encapsulation efficiency.

References

• Garg, T., et al. (2016). Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. IntechOpen. Available at: [Link]

• Hrubá, M., et al. (2022). Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis. Analytical and Bioanalytical Chemistry. Available at: [Link]

• Gogić, M., et al. (2021). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Journal of Visualized Experiments. Available at: [Link]

• Moya-Ortega, M. D., et al. (2013). Liposome retention in size exclusion chromatography. Lipids in Health and Disease. Available at: [Link]

• Adamala, K. P., & Szostak, J. W. (2016). Construction of a Liposome Dialyzer for preparation of high-value, small-volume liposome formulations. Nature Protocols. Available at: [Link]

• Snyder, S. (2018). Size Exclusion Chromatography Based Liposomal Protein Extraction (SELPE). TRACE: Tennessee Research and Creative Exchange. Available at: [Link]

• ResearchGate. (2015). How I can separate and measure the free drug from the encapsulated drug? ResearchGate. Available at: [Link]

• Ramezanian, S., et al. (2021). Post-Processing Techniques for the Improvement of Liposome Stability. Molecules. Available at: [Link]

• Rocker Scientific. What is tangential flow filtration? Rocker Scientific Co., Ltd. Available at: [Link]

• News-Medical.Net. (2018). New method for quantification of liposome formulated drugs. News-Medical.Net. Available at: [Link]

• Forgan, M., et al. (2021). Liposomes to Augment Dialysis in Preclinical Models: A Structured Review. International Journal of Molecular Sciences. Available at: [Link]

• Truzzi, E., et al. (2017). Preparation, Characterization, and Preliminary In Vitro Testing of Nanoceria-Loaded Liposomes. Nanomaterials. Available at: [Link]

• Guimarães, D., et al. (2008). Stability of Liposomal Formulations in Physiological Conditions for Oral Drug Delivery. Pharmaceutical Development and Technology. Available at: [Link]

• NIRAS. (2024). The vital role of Tangential Flow Filtration in the Pharmaceutical and Life Science industries. NIRAS. Available at: [Link]

• Sinclair, A., et al. (2025). Non-invasive quantitative chemical measurements of liposomal formulations using Raman spectroscopy. Analyst. Available at: [Link]

• Cobetter. (2023). What is the Difference Between Normal Flow Filtration and Tangential Flow Filtration? Cobetter. Available at: [Link]

• Mozafari, M.R. (2020). Chapter 19 - Size reduction, purification, sterilization and storage/packaging of liposomes. In: Nanosystems for Food Applications. Academic Press. Available at: [Link]

• Intertek. Liposome Characterisation and Analysis for Drug Delivery. Intertek. Available at: [Link]

• Celignis. Tangential Flow Filtration (TFF) - Use in Bioprocess Development. Celignis. Available at: [Link]

• Adamala, K. P., & Szostak, J. W. (2015). Construction of a liposome dialyzer for the preparation of high-value, small-volume liposome formulations. Protobiology. Available at: [Link]

• de Souza, T. A. J., et al. (2018). Preparation and characterization of liposomes loaded with silver nanoparticles obtained by green synthesis. Brazilian Journal of Pharmaceutical Sciences. Available at: [Link]

• GSC Online Press. (2024). Exploring lipids: A comprehensive review on their utilization in the formulation of liposomes, phytosomes, and ethosomes for adv. GSC Biological and Pharmaceutical Sciences. Available at: [Link]

• Ferreira, D. S., et al. (2019). Quantification of drugs encapsulated in liposomes by 1H NMR. Chemistry and Physics of Lipids. Available at: [Link]

• Clares, B., et al. (2019). Preparation and Characterization of New Liposomes. Bactericidal Activity of Cefepime Encapsulated into Cationic Liposomes. Pharmaceutics. Available at: [Link]

• Al-harahsheh, M., et al. (2022). Quality by Design Approach in Liposomal Formulations: Robust Product Development. Pharmaceutics. Available at: [Link]

Sources

• 1. news-medical.net [news-medical.net]
• 2. Liposome Characterisation and Analysis for Drug Delivery [intertek.com]
• 3. trace.tennessee.edu [trace.tennessee.edu]
• 4. rocker.com.tw [rocker.com.tw]
• 5. The vital role of Tangential Flow Filtration in the Pharmaceutical and Life Science industries [niras.com]
• 6. Tangential Flow Filtration (TFF) - Use in Bioprocess Development [celignis.com]
• 7. protobiology.org [protobiology.org]
• 8. Liposome retention in size exclusion chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cobetter.com [cobetter.com]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. Dialysis in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 14. Construction of a Liposome Dialyzer for preparation of high-value, small-volume liposome formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 15. tsapps.nist.gov [tsapps.nist.gov]
• 16. mdpi.com [mdpi.com]
• 17. Liposomes: preparation and characterization with a special focus on the application of capillary electrophoresis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. merckmillipore.com [merckmillipore.com]
• 19. goldbio.com [goldbio.com]

Minimizing hygroscopic clumping of phosphocholine chloride sodium salt

Technical Support Center | Reference ID: PC-NA-CL-001

Subject: Minimizing Hygroscopic Clumping of Phosphocholine Chloride Sodium Salt Applicable Compounds: Phosphorylcholine Chloride Sodium Salt (CAS 16904-96-4), Phosphocholine Chloride Calcium Salt (CAS 72556-74-2) Urgency Level: High (Risk of Hydrolysis & Stoichiometric Error)

The Science of the "Clump"

Why is this happening? Phosphocholine chloride sodium salt is deliquescent , not merely hygroscopic. This means it does not just adsorb water to its surface; it absorbs atmospheric moisture until it dissolves in it, forming a saturated solution.

• Thermodynamics: The hydration enthalpy of the phosphate and quaternary ammonium ions is high enough to overcome the lattice energy of the crystal structure.

• The Vicious Cycle: Once a microscopic layer of water forms, it acts as a solvent bridge, fusing particles together (clumping). If left unchecked, this aqueous environment promotes hydrolysis , breaking the ester bond to release free choline and inorganic phosphate, permanently degrading your sample.

Visualization: The Hygroscopic Failure Cascade

The following diagram illustrates the pathway from exposure to degradation.

Figure 1: The kinetic pathway of phosphocholine degradation. Note that "Liquid Bridging" is the point of no return for weighing accuracy.

Storage & Environmental Control (Prevention)

The Golden Rule: Never open the stock vial in ambient lab air if humidity >40%.

Parameter	Recommendation	Scientific Rationale
Primary Storage	-20°C	Slows kinetic rate of hydrolysis and oxidation.
Desiccant	Phosphorus Pentoxide ( )	Silica gel is often too weak for deliquescent salts. chemically traps water.
Headspace	Argon or Nitrogen	Displaces moist air. Argon is heavier than air and offers better blanket protection.
Vial Type	Glass with Teflon-lined cap	Plastics are permeable to water vapor over long durations (months).

Protocol: The "Warm-Up" Rule Before opening a vial stored at -20°C:

• Remove vial from freezer.

• Place in a desiccator at room temperature.

• Wait 30-60 minutes.

• Why? Opening a cold vial in warm air causes immediate condensation on the powder (dew point effect), instantly ruining the stock.

Handling & Weighing Protocols

The Problem: Static electricity causes scattering, while humidity causes clumping. The Solution: The "Weighing by Difference" Protocol under inert gas.

Protocol A: The Glove Bag Method (Recommended)

Best for: High-precision analytical weighing.

• Setup: Place balance, stock vial, spatulas, and receiving vessels inside a glove bag.

• Purge: Flush bag with dry Nitrogen/Argon for 5 minutes. Seal.

• Weigh: Perform all transfers inside the inert atmosphere.

• Seal: Parafilm the stock vial before removing it from the bag.

Protocol B: Weighing by Difference (Rapid Air Method)

Best for: Quick transfers when a glove bag is unavailable.

• Prepare: Dry a glass weighing bottle and stopper in an oven; cool in a desiccator.

• Transfer: Quickly transfer an approximate amount of Phosphocholine into the weighing bottle. Close the lid immediately.

• Initial Weigh (

  ): Weigh the bottle + lid + powder. Record mass.

• Dispense:

  • Take bottle to your reaction vessel.

  • Remove lid, pour/tap a small amount into the vessel.

  • Replace lid immediately.

• Final Weigh (

  ): Weigh the bottle + lid + remaining powder.

• Calculate:

  .

  • Why? This method minimizes the time the stock is exposed to air and eliminates errors from powder sticking to the weigh boat.

Troubleshooting & Recovery

Scenario: "My powder has turned into a sticky brick."

Do NOT attempt to chip it out with a spatula. This creates static and inaccurate shards.

Workflow: The Lyophilization Rescue

Figure 2: Recovery workflow for compromised stock. Note: Ensure water is neutral pH to prevent hydrolysis during dissolution.

Frequently Asked Questions (FAQs)

Q: Can I heat the clumped powder to dry it out? A: NO. Heating phosphocholine salts (especially >50°C) can accelerate the hydrolysis of the phosphate ester bond or lead to discoloration (Maillard-type reactions if impurities are present). Lyophilization is the only safe drying method.

Q: I need to make a 100mM stock. Can I weigh it on a standard weigh boat? A: Only if humidity is <30%. If higher, the powder will absorb water during the weighing process. Your "100mg" reading might actually be 95mg of compound and 5mg of water, introducing a 5% stoichiometric error. Use Protocol B (Weighing by Difference) .

Q: The certificate of analysis mentions "Sodium Salt Hydrate". Does this mean it's already wet? A: "Hydrate" refers to water molecules integrated into the crystal lattice (structural water). This is stable. "Hygroscopic water" is surface water adsorbed from the air. You want the former, not the latter. Excessive surface water leads to deliquescence.

Q: What is the best solvent for stock solutions? A: Water is the standard solvent (solubility ~50-100 mg/mL). However, aqueous solutions degrade faster than solids.

• Recommendation: Aliquot aqueous stocks into single-use volumes, flash freeze, and store at -80°C. Do not freeze-thaw more than once.

References

• Sigma-Aldrich. (n.d.). Phosphocholine chloride calcium salt tetrahydrate Product Information. Retrieved from

• TCI Chemicals. (n.d.). Phosphocholine Chloride Sodium Salt Specifications. Retrieved from

• National Institutes of Health (NIH). (2020). Phospholipase D and Choline Metabolism. PubMed Central. Retrieved from

• University of Wisconsin-Madison. (n.d.). Weighing Hazardous/Hygroscopic Powders Protocol. EHS Safety Guide. Retrieved from

• MedChemExpress. (2024). Phosphorylcholine chloride Handling Instructions. Retrieved from

Technical Support Center: Phosphocholine Enzymatic Assays

Welcome to the technical support center for phosphocholine (PC) enzymatic assays. This guide is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve common issues encountered during experimentation. As Senior Application Scientists, we have compiled this resource based on both fundamental biochemical principles and extensive field experience to ensure your assays are robust, reliable, and accurate.

Troubleshooting Guide (Q&A Format)

This section addresses specific problems you might encounter. Each issue is followed by an analysis of potential causes and a step-by-step guide to resolution.

Question 1: My standard curve is non-linear or has a low R² value. What's wrong?

An unreliable standard curve is a critical failure that invalidates all sample data. The cause often lies in technical execution or reagent integrity.

Potential Causes & Solutions:

• Pipetting Inaccuracy: Small volume errors, especially with the standard, can drastically affect the curve.

  • Solution: Ensure your pipettes are calibrated. Use fresh, high-quality tips for each standard dilution. When preparing the reaction mix, create a master mix to be added to all wells, rather than adding individual components to each well. This minimizes well-to-well variability.[1]

• Improper Reagent Handling: Reagents, particularly enzymes and fluorescent probes, can degrade if not stored or handled correctly.

  • Solution: Always thaw and reconstitute components as specified in the kit protocol, avoiding repeated freeze-thaw cycles.[2] Enzymes should be kept on ice when in use. Probes are often light-sensitive and should be protected from light.[2][3]

• Incorrect Wavelength Settings: Reading the plate at the wrong excitation or emission wavelength will result in poor signal detection.

  • Solution: Double-check the recommended wavelengths in your assay protocol and ensure the plate reader's filters are set correctly for your specific colorimetric or fluorometric probe.[1][4]

• Incubation Issues: Incorrect incubation time or temperature will affect the rate of the enzymatic reaction, leading to inconsistent results.

  • Solution: Verify the specified incubation time and temperature. Ensure your incubator or plate reader maintains a stable temperature. Protect the plate from light during incubation.[2][3][5]

Question 2: My sample absorbance/fluorescence values are unexpectedly low or negative after background subtraction.

This issue often points to interference from the sample matrix or a problem with the enzymatic cascade itself.

Potential Causes & Solutions:

• Enzyme Inhibition: Components within your biological sample may be inhibiting one of the enzymes in the assay (e.g., Phospholipase, Choline Oxidase, or Peroxidase).

  • Solution: The first step is to test for matrix effects using a Spike and Recovery experiment (see protocol below). If inhibition is confirmed, you may need to dilute your sample further or employ a sample cleanup method like deproteinization using a 10 kDa spin column.[1]

• High Endogenous Choline: Some samples contain significant amounts of free choline, which is an intermediate in the reaction. If the assay measures total choline produced, this can lead to an underestimation of phosphocholine if not properly controlled for.

  • Solution: Run a parallel "sample blank" for each of your samples. This blank should contain the sample and all reaction components except the initial phosphocholine-hydrolyzing enzyme (e.g., Phospholipase D).[2] Subtract the signal from this sample blank from your test sample's signal to correct for endogenous choline.

• Presence of Reducing Agents: The final step in many PC assays involves the oxidation of a probe by hydrogen peroxide (H₂O₂), catalyzed by horseradish peroxidase (HRP).[6][7] Reducing agents (e.g., DTT, β-mercaptoethanol, glutathione >50 µM, NADH >10 µM) in your sample can quench the H₂O₂ signal, leading to artificially low readings.[3]

  • Solution: If possible, avoid using reducing agents in your sample preparation buffer. If their presence is unavoidable, sample dialysis or buffer exchange prior to the assay may be necessary.

Question 3: I'm observing high background noise in my "no-analyte" (zero standard) wells.

High background reduces the dynamic range and sensitivity of the assay. It can originate from the reagents themselves or from the sample matrix.

Potential Causes & Solutions:

• Reagent Contamination or Degradation: The fluorescent or colorimetric probe may have auto-oxidized.

  • Solution: Protect the probe from light and store it as recommended.[2][3] When preparing a reaction mix for a fluorometric assay, it is sometimes recommended to dilute the probe further with assay buffer to reduce background.[2]

• Endogenous Peroxidase Activity: Some biological samples, particularly tissue homogenates, may contain endogenous peroxidases that can react with the substrate and generate a background signal.[8]

  • Solution: To test for this, prepare a sample well containing only the sample, buffer, and the detection probe (without choline oxidase). If a signal develops, endogenous peroxidase activity is likely present. This can be mitigated by treating the sample with a peroxidase inhibitor or by using heat inactivation if your analyte is heat-stable.[8]

• Sample Turbidity/Color: Complex samples like serum or tissue lysates can be turbid or colored, interfering with optical measurements.

  • Solution: Centrifuge samples at high speed (e.g., >10,000 x g) to pellet insoluble material.[2] If the supernatant is still colored, you must run a sample blank that contains the sample in assay buffer but lacks the enzyme mix. The absorbance of this blank should be subtracted from your final reading.

Frequently Asked Questions (FAQs)

• Q1: How does the phosphocholine enzymatic assay work?

  • Most commercial kits employ a coupled enzymatic reaction. First, Phospholipase D (PLD) hydrolyzes phosphocholine (PC) to yield choline and phosphatidic acid. Second, Choline Oxidase catalyzes the oxidation of choline, producing betaine and hydrogen peroxide (H₂O₂). Finally, in the presence of Horseradish Peroxidase (HRP), the H₂O₂ reacts with a sensitive probe to generate a colorimetric (absorbance) or fluorometric (fluorescence) signal.[4] The signal intensity is directly proportional to the amount of PC in the sample.

• Q2: What are the most common interfering substances in biological samples?

  • Common interferents include reducing agents (DTT, glutathione), high concentrations of NADH, detergents (SDS, Tween-20), and chelating agents (EDTA) which can inhibit the metalloenzymes in the reaction.[1][3] Proteins in high concentration can also cause non-specific interference.[9]

• Q3: My sample is from serum. What specific precautions should I take?

  • Serum is a complex matrix. It is crucial to perform a spike-and-recovery experiment to validate that the assay works correctly with your samples.[10] Serum samples typically require significant dilution (e.g., 1:50 to 1:400) with the provided assay buffer to bring the PC concentration into the linear range of the standard curve and to minimize matrix effects.[3][5]

• Q4: Can I use tissue homogenates with this assay?

  • Yes, but sample preparation is key. Tissues should be rapidly homogenized in a cold assay buffer, followed by centrifugation to remove insoluble debris.[2] It is highly recommended to deproteinize the sample using methods like ultrafiltration (e.g., with a 10 kDa MWCO spin filter) to remove larger proteins and potential enzymes that could interfere.[1][9]

Visualizing the Workflow and Logic

To better understand the assay and troubleshooting process, refer to the diagrams below.

Caption: The enzymatic cascade for phosphocholine detection.

Caption: A logical workflow for troubleshooting common assay issues.

Data & Protocols

Table 1: Common Interferences and Mitigation Strategies

Interfering Substance	Potential Source in Sample	Mechanism of Interference	Recommended Mitigation Strategy
Proteins	Serum, plasma, tissue/cell lysates	Light scattering (turbidity), enzyme inhibition, analyte binding	Dilute sample, deproteinize with 10 kDa spin filter[1][9], or use acid precipitation (e.g., perchloric acid).
Reducing Agents (DTT, GSH, β-ME)	Lysis buffers, endogenous	Quenches H₂O₂ signal before it reacts with the peroxidase probe.[3]	Avoid in sample prep; if unavoidable, perform buffer exchange or dialysis prior to assay.
Endogenous Choline	Biological samples	Generates signal independent of phosphocholine, leading to overestimation.	Run a "sample blank" without the phospholipase enzyme and subtract its value.[2]
Endogenous Peroxidases	Tissue homogenates (e.g., liver, blood)	Reacts with H₂O₂ and probe, causing high background signal.[8]	Test by omitting choline oxidase; if positive, use a peroxidase inhibitor or heat inactivation.
Detergents (SDS, high % Tween)	Lysis buffers	Can denature and inactivate assay enzymes.[1]	Keep detergent concentrations below the specified limits for the assay (e.g., <0.2% SDS).[1]

Experimental Protocol: Spike and Recovery for Matrix Effect Validation

This protocol is essential for determining if components in your specific sample matrix (e.g., serum, cell lysate) interfere with the assay's ability to accurately quantify the analyte.[11][12] An acceptable recovery range is typically 80-120%.[10][13]

Objective: To determine if the sample matrix inhibits or enhances the detection of a known amount of analyte.

Materials:

• Your biological sample(s)

• Phosphocholine (PC) standard of a known high concentration

• Assay buffer (provided with the kit)

• All other assay reagents

Procedure:

• Prepare Samples:

  • Sample A (Unspiked): Prepare your biological sample as you normally would (e.g., dilute 1:50 in assay buffer). This will measure the endogenous level of PC.

  • Sample B (Spiked): Prepare the same dilution of your biological sample. Then, add ("spike") a small volume of a known, high-concentration PC standard. The goal is to add an amount of PC that falls in the mid-to-high range of your standard curve.

  • Sample C (Spike in Buffer): Prepare a sample containing only assay buffer and spike it with the exact same amount of PC standard as in Sample B. This serves as the control and represents 100% theoretical recovery.

• Run Assay:

  • Perform the phosphocholine assay on all three samples (A, B, and C) according to the kit protocol, alongside a full standard curve.

• Calculate Recovery:

  • Using the standard curve, determine the concentration of PC in each sample:

    • Conc(A) = Endogenous PC

    • Conc(B) = Endogenous PC + Spiked PC (measured)

    • Conc(C) = Spiked PC in buffer (measured)

  • Calculate the % Recovery using the following formula:

    % Recovery = [ ( Conc(B) - Conc(A) ) / Conc(C) ] * 100

Interpretation:

• 80% - 120% Recovery: The sample matrix is not significantly interfering. Your sample preparation and dilution are valid.[10][13]

• < 80% Recovery: The sample matrix is causing inhibition. You may need to dilute your sample further, or implement a sample cleanup step like deproteinization.

• > 120% Recovery: The sample matrix is enhancing the signal. This is less common but also indicates a matrix effect that needs to be addressed, likely through further dilution.

References

• Cell Biolabs, Inc. Phosphatidylcholine Assay Kit Product Manual. [Link]

• Gao, Z., et al. (2021). Enhanced Electrocatalytic Detection of Choline Based on CNTs and Metal Oxide Nanomaterials. PMC. [Link]

• Spence, M.W., and Cook, H.W. (1983). Isolation and enzymic assay of choline and phosphocholine present in cell extracts with picomole sensitivity. PMC. [Link]

• Zhao, Z., and Xu, Y. (2022). Protocol for rapid and accurate quantification of phospholipids in yeast and mammalian systems using LC-MS. PMC. [Link]

• PBL Assay Science. General Spike and Recovery Protocol For ELISA. [Link]

• Khan, M., et al. (2024). Choline Oxidase-Incorporated ATRP-Based Cerium Nanogels as Nanozymes for Colorimetric Detection of Hydrogen Peroxide and Choline. MDPI. [Link]

• Bitcamp. (2026). Peroxidase Enzyme Activity: A Simple Assay Guide. Bitcamp. [Link]

• Google Patents.

• Biosensis. TECHNICAL NOTE #1 Determining the Accuracy of an ELISA using Spike-and-Recovery and Linearity-of-Dilution Experiments. [Link]

• ChemRxiv. (2023). Choline Oxidase and Choline Ionic Liquids in Biocatalytic Heme Peroxidase Cascades. ChemRxiv. [Link]

• Karadeniz, H., et al. (2025). Electrochemical detection of choline via oxygen consumption in a thermally reduced graphene oxide matrix. ScienceDirect. [Link]

• Blankson, A., et al. (2019). Assay Linearity and Spike-Recovery Assessment in Optimization protocol for the analysis of Serum Cytokines by Sandwich ELISA Platform. American Journal of Biomedical Science and Research. [Link]

• Yogesh, J.E., et al. (2021). Production of recombinant choline oxidase and its application in betaine production. PMC. [Link]

• OPS Diagnostics. (2024). Biological Tools and Methods for Sample Disruption. OPS Diagnostics. [Link]

• ResearchGate. Enzymatic Procedures for the Determination of Phospholipids. [Link]

• Smolecule. Comprehensive Analytical Techniques for Phospholipid Characterization. [Link]

• NCBI Bookshelf. (2015). Assay Interference by Chemical Reactivity. Assay Guidance Manual. [Link]

• QIAGEN. Enzymatic cleanup. [Link]

• MDPI. (2026). Biocatalytic Removal of DB2 Azo Dye from Textile Effluent Using Soybean Residue Peroxidases Coupled with Fenton Oxidation. MDPI. [Link]

• ResearchGate. Removal of Impurities from Enzyme Liquids. [Link]

• The Royal Society of Chemistry. Protocol for enzyme assays. [Link]

• antibodies-online.com. Phosphatidylcholine Assay Kit | ABIN2345113. [Link]

• LCGC International. (2017). Targeting Specific Matrix Interferences for Sample Preparation. LCGC International. [Link]

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• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cellbiolabs.com [cellbiolabs.com]
• 4. Phosphatidylcholine Assay Kit (Colorimetric/Fluorometric) (ab83377/K576-100) | アブカム [abcam.co.jp]
• 5. Phosphatidylcholine Assay Kit | ABIN2345113 [antibodies-online.com]
• 6. mdpi.com [mdpi.com]
• 7. Peroxidase Enzyme Activity: A Simple Assay Guide [n8n.bitcamp.ge]
• 8. Methods to Block Endogenous Detection | Thermo Fisher Scientific - US [thermofisher.com]
• 9. [Chromatography Q & A] Methods to Remove Proteins in Biological Samples | Wako Blog | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
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• 12. pblassaysci.com [pblassaysci.com]
• 13. biosensis.com [biosensis.com]

Technical Support Center: Stability of Phosphocholine Sodium Salt

Welcome to the technical support resource for phosphocholine sodium salt. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth answers and troubleshooting for stability-related issues, particularly concerning high temperatures. Our goal is to equip you with the scientific rationale and practical workflows necessary to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the standard storage conditions for phosphocholine sodium salt?

Phosphocholine sodium salt is a hygroscopic solid.[1] For optimal long-term stability, it should be stored in a tightly sealed container under an inert gas atmosphere at a cool temperature, ideally below 15°C.[1] While some suppliers may list room temperature storage as acceptable for short periods, refrigerated conditions are recommended to minimize degradation over time.[1][2] The presence of moisture can accelerate hydrolysis, so a dry environment is critical.

Q2: My experiment requires heating a solution containing phosphocholine sodium salt. How stable is it at elevated temperatures?

The stability of phosphocholine and its derivatives at high temperatures is a significant concern. While the pure, dry solid may have a higher thermal tolerance, in aqueous solutions, degradation can occur at much lower temperatures. Studies on related phosphatidylcholines (PCs) show that significant degradation occurs at temperatures of 60°C and above, with the rate of degradation increasing with temperature.[3] Heating soybean lecithin, a source of phosphatidylcholine, at 180°C leads to a rapid reduction in PC content.[4] For many applications, it is advisable to keep temperatures as low as possible and for the shortest duration necessary. Temperatures above 100°C are likely to cause significant and rapid decomposition, including the breaking of ester links.[5]

Q3: What are the primary degradation pathways for phosphocholine at high temperatures?

At elevated temperatures, especially in the presence of water and oxygen, phosphocholine sodium salt is susceptible to two main degradation pathways:

• Hydrolysis: The ester linkage in the phosphocholine molecule is vulnerable to both acid and base-catalyzed hydrolysis.[2] This process cleaves the fatty acid chains, resulting in the formation of monoacyl derivatives (lyso-lipids), which can act as detergents and disrupt membrane structures if used in liposomal formulations.[2] The rate of hydrolysis is dramatically affected by both temperature and pH.[2][6]

• Oxidation: If the phosphocholine is derived from unsaturated fatty acids, the double bonds are prone to oxidation, especially at high temperatures.[3][7] This process can be initiated by heat and catalyzed by trace metal ion contaminants.[3] Oxidation leads to the formation of various byproducts, including hydroperoxides, aldehydes, and ketones, which can alter the chemical and physical properties of the material.[7][8]

Q4: How does pH affect the thermal stability of phosphocholine sodium salt?

The pH of the solution plays a critical role in the stability of phosphocholine. The ester bonds are most stable at a near-neutral pH (around 6.5-7.5).[2] Both acidic and alkaline conditions can significantly accelerate the rate of hydrolysis. For instance, studies on liposomes show that extreme pH values (e.g., pH 4.5 or 10.8) can lead to the leakage and breakdown of phosphatidylcholine coatings.[9] When heating solutions, it is crucial to use a well-buffered system to maintain a stable, neutral pH.

Troubleshooting Guide

This section addresses common problems encountered during experiments involving the heating of phosphocholine sodium salt.

Problem 1: My phosphocholine solution turned yellow or brown after heating.

• Causality: This discoloration is a classic indicator of thermal degradation. The browning is often not from the decomposition of the phospholipid itself but from the degradation of minor components or the formation of polyene compounds at temperatures around 100°C.[4] At higher temperatures (e.g., refluxing in octane at ~125°C), the phospholipids themselves decompose, contributing to a deep brown color.[4]

• Troubleshooting Steps:

  • Lower the Temperature: Determine the minimum temperature required for your application. Even a small reduction can significantly decrease the rate of degradation reactions.

  • Reduce Heating Time: Minimize the duration the solution is held at an elevated temperature.

  • Use an Inert Atmosphere: If oxidation is suspected (especially with unsaturated phosphocholines), purge your vessel with an inert gas like nitrogen or argon before and during heating to displace oxygen.

  • Purify the Material: Impurities can catalyze degradation. Ensure you are using a high-purity grade of phosphocholine sodium salt.

Problem 2: I'm observing a loss of biological activity or a change in the physical properties (e.g., liposome integrity) of my formulation after a heating step.

• Causality: This is likely due to the chemical degradation of the phosphocholine molecule. Hydrolysis of the ester bonds creates lyso-lipids, which act as detergents and can disrupt the lipid bilayer of liposomes, leading to leakage of encapsulated contents.[2] Oxidation can also alter the structure of the lipid, affecting its function.

• Troubleshooting Flowchart: The following diagram outlines a systematic approach to diagnosing this issue.

Caption: Troubleshooting workflow for loss of phosphocholine activity.

Quantitative Data Summary

The stability of phospholipids is highly dependent on temperature and composition. The table below summarizes findings from studies on related phosphatidylcholines, which provide a strong indication of the behavior expected from phosphocholine sodium salt.

Storage Temperature	Compound	Observation	Reference
4°C to 22°C	DLPC, DLinPC (unsaturated PCs)	No appreciable degradation observed over 48 weeks.	[3]
37°C	DLPC (unsaturated PC)	Significant degradation observed.	[3]
50°C to 60°C	DLPC, DLinPC (unsaturated PCs)	Rapid and significant degradation observed.	[3]
Heated in octane (125.7°C)	Phosphatidylcholine (PC)	98% remained after 9 hours, indicating slower degradation compared to other phospholipids.	[4]
Heated in decane (~174°C)	Phosphatidylcholine (PC)	Decomposed slowly, with 3.5% remaining after 9 hours.	[4]

Experimental Protocols

Protocol 2.1: Assessment of Thermal Degradation via High-Performance Liquid Chromatography (HPLC)

This protocol provides a method to quantify the amount of intact phosphocholine sodium salt after thermal stress.

Objective: To determine the percentage of degradation of phosphocholine sodium salt after exposure to a specific temperature for a defined period.

Materials:

• Phosphocholine sodium salt (high purity)

• Buffer solution (e.g., 10 mM phosphate-buffered saline, pH 7.4)

• HPLC system with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD, or Mass Spectrometer - MS)

• Reversed-phase C18 HPLC column

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile/Methanol (e.g., 50:50 v/v) with 0.1% formic acid

• Heating block or water bath with precise temperature control

• Autosampler vials

Methodology:

• Preparation of Stock Solution:

  • Accurately weigh and dissolve phosphocholine sodium salt in the buffer solution to a known concentration (e.g., 10 mg/mL). This is your T=0 (control) sample.

  • Filter the solution through a 0.22 µm syringe filter.

• Control Sample Analysis (T=0):

  • Immediately transfer an aliquot of the stock solution to an HPLC vial.

  • Analyze using the established HPLC method. The peak corresponding to phosphocholine sodium salt will be your reference (100% intact).

• Thermal Stress:

  • Transfer a known volume of the stock solution into a sealed, sterile tube.

  • Place the tube in the heating block or water bath set to the desired experimental temperature (e.g., 60°C, 80°C).

  • Incubate for the desired time period (e.g., 1, 4, 8, 24 hours). Take time-point samples as needed.

• Stressed Sample Analysis:

  • At the end of the incubation period, immediately cool the sample to room temperature.

  • Transfer an aliquot to an HPLC vial.

  • Analyze using the same HPLC method as the control sample.

• Data Analysis:

  • Integrate the peak area of the intact phosphocholine in both the control (A_control) and stressed (A_stressed) samples.

  • Calculate the percentage of remaining phosphocholine using the formula: % Remaining = (A_stressed / A_control) * 100

  • The percentage of degradation is 100 - % Remaining.

  • Look for the appearance of new peaks in the chromatogram of the stressed sample, which correspond to degradation products.

Self-Validation: The protocol's integrity is maintained by the direct comparison to a T=0 control sample prepared from the exact same stock solution. This eliminates variability from weighing or initial concentration differences.

References

• Identification and kinetics of oxidized compounds from phosphatidylcholine molecular species | Request PDF. (2025, August 6). ResearchGate. Retrieved from [Link]

• Balasubramanian, V., et al. (n.d.). Long Term Storage of Lyophilized Liposomal Formulations. PMC. Retrieved from [Link]

• Effect of pH and ionic strength on phospholipid nanomechanics and on deposition process onto hydrophilic surfaces measured by AFM | Request PDF. (2025, August 9). ResearchGate. Retrieved from [Link]

• Heat Deterioration of Phospholipids I: Decomposition of Soybean Lecithin and Formation of New Products by Heating. (2026, January 1). ResearchGate. Retrieved from [Link]

• Thermal Stability of Highly Fluorinated Phosphonium Salts. (n.d.). TA Instruments. Retrieved from [Link]

• Bylund, D., et al. (2005). Influence of pH on formation and stability of phosphatidylcholine/phosphatidylserine coatings in fused-silica capillaries. PubMed. Retrieved from [Link]

• Jia, Z., et al. (n.d.). Formation of Aldehydic Phosphatidylcholines during the Anaerobic Decomposition of a Phosphatidylcholine Bearing the 9-Hydroperoxide of Linoleic Acid. NIH. Retrieved from [Link]

• Characterization of Phosphatidylcholine Oxidation Products by MALDI MS. (n.d.). AMOLF Institutional Repository. Retrieved from [Link]

• Structure and Stability of Phospholipid Membranes Found in Dermatological Formulations. (n.d.). White Rose eTheses Online. Retrieved from [Link]

• Cubic Phases in Phosphatidylcholine-Cholesterol Mixtures: Cholesterol as Membrane “Fusogen”. (n.d.). PMC. Retrieved from [Link]

• Determination of pH Effects on Phosphatidyl-Hydroxytyrosol and Phosphatidyl-Tyrosol Bilayer Behavior. (2018, November 9). PMC. Retrieved from [Link]

• Examining the Impact of Storage Conditions on the Stability of a Liquid Formulation of mRNA-Loaded Lipid Nanoparticles. (2025, September 14). PMC. Retrieved from [Link]

• What is the degradation temperature of phosphatidyl choline (lecithin)?. (2015, October 16). ResearchGate. Retrieved from [Link]

• The influence of temperature, cholesterol content and pH on liposome stability. (2025, August 8). ResearchGate. Retrieved from [Link]

• Effects of Micro-environmental pH of Liposome on Chemical Stability of Loaded Drug. (n.d.). SpringerLink. Retrieved from [Link]

Sources

• 1. Phosphocholine Chloride Sodium Salt | 16904-96-4 | TCI AMERICA [tcichemicals.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Long Term Storage of Lyophilized Liposomal Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Examining the Impact of Storage Conditions on the Stability of a Liquid Formulation of mRNA-Loaded Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Formation of Aldehydic Phosphatidylcholines during the Anaerobic Decomposition of a Phosphatidylcholine Bearing the 9-Hydroperoxide of Linoleic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Influence of pH on formation and stability of phosphatidylcholine/phosphatidylserine coatings in fused-silica capillaries - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

H-NMR spectrum analysis of cholinphosphate sodium salt

Title: Comprehensive

H-NMR Spectrum Analysis of Phosphorylcholine Sodium Salt: A Comparative Guide for Drug Development

Introduction Phosphorylcholine (PC) sodium salt is a critical intermediate in the synthesis of advanced lipid nanoparticles, a biomarker in oncology, and a direct precursor to neuro-therapeutics like L-alpha-Glycerophosphocholine (GPC)[1][2]. For researchers and drug development professionals, distinguishing PC from its non-phosphorylated precursors (e.g., choline chloride) and downstream derivatives requires robust analytical techniques. Proton Nuclear Magnetic Resonance (

H-NMR) spectroscopy serves as the gold standard for this structural validation.

This guide provides an objective, data-driven comparison of phosphorylcholine sodium salt against alternative choline derivatives, detailing the causality behind spectral shifts and offering a self-validating quantitative NMR (qNMR) protocol.

1. Comparative Spectral Analysis: Phosphorylcholine vs. Alternatives

To accurately identify phosphorylcholine sodium salt, one must understand how structural modifications perturb the local magnetic environment of its protons. The choline molecule consists of three distinct proton environments: the trimethylammonium headgroup (

), the methylene group adjacent to the nitrogen ( ), and the methylene group adjacent to the oxygen ( ).

When choline chloride is phosphorylated to form phosphorylcholine sodium salt, the addition of the electronegative phosphate group withdraws electron density from the adjacent

protons. This deshielding effect causes a pronounced downfield shift. Furthermore, the spin-1/2 nucleus introduces heteronuclear scalar coupling ( and ), splitting the proton signals into complex multiplets[3].

Table 1: H-NMR Chemical Shift Comparison (Solvent: , 400-600 MHz)

Compound	(9H, s)	(2H, m)	(2H, m)	Heteronuclear Coupling ( )
Choline Chloride	~3.19 ppm	~3.45 ppm	~4.05 ppm	None
Phosphorylcholine Sodium Salt	~3.22 ppm	~3.65 ppm	~4.25 ppm	Yes ( ~6 Hz, ~0.71 Hz)[3]
L-alpha-GPC	~3.26 ppm	~3.60 ppm	~4.26 ppm	Yes (Complex overlapping multiplets)[2]

Data reflects standard acquisition parameters referenced to TSP at 0.00 ppm.

Mechanistic impact of phosphorylation on the 1H-NMR chemical shifts of choline.

2. Advanced Analytical Methodologies

In complex biological matrices or crude synthetic mixtures, the

singlets of free choline, phosphorylcholine, and GPC heavily overlap in the 3.20–3.26 ppm region. Standard 1D H-NMR often fails to resolve these peaks.

Solution 1:

-Edited H-NMR Spectroscopy To differentiate phosphorylcholine from non-phosphorylated choline, researchers employ -edited H-NMR. By applying a decoupling pulse during acquisition, the complex multiplets of the protons collapse into simpler signals. Subtracting the decoupled spectrum from the coupled spectrum isolates only the metabolites containing a phosphate group, effectively filtering out free choline chloride[1].

Solution 2: Dynamic Nuclear Polarization (DNP) For trace-level detection of phosphorylcholine metabolites, Dynamic Nuclear Polarization (DNP) can enhance the

H-NMR signal by over times. By transferring polarization from unpaired electrons to the nuclei at cryogenic temperatures before rapid dissolution, DNP allows for the real-time kinetic monitoring of phosphorylcholine without the need for high-concentration samples[4].

3. Self-Validating qNMR Protocol for Phosphorylcholine Sodium Salt

To ensure trust and reproducibility, the following quantitative NMR (qNMR) protocol is designed as a self-validating system. It uses an internal standard to verify both the concentration of the analyte and the completeness of the magnetic relaxation.

Causality in Experimental Design:

• Solvent Choice (

  ): Phosphorylcholine sodium salt is highly hygroscopic and water-soluble. prevents the massive solvent peak (~4.7 ppm) from obscuring the signals at 4.25 ppm.

• Relaxation Delay (

  ): The protons exhibit a long longitudinal relaxation time ( ). If the delay is too short (< 5 ), these protons will not fully realign with the -axis between pulses, leading to an underestimation of the peak integral and a falsely low purity calculation.

Step-by-Step qNMR Methodology

• Sample Preparation: Accurately weigh ~20.0 mg of phosphorylcholine sodium salt and ~5.0 mg of high-purity TSP (Trimethylsilylpropanoic acid, internal standard) using a microbalance (precision

  mg).

• Dissolution: Dissolve the mixture in 600

  of (99.9% D). Vortex for 30 seconds to ensure complete homogenization.

• Transfer: Transfer 550

  of the solution into a standard 5 mm NMR tube.

• Acquisition Parameters:

  • Pulse Angle: 90° (ensures maximum transverse magnetization).

  • Relaxation Delay (

    ): Set to 20 seconds (critical for the complete relaxation of the protons).

  • Number of Scans (NS): 64 (optimizes the signal-to-noise ratio).

  • Temperature: 298 K.

• Processing & Validation: Apply a Fourier Transform and phase the spectrum manually. Integrate the TSP singlet at 0.00 ppm (set to 9.00) and the phosphorylcholine

  singlet at ~3.22 ppm.

• Self-Validation Check: Calculate the molar ratio. If the calculated purity of the phosphorylcholine exceeds 100.5%, it indicates incomplete relaxation of the TSP standard or moisture contamination in the sample mass. The protocol must be aborted, and the

  delay increased.

Step-by-step quantitative 1H-NMR (qNMR) workflow for phosphorylcholine analysis.

Conclusion The

H-NMR spectrum of phosphorylcholine sodium salt is distinctly characterized by the downfield shift of its oxygen-adjacent methylene protons and the presence of heteronuclear coupling[3]. By employing rigorous qNMR protocols with extended relaxation delays, or advanced techniques like -editing[1] and DNP[4], researchers can achieve highly accurate, self-validating quantification of this vital pharmaceutical intermediate.

References

• Source: PubMed (NMR in Biomedicine)
• Source: Google Patents (CN104356160A)
• Quantum-Mechanical Driven 1H Iterative Full Spin Analysis Addresses Complex Peak Patterns of Choline Sulfate Source: ACS Omega URL
• Source: SciSpace (Journal of the American Chemical Society)

Sources

• 1. Quantification of phosphocholine and glycerophosphocholine with 31P edited 1H NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. CN104356160A - Purification process of L-alpha-glycerophosphoryl choline - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scispace.com [scispace.com]

Mass spectrometry fragmentation pattern of phosphorylcholine sodium

An In-Depth Guide to the Mass Spectrometry Fragmentation of Phosphorylcholine Sodium for Researchers and Drug Development Professionals

Introduction: The Significance of Phosphorylcholine in Research

Phosphorylcholine (PC) is a ubiquitous head group of phospholipids, major components of eukaryotic cell membranes. Its presence and modification are critical in a myriad of biological processes, including cell signaling, apoptosis, and inflammation. In the realm of drug development, PC and its derivatives are utilized as drug delivery vehicles and are integral to the formulation of liposomal drugs. Consequently, the accurate and sensitive detection and characterization of PC-containing molecules are paramount. Mass spectrometry (MS) stands out as a powerful analytical tool for this purpose, offering high sensitivity and structural elucidation capabilities. This guide provides a detailed exploration of the fragmentation pattern of phosphorylcholine sodium under mass spectrometric analysis, offering a comparative perspective and actionable experimental protocols for researchers.

Unraveling the Fragmentation Pattern: A Tale of Two Ionization Modes

The fragmentation of phosphorylcholine in a mass spectrometer is highly dependent on the ionization mode employed. Electrospray ionization (ESI) is commonly used, and the molecule can be analyzed in either positive or negative ion mode, each providing unique and complementary structural information.

Positive Ion Mode: The Signature Fragments

In positive ion mode, phosphorylcholine readily forms a protonated molecule [M+H]+ or adducts with alkali metals, such as sodium [M+Na]+. Collision-induced dissociation (CID) of the protonated phosphorylcholine precursor ion (m/z 184.07) yields a series of characteristic fragment ions that serve as a diagnostic fingerprint for its identification.

The most prominent and diagnostically significant fragment is the phosphonium cation at m/z 184.07 itself, which corresponds to the intact phosphorylcholine headgroup. However, when analyzing larger molecules containing a PC moiety, the key diagnostic fragment is the phosphonium cation of choline at m/z 104.11 and the subsequent loss of a neutral trimethylamine ((CH3)3N) to yield an ion at m/z 86.09 . Another significant fragment is observed at m/z 125.00 , corresponding to the cyclic phosphate intermediate.

The fragmentation pathway can be summarized as follows:

• Precursor Ion: [M+H]+ (for free phosphorylcholine) or the larger lipid containing the PC headgroup.

• Key Diagnostic Fragment: The most intense and characteristic fragment is the phosphonium cation at m/z 184.07 .

• Further Fragmentation:

  • Loss of a neutral trimethylamine group (59 Da) from the choline moiety results in the fragment at m/z 125.00 .

  • Cleavage of the C-O bond connecting the choline to the phosphate group yields the choline cation at m/z 104.11 .

  • Subsequent loss of a water molecule from the m/z 104.11 fragment can produce an ion at m/z 86.09 .

Caption: Fragmentation pathway of phosphorylcholine in negative ion mode.

Comparative Analysis: Mass Spectrometry vs. Alternative Techniques

While MS is a powerful tool, other analytical techniques can also be employed for the analysis of phosphorylcholine. A comparative overview is presented below:

Technique	Advantages	Disadvantages
Mass Spectrometry (MS)	High sensitivity and specificity. Provides structural information through fragmentation. Amenable to complex mixtures when coupled with chromatography (LC-MS).	Requires expensive instrumentation. Matrix effects can suppress ionization.
Nuclear Magnetic Resonance (NMR)	Provides detailed structural information, including stereochemistry. Non-destructive. Quantitative.	Lower sensitivity compared to MS. Requires larger sample amounts. Complex spectra for mixtures.
High-Performance Liquid Chromatography (HPLC) with UV/Vis Detection	Good for quantification. Robust and widely available.	Limited structural information. Requires a chromophore for detection, which phosphorylcholine lacks.
Enzymatic Assays	High specificity for phosphorylcholine. Can be very sensitive.	Indirect measurement. Prone to interference from other components in the sample.

Experimental Protocols

Sample Preparation for Mass Spectrometry

• Standard Solution Preparation: Prepare a stock solution of phosphorylcholine sodium salt in a suitable solvent such as methanol or a mixture of methanol and water (e.g., 1 mg/mL).

• Working Solution: Dilute the stock solution to a final concentration appropriate for your mass spectrometer (typically in the range of 1-10 µM). The final solvent composition should be compatible with the ionization source (e.g., 50:50 methanol:water with 0.1% formic acid for positive ion ESI).

• Biological Samples: For complex matrices like plasma or tissue extracts, a protein precipitation step followed by lipid extraction (e.g., using the Folch or Bligh-Dyer method) is necessary to reduce matrix effects and enrich the analyte.

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) Analysis

• Instrumentation: Utilize a tandem mass spectrometer (e.g., a triple quadrupole or a Q-TOF) equipped with an ESI source.

• Ionization Mode:

  • Positive Mode: Set the ion source to positive polarity. Infuse the sample at a flow rate of 5-10 µL/min. Optimize source parameters (e.g., capillary voltage, cone voltage, desolvation gas flow, and temperature) to maximize the signal of the precursor ion ([M+H]+ at m/z 184.07 or [M+Na]+ at m/z 206.05).

  • Negative Mode: Switch the ion source to negative polarity and optimize for the [M-H]- precursor ion at m/z 182.05.

• MS/MS Analysis:

  • Select the precursor ion of interest in the first mass analyzer (Q1).

  • Induce fragmentation in the collision cell (q2) by introducing a collision gas (e.g., argon) and applying collision energy. Optimize the collision energy to obtain a rich spectrum of fragment ions.

  • Scan the fragment ions in the third mass analyzer (Q3).

Caption: General workflow for ESI-MS/MS analysis.

Conclusion

The fragmentation pattern of phosphorylcholine sodium in mass spectrometry is well-defined and highly reproducible, making it a reliable method for the identification and characterization of PC-containing molecules. The observation of the characteristic m/z 184.07 fragment in positive ion mode is a strong indicator of the presence of a phosphorylcholine moiety. Complementary data from negative ion mode analysis further strengthens the identification. When coupled with chromatographic separation, MS provides unparalleled sensitivity and specificity for the analysis of phosphorylcholine in complex biological and pharmaceutical samples.

References

• Murphy, R. C. (2014). Mass Spectrometry of Lipids. Springer. [Link]

FTIR spectral bands for choline phosphate sodium identification

This guide details the FTIR identification of Choline Phosphate Sodium (Sodium Phosphocholine), a critical intermediate in lipid synthesis and membrane mimetic studies. It focuses on distinguishing this compound from its metabolic precursors (Choline Chloride) and its lipidated derivatives (Phosphatidylcholine).

Content Type: Comparative Technical Guide Audience: Analytical Chemists, Formulation Scientists, Drug Development Researchers

Executive Summary & Chemical Identity

Choline Phosphate Sodium (CAS: 16904-96-4 for Cl salt form, or generic Phosphocholine Na) represents the polar "headgroup" of phosphatidylcholine. Its identification relies on confirming the coexistence of a Quaternary Ammonium moiety and a Phosphate Ester while strictly verifying the absence of carbonyl esters (characteristic of lipids) and free hydroxyls (characteristic of choline precursors).

The Analytical Challenge: Commercial samples are often hygroscopic white powders. The primary risk is confusing Choline Phosphate with:

• Choline Chloride: The unphosphorylated precursor.

• Phosphatidylcholine (PC): The full lipid (often a contaminant in extraction).

• Inorganic Phosphates: Hydrolysis degradation products.

Fundamental Vibrational Modes

To accurately identify Choline Phosphate Sodium, one must interrogate three specific spectral regions.

A. The "Headgroup" Fingerprint (900–1250 cm⁻¹)

This is the most critical region. Unlike simple choline, Phosphocholine exhibits intense phosphate stretching vibrations.

• : The antisymmetric stretch of the charged phosphate group appears strongly at 1220–1240 cm⁻¹ .
• : The symmetric stretch appears at 1080–1090 cm⁻¹ .

• P–O–C (Aliphatic): The ester linkage between phosphorus and the choline ethyl group resonates at 1030–1050 cm⁻¹ .

B. The Quaternary Ammonium Signature (950 & 3030 cm⁻¹)

The trimethylammonium group,

, provides a distinct marker separate from the phosphate.

• C–N Stretch: A sharp, characteristic band at 950–970 cm⁻¹ .

• of : Unlike the bulk methylene bands of lipids, the methyl groups on the nitrogen absorb at a higher frequency, typically ~3030 cm⁻¹ .[1]

C. The "Negative" Controls (Regions of Absence)

• No Carbonyl (

  ): Absence of a band at 1730–1740 cm⁻¹ confirms the molecule has not been acylated (differentiates from Phosphatidylcholine).

• No Free Hydroxyl (

  ): While water absorption is common, a sharp alcohol stretch at ~3200–3400 cm⁻¹ (distinct from broad water) suggests hydrolysis to Choline.

Comparative Spectral Analysis

The following table contrasts Choline Phosphate Sodium against its primary alternatives.

Table 1: Comparative FTIR Band Assignments

Functional Group	Mode	Choline Phosphate Na	Choline Chloride (Precursor)	Phosphatidylcholine (Lipid)
Phosphate		1230 cm⁻¹ (Strong)	Absent	1230 cm⁻¹
Phosphate		1090 cm⁻¹	Absent	1090 cm⁻¹
Ammonium		970 cm⁻¹	950–960 cm⁻¹	970 cm⁻¹
Ammonium		3030 cm⁻¹	3030 cm⁻¹	3030 cm⁻¹
Carbonyl	Ester	ABSENT	Absent	1735 cm⁻¹ (Strong)
Hydroxyl		Absent (unless hydrated)	3250 cm⁻¹ (Strong)	Absent
Alkyl Chain		Weak (Ethyl only)	Weak (Ethyl only)	2920/2850 cm⁻¹ (Very Strong)

Analyst Note: The ratio of the

stretch (2920 cm⁻¹) to the Phosphate stretch (1230 cm⁻¹) is a key purity metric. High intensity implies lipid contamination.

Experimental Protocol: Self-Validating Identification

Objective: Obtain a spectrum free of hydration artifacts to unambiguously confirm the phosphate ester linkage.

Method: Attenuated Total Reflectance (ATR-FTIR)

Equipment: FTIR Spectrometer with Diamond/ZnSe ATR Crystal.

Step 1: Sample Pre-Conditioning (Critical)

Choline Phosphate Sodium is highly hygroscopic. Absorbed water causes a broad band at 3400 cm⁻¹ and a bending mode at 1640 cm⁻¹, which can mask the lack of Carbonyl (1735 cm⁻¹) or mimic the Choline OH.

• Action: Dry the sample in a vacuum desiccator over

  for 2 hours or use a heated ATR top-plate set to 40°C during acquisition to drive off surface moisture.

Step 2: Acquisition

• Resolution: 4 cm⁻¹[2]

• Scans: 32–64 scans (to resolve the C-N shoulder).

• Range: 4000–600 cm⁻¹.[2]

Step 3: Validation Logic (The "Decision Tree")

• Check 1735 cm⁻¹: If peak exists → Fail (Lipid contamination).

• Check 1230 & 1090 cm⁻¹: If absent → Fail (Likely Choline Chloride or salt).

• Check 970 cm⁻¹: If absent → Fail (Inorganic Phosphate/No Choline headgroup).

• Check 3200-3400 cm⁻¹: If broad → Pass (Water); If sharp/distinct → Suspect (Hydrolysis).

Decision Workflow Diagram

The following diagram illustrates the logical pathway for identifying Choline Phosphate Sodium from an unknown white powder.

Caption: Logical decision tree for differentiating Choline Phosphate Sodium from common impurities.

References

• Pohle, W., et al. (2001).[1] "FTIR-spectroscopic characterization of phosphocholine-headgroup model compounds." Journal of Molecular Structure, 563, 463-467.[1] Link

• Tatulian, S. A. (2003). "ATR-FTIR Spectroscopy of Lipids and Proteins." Encyclopedia of Biophysics. Link

• National Institutes of Health (PubChem). "Choline Chloride O-(disodium phosphate) - Compound Summary." Link

• Arrondo, J. L., & Goñi, F. M. (1999). "Structure and dynamics of membrane proteins as studied by infrared spectroscopy." Progress in Biophysics and Molecular Biology, 72(4), 367-405. Link

Sources

• 1. izbi.uni-leipzig.de [izbi.uni-leipzig.de]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Physicochemical Hazard Profile &amp; Operational Impact

Comprehensive Standard Operating Procedure: Disposal of Cholinphosphate Sodium Salt

As drug development professionals and researchers scaling lipid nanoparticle (LNP) formulations or studying phospholipid metabolism, you frequently handle cholinphosphate sodium salt (also known as phosphorylcholine sodium salt). While this molecule is a naturally occurring biological intermediate, laboratory-grade reagents present specific physicochemical hazards that demand rigorous, RCRA-compliant disposal protocols.

Improper disposal of organophosphate salts can disrupt municipal wastewater treatment systems, cause dangerous reactions in waste bulking, and result in severe regulatory penalties. This guide provides authoritative, step-by-step methodologies to ensure your laboratory maintains environmental compliance and operational safety.

Understanding the physicochemical nature of cholinphosphate sodium salt is critical for determining its end-of-life handling. The compound is highly hygroscopic and acts as a mild skin and respiratory irritant. More importantly, its thermal decomposition profile dictates that it must not be disposed of in standard municipal trash.

Table 1: Quantitative Hazard Data and SAA Accumulation Limits

Parameter	Value / Specification	Causality / Operational Impact
Molecular Weight	~219.11 g/mol (Anhydrous)	Determines stoichiometric calculations for neutralization and bulking limits.
Storage Temperature	4°C (Refrigerated)	Prevents thermal degradation and limits hygroscopic moisture uptake.
pH (Aqueous Solution)	5.5 – 10.5 (Typical)	Must be verified; solutions outside this range require separate corrosive waste streams[1].
SAA Volume Limit	< 15 Gallons per hazard class	Complies with local fire codes and EPA RCRA Subpart K regulations for laboratory accumulation[2].
Removal Timeframe	Within 72 hours of 90% capacity	Prevents regulatory fines and minimizes environmental exposure risks[2].

Cradle-to-Grave Disposal Workflow

The following logic tree dictates the segregation and routing of cholinphosphate waste. Segregation at the point of generation is the most critical step in preventing downstream chemical incompatibilities.

Workflow for the segregation and disposal of Cholinphosphate sodium salt waste.

Step-by-Step Disposal Methodologies

Every protocol below is designed as a self-validating system. By incorporating verification checkpoints, researchers can guarantee compliance before the waste ever leaves the bench.

Protocol A: Solid Waste and Contaminated Consumables

This protocol applies to dry powder, expired reagents, and contaminated solid consumables (e.g., weighing boats, spatulas, Kimwipes).

• Segregation : Place all solid cholinphosphate sodium salt waste into a rigid, leak-proof High-Density Polyethylene (HDPE) container.

  • Causality: HDPE is chemically inert and provides an essential moisture barrier. Because cholinphosphate is highly hygroscopic, exposure to ambient humidity can cause the waste to cake, making downstream processing by waste handlers difficult and potentially pressurizing the container if degradation occurs.

• Labeling : Affix a standardized "Hazardous Waste" label immediately upon placing the first drop of waste into the container. Write "Cholinphosphate Sodium Salt" completely.

  • Causality: The strictly prohibits the use of chemical formulas (e.g., C5H13NNaO4P) or abbreviations on waste labels[2]. This ensures that emergency responders can instantly identify the hazard without needing chemical translation.

• Accumulation : Store the container in a designated Satellite Accumulation Area (SAA) at or near the point of generation, strictly under the control of the operator[2].

• Transfer : Once the container reaches 90% capacity, submit a Chemical Waste Pickup Form to your Environmental Health & Safety (EH&S) department.

  • Causality: EPA regulations mandate that full containers be removed from the SAA to a central accumulation area within 72 hours to prevent hazardous stockpiling[2].

  • Validation Checkpoint : Before submitting the pickup request, visually inspect the SAA. Confirm the container is tightly capped (no funnels left inside) and verify that the label contains zero abbreviations. If both conditions are met, the waste is validated for transfer.

Protocol B: Aqueous and Solvent-Mixed Liquid Waste

In lipid formulation workflows, cholinphosphate is frequently mixed with organic solvents (e.g., chloroform, methanol) or aqueous buffers.

• Compatibility Check : Extract a 1 mL aliquot of the liquid waste and verify the pH using indicator strips.

  • Causality: Only dilute aqueous solutions with a pH between 5.5 and 10.5 are generally stable for standard bulking[1]. Highly acidic or basic mixtures can trigger exothermic reactions when mixed with other lab wastes.

• Bulking : Transfer the liquid waste into a 5-gallon compatible carboy. Crucial: Do not mix aqueous cholinphosphate waste with halogenated organic solvents (like chloroform) unless explicitly directed by EH&S.

  • Causality: Segregating halogenated from non-halogenated waste significantly reduces the cost and complexity of downstream chemical incineration.

• Incineration Routing : Liquid waste containing cholinphosphate must be routed to a licensed treatment facility.

  • Causality: Thermal decomposition of organophosphates releases toxic phosphorus oxides (POx) and nitrogen oxides (NOx). Professional incineration utilizes afterburners and scrubbers to neutralize these acidic gases before atmospheric release[3].

  • Validation Checkpoint : Cross-reference the waste log attached to the carboy. Ensure the exact percentage of cholinphosphate and any co-solvents are documented. The sum of all percentages must equal exactly 100%.

Protocol C: Spill Response and Decontamination

Accidental release of the powder requires immediate action to prevent aerosolization and respiratory irritation.

Step-by-step spill response and decontamination protocol for solid phosphate salts.

• Containment : Isolate the area. Do not use compressed air or dry brushing, which will aerosolize the fine powder.

• Recovery : Don an N95/N100 respirator, safety goggles, and nitrile gloves. Use a damp, chemically inert absorbent pad to gently collect the solid material.

  • Causality: The damp pad prevents dust generation, mitigating the primary risk of inhalation (H335: May cause respiratory irritation).

• Decontamination : Wash the spill site with water and a mild detergent. Collect all wash water and absorbent pads as hazardous waste, following Protocols A and B.

Regulatory Grounding

The emphasizes that unless a chemical is explicitly listed as safe for drain disposal, it must be handled via hazmat pickup[1]. Because cholinphosphate sodium salt contains a pairing of a complex organic cation/anion structure that is not on the EPA's approved drain disposal list, sink disposal is strictly prohibited.

Under the Resource Conservation and Recovery Act (RCRA) Subpart K, academic and research laboratories are granted flexibility to make final hazardous waste determinations at a central accumulation area rather than at the bench[4]. However, this requires that researchers maintain pristine Satellite Accumulation Areas (SAAs)[2]. By adhering to the protocols outlined above, your laboratory ensures a closed-loop, self-validating system that protects both personnel and the environment.

References

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories Source: US Environmental Protection Agency (EPA) URL:[Link]

• Hazardous Chemical Waste Management Guidelines Source: Columbia University Environmental Health & Safety URL:[Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories Source: Daniels Health URL:[Link]

• Chemical Disposal Guidelines: a Quick Reference Source: American Chemical Society (ACS) URL:[Link]

Sources

• 1. acs.org [acs.org]
• 2. research.columbia.edu [research.columbia.edu]
• 3. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]
• 4. epa.gov [epa.gov]